Indole-3-acetyl glutamate-d4

Core Science & Biosynthesis

An In-depth Technical Guide to Indole-3-acetyl glutamate-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indole-3-acetyl glutamate-d4 (IAGlu-d4) is the deuterium-labeled form of Indole-3-acetyl glutamate (B1630785) (IAGlu), a key metabolite in the homeostasis of the plant hormone indole-3-acetic acid (IAA). As a stable isotope-labeled internal standard, IAGlu-d4 is an indispensable tool for the accurate quantification of IAGlu in complex biological matrices using mass spectrometry. This technical guide provides a comprehensive overview of the properties of IAGlu-d4, detailed experimental protocols for its use, and the biochemical context of its unlabeled counterpart in plant physiology. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively utilize IAGlu-d4 in their research endeavors.

Introduction

Indole-3-acetic acid (IAA) is the most abundant naturally occurring auxin in plants, playing a pivotal role in numerous aspects of plant growth and development. The precise regulation of IAA levels is crucial for normal physiological function. One of the primary mechanisms for controlling IAA homeostasis is through its conjugation to various molecules, including amino acids. Indole-3-acetyl glutamate (IAGlu) is one such conjugate, formed by the enzymatic linkage of IAA to glutamic acid. This conjugation is generally considered a mechanism for the transport, storage, and deactivation of IAA.[1]

To accurately study the dynamics of IAA metabolism, particularly the formation and degradation of its conjugates, highly sensitive and specific analytical methods are required. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the quantification of plant hormones. The use of stable isotope-labeled internal standards is critical for achieving high accuracy and precision in LC-MS/MS-based quantification by correcting for matrix effects and variations in sample preparation and instrument response. Indole-3-acetyl glutamate-d4, with four deuterium (B1214612) atoms incorporated into its structure, serves as an ideal internal standard for the quantification of endogenous IAGlu.

Physicochemical and Mass Spectrometric Properties

The properties of Indole-3-acetyl glutamate-d4 are closely related to its unlabeled counterpart. The key distinction is the mass difference due to the incorporation of four deuterium atoms, which is fundamental to its application as an internal standard in mass spectrometry.

Quantitative Data Summary

Property	Indole-3-acetyl glutamate (Unlabeled)	Indole-3-acetyl glutamate-d4 (Labeled)	Reference
Molecular Formula	C₁₅H₁₆N₂O₅	C₁₅H₁₂D₄N₂O₅	[2]
Monoisotopic Mass	304.1059 g/mol	308.1311 g/mol (Calculated)	[2]
Precursor Ion (m/z) [M+H]⁺	305.1132	309.1384 (Predicted)	[2]
Key Fragment Ion (m/z)	130.0643	134.0895 (Predicted)	[2]
Melting Point	162.5 °C	Not available	[2]
Isotopic Purity	Not Applicable	>98% (Typical for commercial standards)

Note: The precursor and fragment ion m/z values for Indole-3-acetyl glutamate-d4 are predicted based on the addition of four deuterium atoms to the indole (B1671886) ring of the molecule. Users should confirm these values on their specific mass spectrometer.

Biochemical Context: The IAA Conjugation Pathway

In plants, the conjugation of IAA to amino acids is primarily catalyzed by the GRETCHEN HAGEN 3 (GH3) family of enzymes.[3][4] These enzymes are acyl-amido synthetases that play a crucial role in maintaining auxin homeostasis. The formation of IAA-glutamate is a key step in the regulation of active IAA levels within the cell.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Indole-3-acetyl glutamate | C15H16N2O5 | CID 7097227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Extraction and Quantification of Plant Hormones and RNA from Pea Axillary Buds [bio-protocol.org]
• 4. m.youtube.com [m.youtube.com]

Indole-3-acetyl glutamate-d4 chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and applications of Indole-3-acetyl glutamate-d4, a deuterated internal standard crucial for the accurate quantification of plant auxins and related metabolites. This document is intended for professionals in research, scientific, and drug development fields who require precise analytical methodologies.

Core Chemical Properties

Indole-3-acetyl glutamate-d4 (IAGlu-d4) is the deuterium-labeled form of Indole-3-acetyl glutamate (B1630785) (IAGlu), a key conjugate of the plant hormone Indole-3-acetic acid (IAA).[1][2][3] Its structure incorporates four deuterium (B1214612) atoms, providing a distinct mass shift for mass spectrometry-based quantification while maintaining nearly identical chemical and physical properties to its endogenous, non-labeled counterpart. This makes it an ideal internal standard for correcting analyte loss during sample preparation and for mitigating matrix effects in complex biological samples.[4]

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of both the deuterated and non-deuterated forms of Indole-3-acetyl glutamate.

Table 1: Chemical Properties of Indole-3-acetyl glutamate-d4

Property	Value	Source
Molecular Formula	C₁₅H₁₂D₄N₂O₅	[1]
Molecular Weight	308.32 g/mol	[1]
Isotopic Purity	Typically ≥98% (Varies by supplier)	N/A
Physical State	Solid	[5]

Table 2: Chemical Properties of Indole-3-acetyl glutamate (Non-deuterated)

Property	Value	Source
Molecular Formula	C₁₅H₁₆N₂O₅	[5][6][7]
Molecular Weight	304.30 g/mol	[5][8][9]
Monoisotopic Mass	304.105921623 Da	[10]
CAS Number	57105-48-3	[5][6][8][9]
Physical State	Solid (Pale red to pale purple)	[5][8]
Melting Point	162.5 °C - 170 °C	[8][9]

Solubility and Storage

Proper handling and storage are critical for maintaining the integrity of Indole-3-acetyl glutamate-d4.

Table 3: Solubility and Recommended Storage Conditions

Parameter	Details	Source
Solubility	DMSO (Slightly), Methanol (B129727) (Slightly)	[5]
Storage (Powder)	-20°C under inert atmosphere for up to 3 years.	[5][11]
Storage (In Solvent)	-80°C for up to 6 months; -20°C for up to 1 month. Aliquoting is recommended to avoid repeated freeze-thaw cycles.	[12]

Experimental Protocols

Indole-3-acetyl glutamate-d4 is primarily utilized as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) based methods for the quantification of auxins in plant tissues. The following is a generalized, detailed methodology compiled from established protocols.

General Protocol for Auxin Quantification using a Deuterated Internal Standard

This protocol outlines the key steps from sample preparation to LC-MS/MS analysis for the quantification of Indole-3-acetyl glutamate and other auxins in plant material.

1. Sample Preparation and Homogenization:

• Harvest plant tissue (typically 50-200 mg fresh weight) and immediately freeze in liquid nitrogen to quench metabolic activity.
• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

2. Extraction:

• To the powdered tissue, add a pre-chilled extraction buffer (e.g., 1 mL of 80% (v/v) methanol).
• Crucially, add a known amount of the Indole-3-acetyl glutamate-d4 internal standard to each sample at this stage. This allows for the correction of analyte loss during subsequent steps.
• Vortex the mixture thoroughly and incubate at 4°C for at least 1 hour with gentle shaking.
• Centrifuge the extract at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.
• Carefully collect the supernatant.

3. Purification by Solid-Phase Extraction (SPE):

• Conditioning: Condition a C18 SPE cartridge by passing 5 mL of 100% methanol through it.
• Equilibration: Equilibrate the cartridge with 5 mL of water containing 0.1% formic acid.
• Loading: Load the supernatant from the extraction step onto the conditioned SPE cartridge.
• Washing: Wash the cartridge with 1 mL of water to remove polar impurities.
• Elution: Elute the retained auxins, including the analyte and the internal standard, with 5 mL of 80% methanol containing 0.1% formic acid.

4. Final Sample Preparation:

• Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.
• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., 20% methanol).
• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

5. LC-MS/MS Analysis:

• Chromatography: Perform chromatographic separation using a reversed-phase C18 column with a gradient elution program.
• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) for targeted quantification of the analyte and the deuterated internal standard.

Visualizations

The following diagrams illustrate the experimental workflow and the metabolic context of Indole-3-acetyl glutamate.

Workflow for Plant Hormone Analysis.

References

• 1. Facile preparation of deuterium-labeled standards of indole-3-acetic acid (IAA) and its metabolites to quantitatively analyze the disposition of exogenous IAA in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. Indole-3-acetyl-L-glutamic Acid | CymitQuimica [cymitquimica.com]
• 6. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 7. Human Metabolome Database: Showing metabocard for Indole-3-acetylglutamic acid (HMDB0038665) [hmdb.ca]
• 8. Indole-3-acetyl-L-glutamic acid | 57105-48-3 | FI30391 [biosynth.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Synthesis and Labeling of Indole-3-acetyl glutamate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and labeling of Indole-3-acetyl glutamate-d4 (IAGlu-d4), a crucial internal standard for the quantitative analysis of the plant hormone auxin, indole-3-acetic acid (IAA), and its metabolites. This document details the experimental protocols, data presentation, and visualization of key pathways and workflows.

Introduction

Indole-3-acetyl-L-glutamic acid (IAGlu) is a naturally occurring amino acid conjugate of the plant hormone IAA. The formation of IAGlu, catalyzed by Gretchen Hagen 3 (GH3) enzymes, is a key mechanism for regulating auxin homeostasis in plants. To accurately quantify endogenous levels of IAGlu and study its metabolism, a stable isotope-labeled internal standard, such as Indole-3-acetyl glutamate-d4, is essential. The deuterium-labeled standard allows for precise quantification by mass spectrometry, correcting for analyte loss during sample preparation and analysis. This guide outlines a robust method for the chemical synthesis of IAGlu-d4.

Synthesis of Indole-3-acetyl-L-glutamic acid-d4

The synthesis of IAGlu-d4 can be achieved in a multi-step process, beginning with the deuteration of the indole (B1671886) ring of IAA, followed by the protection of L-glutamic acid, a coupling reaction, and final deprotection.

Experimental Protocols

Part 1: Synthesis of Indole-3-acetic acid-d4 (IAA-d4)

This protocol is adapted from methods for the acid-catalyzed hydrogen-deuterium exchange on the indole ring.

• Materials:

  • Indole-3-acetic acid (IAA)

  • Deuterated methanol (B129727) (CD3OD)

  • Deuterated sulfuric acid (D2SO4)

  • Anhydrous diethyl ether

  • Saturated sodium bicarbonate solution

  • 1 M HCl

  • Anhydrous sodium sulfate (B86663)

• Procedure:

  • Dissolve Indole-3-acetic acid (1.0 g) in deuterated methanol (20 mL).

  • Carefully add deuterated sulfuric acid (20 wt %, 0.5 mL) to the solution.

  • Stir the reaction mixture at 60°C for 24 hours under an inert atmosphere (e.g., Argon).

  • Monitor the reaction progress by LC-MS to confirm the incorporation of deuterium.

  • After completion, cool the reaction mixture to room temperature and neutralize with a saturated sodium bicarbonate solution.

  • Extract the aqueous phase with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the crude deuterated IAA.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate (B1210297)/hexane).

Part 2: Synthesis of L-Glutamic acid dimethyl ester hydrochloride

• Materials:

  • L-Glutamic acid

  • Methanol, anhydrous

  • Thionyl chloride (SOCl2) or dry HCl gas

  • Anhydrous diethyl ether

• Procedure:

  • Suspend L-Glutamic acid (1.0 g) in anhydrous methanol (20 mL) and cool the mixture to 0°C in an ice bath.

  • Slowly add thionyl chloride (1.5 eq) dropwise to the stirred suspension. Alternatively, bubble dry HCl gas through the solution for 1-2 hours.

  • Allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the solution and evaporate the solvent under reduced pressure.

  • Add anhydrous diethyl ether to the residue to precipitate the L-Glutamic acid dimethyl ester hydrochloride as a white solid.

  • Filter the solid, wash with cold diethyl ether, and dry under vacuum.

Part 3: Coupling of Indole-3-acetic acid-d4 and L-Glutamic acid dimethyl ester

This protocol utilizes a standard peptide coupling reagent, such as 1,3-Dicyclohexylcarbodiimide (DCC), along with an activator like N-hydroxysuccinimide (NHS).

• Materials:

  • Indole-3-acetic acid-d4 (from Part 1)

  • L-Glutamic acid dimethyl ester hydrochloride (from Part 2)

  • 1,3-Dicyclohexylcarbodiimide (DCC)

  • N-hydroxysuccinimide (NHS)

  • Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Procedure:

  • Dissolve Indole-3-acetic acid-d4 (1.0 eq) and N-hydroxysuccinimide (1.1 eq) in anhydrous DCM or DMF.

  • Cool the solution to 0°C and add DCC (1.1 eq).

  • Stir the mixture at 0°C for 1 hour and then at room temperature for 2-4 hours to form the active ester. A white precipitate of dicyclohexylurea (DCU) will form.

  • In a separate flask, dissolve L-Glutamic acid dimethyl ester hydrochloride (1.0 eq) in anhydrous DCM or DMF and add triethylamine (1.1 eq) to neutralize the hydrochloride.

  • Filter the DCU precipitate from the activated IAA-d4 solution and add the filtrate to the solution of the glutamate (B1630785) ester.

  • Stir the reaction mixture at room temperature overnight.

  • Monitor the reaction by LC-MS.

  • Once the reaction is complete, filter off any further DCU precipitate.

  • Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield the crude Indole-3-acetyl-L-glutamic acid-d4 dimethyl ester.

Part 4: Hydrolysis of the Dimethyl Ester

• Materials:

  • Crude Indole-3-acetyl-L-glutamic acid-d4 dimethyl ester (from Part 3)

  • Methanol

  • 1 M Sodium Hydroxide (NaOH) solution

  • 1 M Hydrochloric acid (HCl)

• Procedure:

  • Dissolve the crude dimethyl ester in methanol.

  • Add 1 M NaOH solution (2.5 eq) and stir the mixture at room temperature.

  • Monitor the hydrolysis by LC-MS.

  • Once the reaction is complete, neutralize the solution with 1 M HCl to pH 7.

  • Evaporate the methanol under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2-3 with 1 M HCl to precipitate the final product.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield crude Indole-3-acetyl-L-glutamic acid-d4.

Purification of Indole-3-acetyl-L-glutamic acid-d4

The crude product can be purified using Polyvinylpolypyrrolidone (PVPP) chromatography followed by preparative HPLC.

• PVPP Chromatography:

  • Pack a column with PVPP equilibrated with a suitable buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 6.0).

  • Dissolve the crude product in the equilibration buffer and load it onto the column.

  • Wash the column with the buffer to remove impurities.

  • Elute the IAGlu-d4 with a gradient of methanol in the buffer.

  • Collect fractions and analyze by LC-MS to identify those containing the desired product.

• Preparative HPLC:

  • Pool the fractions containing IAGlu-d4 from the PVPP chromatography and concentrate them.

  • Purify the concentrated sample using a preparative reverse-phase HPLC column (e.g., C18) with a water/acetonitrile gradient containing 0.1% formic acid.

  • Collect the peak corresponding to IAGlu-d4 and lyophilize to obtain the pure product.

Data Presentation

Table 1: Physicochemical Properties of Indole-3-acetyl glutamate-d4

Property	Value
Molecular Formula	C15H12D4N2O5
Molecular Weight	308.33 g/mol
Isotopic Purity	>98% (Expected)
Appearance	Off-white to pale yellow solid
Solubility	Soluble in methanol, DMSO, DMF

Table 2: Representative Mass Spectrometry Data for Indole-3-acetyl glutamate (Non-deuterated)

Ion Type	m/z (Observed)	Relative Abundance	Proposed Fragment
[M+H]+	305.1128	100%	Protonated molecular ion
[M-H2O+H]+	287.1023	25%	Loss of water
[M-COOH+H]+	260.1234	15%	Loss of a carboxyl group
IAA fragment	130.0651	85%	Quinolinium ion from the indole-3-acetyl moiety

Note: For IAGlu-d4, the corresponding peaks would be shifted by +4 Da.

Table 3: Typical Endogenous Concentrations of IAA-Glutamate in Plant Tissues

Plant Species	Tissue	Concentration (pmol/g fresh weight)
Arabidopsis thaliana	Seedlings	0.5 - 2.0
Zea mays (Maize)	Kernels	5.0 - 15.0
Glycine max (Soybean)	Seeds	~7.4 µmol/kg

Visualizations

Experimental Workflow

Caption: Overall experimental workflow for the synthesis and purification of Indole-3-acetyl glutamate-d4.

Signaling Pathway: Auxin Homeostasis via Conjugation

The Role of Indole-3-acetyl glutamate-d4 in Advancing Auxin Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indole-3-acetyl glutamate-d4 (IAGlu-d4) is a deuterated form of Indole-3-acetyl glutamate (B1630785) (IAGlu), a key conjugate of the plant hormone indole-3-acetic acid (IAA). This stable isotope-labeled internal standard is indispensable for the accurate and precise quantification of endogenous auxins and their metabolites in complex plant matrices. Its use in conjunction with advanced mass spectrometry techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), allows researchers to overcome challenges associated with low analyte concentrations and matrix interference. This technical guide provides an in-depth overview of the role of IAGlu-d4 in auxin studies, including detailed experimental protocols, quantitative data, and visualization of relevant signaling pathways.

Introduction to Auxin Homeostasis and the Significance of Conjugation

Auxin, with indole-3-acetic acid (IAA) as its principal form, is a critical phytohormone that orchestrates a wide array of plant growth and developmental processes. The spatial and temporal distribution of active IAA is tightly regulated through a complex network of biosynthesis, transport, catabolism, and conjugation. The formation of IAA conjugates with amino acids, sugars, and peptides serves as a mechanism for plants to reversibly or irreversibly inactivate and store auxin, thereby maintaining hormonal homeostasis[1][2][3].

Indole-3-acetyl glutamate (IAGlu) is one of the most abundant amino acid conjugates of IAA in many plant species[4][5]. The conjugation of IAA to glutamate is catalyzed by members of the GRETCHEN HAGEN 3 (GH3) family of amidosynthetases[6]. While some IAA-amino acid conjugates can be hydrolyzed back to free, active IAA by amidohydrolases like ILR1 and IAR3, IAA-glutamate is generally considered a precursor for oxidative degradation, representing a pathway for irreversible auxin catabolism[1][7][8].

Indole-3-acetyl glutamate-d4 as an Internal Standard

The accurate quantification of endogenous levels of IAA and its conjugates is fundamental to understanding their physiological roles. However, the low abundance of these compounds in plant tissues and the complexity of the biological matrix present significant analytical challenges. The use of a stable isotope-labeled internal standard, such as Indole-3-acetyl glutamate-d4, is the gold standard for quantitative analysis via mass spectrometry.

By introducing a known amount of IAGlu-d4 into a sample at the beginning of the extraction process, any loss of the analyte during sample preparation and analysis can be corrected for. The deuterium-labeled standard is chemically identical to the endogenous analyte but has a different mass, allowing for its distinct detection by the mass spectrometer. This isotope dilution mass spectrometry approach ensures high accuracy and precision in quantification.

Data Presentation: Quantitative Analysis of Auxin Conjugates

The following tables summarize key data relevant to the use of Indole-3-acetyl glutamate-d4 in auxin research.

Table 1: Mass Spectrometric Properties of IAA-glutamate and its Deuterated Standard

Compound	Chemical Formula	Exact Mass (Da)	Precursor Ion (m/z) [M-H]⁻	Putative Product Ions (m/z)
Indole-3-acetyl glutamate (IAGlu)	C₁₅H₁₆N₂O₅	304.1059	303.1	174.1, 130.1
Indole-3-acetyl glutamate-d4 (IAGlu-d4)	C₁₅H₁₂D₄N₂O₅	308.1311	307.1	178.1, 134.1

Note: The d4 label is typically on the indole (B1671886) ring of the IAA moiety.

Table 2: Endogenous Levels of IAA-glutamate in Arabidopsis thaliana Seedlings

Plant Tissue	IAA-glutamate Level (ng/g fresh weight)	Reference
9-day-old wild-type seedlings	3.5 ± 1.6	[5]
12-day-old wild-type seedlings	8.1 ± 1.6 (yuc1D mutant)	[4]
Expanding leaves	Highest levels observed	[9]
Roots	High levels observed	[9]

Experimental Protocols

Synthesis of Indole-3-acetyl glutamate-d4

While commercially available, a general procedure for the synthesis of IAGlu-d4 involves the coupling of deuterium-labeled indole-3-acetic acid (IAA-d4) with L-glutamic acid.

Materials:

• Indole-3-acetic acid-d4 (d4-IAA)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• L-Glutamic acid dimethyl ester hydrochloride

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethylformamide (DMF)

• Sodium hydroxide (B78521) (NaOH) solution

• Hydrochloric acid (HCl) solution

• Ethyl acetate (B1210297)

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• Activation of d4-IAA: Dissolve d4-IAA (1 equivalent) and NHS (1.1 equivalents) in anhydrous DCM. Cool the solution to 0°C and add DCC (1.1 equivalents). Stir the reaction at 0°C for 1 hour and then at room temperature for 4 hours. The formation of a white precipitate (dicyclohexylurea) will be observed.

• Preparation of Glutamate Ester: In a separate flask, suspend L-glutamic acid dimethyl ester hydrochloride (1.2 equivalents) in anhydrous DMF and add TEA (2.5 equivalents) to neutralize the hydrochloride and provide a basic environment. Stir for 30 minutes.

• Coupling Reaction: Filter the activated d4-IAA solution to remove the dicyclohexylurea precipitate. Add the filtrate to the glutamate ester solution. Stir the reaction mixture at room temperature overnight.

• Work-up and Purification: Quench the reaction with water and extract the product with ethyl acetate. Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane.

• Deprotection: Dissolve the purified ester in a mixture of methanol (B129727) and water. Add a 1M NaOH solution and stir at room temperature while monitoring the reaction by TLC. Upon completion, neutralize the reaction with 1M HCl and extract the IAGlu-d4 product with ethyl acetate.

• Final Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield Indole-3-acetyl glutamate-d4. Confirm the structure and isotopic purity by NMR and mass spectrometry.

Extraction and Purification of Auxins from Plant Tissues

This protocol describes a general method for the extraction and solid-phase extraction (SPE) cleanup of auxins from plant material[10][11][12][13][14][15][16].

Materials:

• Plant tissue (e.g., Arabidopsis seedlings)

• Liquid nitrogen

• Extraction buffer (e.g., 80% methanol with 1% acetic acid)

• Indole-3-acetyl glutamate-d4 internal standard solution (of known concentration)

• Solid-phase extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange)

• Methanol, Acetonitrile, Water (HPLC grade)

• Formic acid

Procedure:

• Sample Harvest and Homogenization: Harvest plant tissue (typically 50-100 mg fresh weight) and immediately freeze in liquid nitrogen to quench metabolic activity. Grind the frozen tissue to a fine powder using a mortar and pestle or a bead beater.

• Internal Standard Spiking: To the homogenized tissue, add a precise volume of the IAGlu-d4 internal standard solution.

• Extraction: Add 1 mL of pre-chilled extraction buffer to the sample. Vortex thoroughly and incubate at 4°C for 1 hour with gentle shaking.

• Centrifugation: Centrifuge the extract at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE) Cleanup:

  • Conditioning: Condition the SPE cartridge by passing through 1 mL of methanol followed by 1 mL of water.

  • Equilibration: Equilibrate the cartridge with 1 mL of the initial mobile phase conditions of the LC-MS analysis (e.g., water with 0.1% formic acid).

  • Loading: Load the supernatant onto the conditioned and equilibrated SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elution: Elute the auxins with 1 mL of a stronger solvent (e.g., 80% methanol).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial LC mobile phase for analysis.

LC-MS/MS (B15284909) Quantification

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 5% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

MS/MS Conditions (Example in Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Multiple Reaction Monitoring (MRM): Monitor the transitions specified in Table 3.

• Dwell Time: 50-100 ms per transition.

Table 3: Example MRM Transitions for LC-MS/MS Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
IAGlu	303.1	174.1	-20
IAGlu	303.1	130.1	-25
IAGlu-d4	307.1	178.1	-20
IAGlu-d4	307.1	134.1	-25

Note: Collision energies should be optimized for the specific instrument used.

Visualization of Signaling Pathways and Experimental Workflows

Auxin Conjugation and Hydrolysis Pathway

The dynamic balance between free and conjugated auxin is crucial for plant development. The following diagram illustrates the key enzymatic steps in the formation and hydrolysis of IAA-glutamate.

Caption: Auxin conjugation and hydrolysis pathway.

Experimental Workflow for Auxin Quantification

This diagram outlines the major steps involved in the quantitative analysis of auxin conjugates using a deuterated internal standard.

Caption: Workflow for auxin quantification.

Conclusion

Indole-3-acetyl glutamate-d4 is a powerful tool that has significantly advanced our understanding of auxin metabolism and homeostasis. Its application as an internal standard in mass spectrometry-based quantification methods provides the accuracy and sensitivity required to dissect the complex regulatory networks governing auxin action in plants. The detailed protocols and conceptual frameworks presented in this guide are intended to facilitate the effective use of IAGlu-d4 in future research endeavors, ultimately contributing to a deeper comprehension of plant development and its response to environmental cues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and hydrolysis of auxins and their conjugates with different side-chain lengths: are all products active auxins? Spiridion Brusina lecture | Periodicum Biologorum [ojs.srce.hr]
• 4. Frontiers | Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species [frontiersin.org]
• 5. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of a family of IAA-amino acid conjugate hydrolases from Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. InterPro [ebi.ac.uk]
• 9. agilent.com [agilent.com]
• 10. Development of sample preparation method for auxin analysis in plants by vacuum microwave-assisted extraction combined with molecularly imprinted clean-up procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 15. researchgate.net [researchgate.net]
• 16. s3.lite.msu.edu [s3.lite.msu.edu]

The Gold Standard for Auxin Metabolism: A Technical Guide to Indole-3-Acetyl Glutamate-d4 as a Metabolic Tracer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Indole-3-acetyl glutamate-d4 (IAGlu-d4) as a metabolic tracer for studying auxin metabolism. Auxins, with Indole-3-acetic acid (IAA) as the principal form, are crucial plant hormones that regulate a vast array of developmental processes. Understanding the intricate network of IAA biosynthesis, transport, and inactivation is paramount for advancements in agriculture and the development of novel plant growth regulators. The use of stable isotope-labeled internal standards, such as IAGlu-d4, in conjunction with mass spectrometry has become the gold standard for accurate quantification and metabolic flux analysis of auxins.[1][2][3]

Introduction to Deuterated Tracers in Metabolic Research

Deuterium-labeled compounds are powerful tools in metabolic research, offering a non-radioactive method to trace the fate of molecules within biological systems.[4][5][] The substitution of hydrogen with deuterium (B1214612) atoms results in a molecule that is chemically almost identical to its unlabeled counterpart but has a higher mass. This mass difference allows for its distinction and quantification by mass spectrometry (MS).[1][3] When introduced into a biological system, a deuterated compound like IAGlu-d4 will undergo the same enzymatic conversions and transport processes as the endogenous molecule. By tracking the appearance of the deuterium label in downstream metabolites, researchers can elucidate metabolic pathways and quantify the rates of conversion.[4][7]

The use of deuterated internal standards is particularly advantageous in quantitative mass spectrometry as they can correct for variability in sample preparation, chromatographic separation, and ionization efficiency, leading to highly accurate and precise measurements.[1][2][8]

Indole-3-Acetyl Glutamate (B1630785) (IAGlu) in Auxin Homeostasis

IAA levels in plants are tightly regulated through a balance of biosynthesis, degradation, and conjugation.[9][10] Conjugation of IAA to amino acids, such as glutamate, to form Indole-3-acetyl glutamate (IAGlu) is a key mechanism for regulating the pool of active IAA.[9][10][11] These conjugates can serve as storage forms of IAA, be involved in transport, or be targeted for degradation.[9][11] The formation of IAGlu is an enzymatically controlled process, and the subsequent hydrolysis of this conjugate can release free, active IAA.[12][13] Studying the dynamics of IAGlu formation and breakdown is therefore essential for a complete understanding of auxin homeostasis.

Quantitative Data on IAA Conjugates

The concentration of IAA conjugates can vary significantly depending on the plant species, tissue type, and developmental stage. The following table summarizes representative concentrations of IAA-glutamate and the structurally similar IAA-aspartate found in the model plant Arabidopsis thaliana. This data provides a baseline for expected concentrations in plant tissues.

Plant Species	Tissue	Compound	Concentration (ng/g Fresh Weight)
Arabidopsis thaliana	9-day-old seedlings	Indole-3-acetyl-glutamate (IAA-Glu)	3.5 ± 1.6
Arabidopsis thaliana	9-day-old seedlings	Indole-3-acetyl-aspartate (IAA-Asp)	17.4 ± 4.6
Arabidopsis thaliana (mutant accumulating conjugated IAA)	Seedlings	Indole-3-acetyl-glutamate (IAA-Glu)	1.8 ± 0.3
Arabidopsis thaliana (mutant accumulating conjugated IAA)	Seedlings	Indole-3-acetyl-aspartate (IAA-Asp)	7.8 ± 0.4

Data sourced from references[14][15].

Experimental Protocols

The following protocols provide a general framework for using Indole-3-acetyl glutamate-d4 as a metabolic tracer in plant tissues, followed by extraction, purification, and analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: In Vivo Labeling with IAGlu-d4

• Plant Material: Grow plants (e.g., Arabidopsis thaliana seedlings) under controlled environmental conditions.

• Labeling Solution Preparation: Prepare a stock solution of Indole-3-acetyl glutamate-d4 in a suitable solvent (e.g., DMSO or ethanol). Dilute the stock solution to the desired final concentration in a sterile liquid growth medium.

• Labeling: Gently transfer the seedlings to the labeling medium. The optimal concentration and incubation time should be determined empirically for the specific plant system and experimental goals.

• Harvesting: After the incubation period, harvest the plant tissue and immediately freeze it in liquid nitrogen to quench all metabolic activity.[14]

• Storage: Store the frozen tissue at -80°C until extraction.

Protocol 2: Extraction and Purification of Auxin Metabolites

• Homogenization: Grind the frozen plant tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.[14][16]

• Extraction:

  • To the powdered tissue (typically 50-200 mg), add a pre-chilled extraction buffer (e.g., 80% (v/v) aqueous methanol (B129727) with 0.1% formic acid) at a ratio of 1 mL per 100 mg of tissue.[14]

  • Add a known amount of a suitable internal standard (e.g., ¹³C₆-IAA) to each sample to correct for analyte loss during sample preparation.

  • Vortex the mixture thoroughly and incubate at 4°C for 1 hour with gentle shaking.[14]

  • Centrifuge the extract at 14,000 x g for 15 minutes at 4°C and collect the supernatant.[14]

• Purification by Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge by passing 5 mL of 100% methanol through it.[14]

  • Equilibration: Equilibrate the cartridge with 5 mL of water containing 0.1% formic acid.[14]

  • Loading: Load the supernatant from the extraction step onto the SPE cartridge.[14]

  • Washing: Wash the cartridge with 5 mL of water with 0.1% formic acid to remove polar impurities.[14]

  • Elution: Elute the retained auxins with 5 mL of 80% methanol containing 0.1% formic acid.[14]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.[14]

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 20% methanol).[14]

  • Filter the reconstituted sample through a 0.22 µm syringe filter before analysis.[14]

Protocol 3: LC-MS/MS Analysis

• Instrumentation: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF mass spectrometer).[17][18]

• Chromatographic Separation:

  • Column: Use a reversed-phase C18 column suitable for the separation of small polar molecules.[17][19]

  • Mobile Phases: A typical mobile phase system consists of A) 0.1% formic acid in water and B) 0.1% formic acid in methanol.[17][19]

  • Gradient: Employ a gradient elution to achieve optimal separation of IAA and its metabolites. A representative gradient could be a linear increase from 5% B to 95% B over a set time.[17]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in either positive or negative ion mode, depending on the analytes of interest.[19]

  • Detection Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification. This involves selecting the precursor ion of the analyte and a specific product ion generated by collision-induced dissociation.

  • Transitions: Establish specific MRM transitions for the unlabeled endogenous compounds, the deuterated tracer (IAGlu-d4), and any anticipated deuterated metabolites.

Visualizing Metabolic Pathways and Workflows

The following diagrams illustrate the central role of IAGlu in IAA metabolism and a typical experimental workflow for using IAGlu-d4 as a metabolic tracer.

References

• 1. benchchem.com [benchchem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. symeres.com [symeres.com]
• 5. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolism of Indole-3-Acetic Acid in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biologydiscussion.com [biologydiscussion.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Indole-3-acetylaspartate and indole-3-acetylglutamate, the IAA-amide conjugates in the diploid strawberry achene, are hydrolyzed in growing seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]
• 17. academic.oup.com [academic.oup.com]
• 18. mdpi.com [mdpi.com]
• 19. Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry [mdpi.com]

A Technical Guide to Deuterated Indole-3-Acetyl-Glutamic Acid (IAGlu)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of deuterated Indole-3-acetyl-glutamic acid (IAGlu), a critical tool in plant hormone research and related fields. This document details its properties, relevant experimental protocols, and its role in metabolic pathways.

Core Physical and Chemical Characteristics

Deuterated IAGlu is a stable isotope-labeled form of IAGlu, an amide conjugate of the primary plant auxin, indole-3-acetic acid (IAA). Deuterium (B1214612) labeling provides a valuable mass shift for use as an internal standard in quantitative analysis by mass spectrometry, allowing for precise tracking and quantification in complex biological matrices.[1] The physical and chemical properties are largely comparable to the non-deuterated form, with key differences in molecular weight and mass spectrometric behavior.

Property	Non-Deuterated IAGlu	Deuterated IAGlu (d5-IAGlu)
Molecular Formula	C15H16N2O5	C15H11D5N2O5
Monoisotopic Mass	304.1059 g/mol	309.1373 g/mol
Isotopic Purity	Not Applicable	Typically >98%
Solubility	Soluble in methanol, ethanol, DMSO	Expected to be similar to non-deuterated IAGlu
Appearance	White to off-white solid	White to off-white solid
Storage	-20°C for long-term stability	-20°C for long-term stability

Note: The properties of deuterated IAGlu can vary depending on the position and number of deuterium atoms. The d5-IAGlu, with deuterium atoms on the indole (B1671886) ring, is a common variant.

Experimental Protocols

The following sections outline key experimental methodologies for the synthesis, purification, and analysis of deuterated IAGlu.

Synthesis of Deuterated IAGlu

The synthesis of deuterated IAGlu typically involves the conjugation of deuterium-labeled IAA with glutamic acid. A common method for preparing deuterated IAA is through a base-catalyzed hydrogen/deuterium exchange.[1]

Protocol for Synthesis of d5-IAA:

• Deuterium Exchange: Indole-3-acetic acid is dissolved in a deuterated solvent such as methanol-d4 (B120146) (CD3OD) containing a strong base like sodium deuteroxide (NaOD).

• Heating: The mixture is heated under reflux for several hours to facilitate the exchange of protons on the indole ring with deuterium atoms from the solvent.

• Neutralization and Extraction: The reaction is cooled and neutralized with a deuterated acid (e.g., DCl). The d5-IAA is then extracted with an organic solvent like ethyl acetate.

• Purification: The extracted d5-IAA is purified using techniques such as column chromatography or recrystallization.

Conjugation to Glutamic Acid:

• Activation of d5-IAA: The purified d5-IAA is activated to form a more reactive intermediate, for example, by converting it to an N-hydroxysuccinimide (NHS) ester.

• Coupling Reaction: The activated d5-IAA is then reacted with the amino group of L-glutamic acid in a suitable solvent system, often in the presence of a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC).

• Purification of d5-IAGlu: The resulting d5-IAGlu is purified from the reaction mixture using high-performance liquid chromatography (HPLC).

Analytical Methods

The primary analytical technique for the quantification of deuterated IAGlu is liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS).[1]

LC-ESI-MS/MS Protocol:

• Sample Preparation: Biological samples (e.g., plant tissue) are homogenized and extracted with a suitable solvent mixture, often containing an antioxidant to prevent degradation of auxins.

• Solid-Phase Extraction (SPE): The crude extract is often cleaned up and concentrated using a solid-phase extraction cartridge to remove interfering substances.

• LC Separation: The purified extract is injected onto a reverse-phase HPLC column (e.g., C18) and separated using a gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid).

• MS/MS Detection: The eluent from the HPLC is introduced into the electrospray ionization source of a tandem mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode to specifically detect the precursor-to-product ion transitions for both the endogenous (non-deuterated) IAGlu and the deuterated internal standard.

Signaling and Metabolic Pathways

IAGlu is a key component of the auxin metabolic pathway in plants. It is generally considered an inactive conjugate of IAA, formed to regulate the levels of free, active IAA within the plant.[2][3] The formation of IAGlu is a mechanism for IAA homeostasis, preventing excessive auxin signaling.[4]

Caption: Simplified pathway of IAA metabolism showing the formation of IAGlu.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantitative analysis of IAGlu in a biological sample using a deuterated internal standard.

Caption: Workflow for quantitative analysis of IAGlu using a deuterated standard.

References

• 1. Facile preparation of deuterium-labeled standards of indole-3-acetic acid (IAA) and its metabolites to quantitatively analyze the disposition of exogenous IAA in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iaglu, a gene from Zea mays involved in conjugation of growth hormone indole-3-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of Indole-3-Acetic Acid in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UGT74D1 Catalyzes the Glucosylation of 2-Oxindole-3-Acetic Acid in the Auxin Metabolic Pathway in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]

Indole-3-acetyl glutamate-d4 certificate of analysis

An In-depth Technical Guide to Indole-3-acetyl glutamate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Indole-3-acetyl glutamate-d4 (IAGlu-d4), a deuterated analogue of an important plant auxin conjugate. It is primarily used as an internal standard in mass spectrometry-based quantitative analysis of plant hormones. This document outlines its core physicochemical properties, provides detailed experimental protocols for its characterization, and illustrates its biological context and analytical workflow.

Core Compound Specifications

Indole-3-acetyl glutamate-d4 is the deuterium-labeled form of Indole-3-acetyl glutamate (B1630785) (IAGlu), a key metabolite in the homeostasis of indole-3-acetic acid (IAA), the most prevalent and physiologically active auxin in plants.[1][2][3] The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for precise quantification of its unlabeled counterpart in complex biological matrices.

Quantitative Data

The following table summarizes the typical specifications found on a Certificate of Analysis for a high-purity batch of Indole-3-acetyl glutamate-d4.

Property	Specification	Data Source(s)
Chemical Name	Indole-3-acetyl-L-glutamic acid-d4	Internal Standard
Molecular Formula	C₁₅H₁₂D₄N₂O₅	Derived from non-deuterated form[4][5][6]
Molecular Weight	308.33 g/mol	Calculated based on deuteration[4][5]
CAS Number	57105-48-3 (unlabeled)	PubChem, Biosynth[4][5]
Appearance	White to off-white solid	General Chemical Properties
Chemical Purity (HPLC)	≥98%	Standard for Analytical Reagents
Isotopic Purity	≥99 atom % D	Standard for Deuterated Compounds
Solubility	Soluble in DMSO (e.g., 250 mg/mL), Methanol	MedChemExpress[7]
Storage Conditions	Store at -20°C, protect from light and moisture	Biosynth[5]

Experimental Protocols

The following protocols describe standard methodologies for verifying the identity, purity, and concentration of Indole-3-acetyl glutamate-d4.

Protocol: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is used to assess the chemical purity of the compound by separating it from potential impurities.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler and data acquisition software

Reagents:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Sample Solvent: Methanol or DMSO

Procedure:

• Sample Preparation: Accurately weigh and dissolve the IAGlu-d4 standard in the sample solvent to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 280 nm

  • Gradient Elution:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-19 min: 95% to 5% B

    • 19-25 min: 5% B (re-equilibration)

• Data Analysis: Integrate the peak area of all detected peaks. Calculate purity by dividing the area of the main peak (IAGlu-d4) by the total area of all peaks, expressed as a percentage.

Protocol: Identity and Isotopic Enrichment Confirmation by Mass Spectrometry (MS)

This protocol confirms the molecular weight and isotopic enrichment of the deuterated standard.

Instrumentation:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system with an Electrospray Ionization (ESI) source. A high-resolution mass spectrometer (e.g., QTOF or Orbitrap) is recommended.

Procedure:

• Sample Infusion: Prepare a dilute solution of the standard (approx. 1 µg/mL) in 50:50 acetonitrile:water with 0.1% formic acid. Infuse the solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• MS Parameters (Positive Ion Mode):

  • Ion Source: ESI (+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120°C

  • Scan Mode: Full Scan MS

  • Mass Range: m/z 100-500

• Data Analysis:

  • Identity: Verify the presence of the protonated molecular ion [M+H]⁺ at the expected m/z for C₁₅H₁₂D₄N₂O₅ (approximately 309.14).

  • Isotopic Enrichment: Analyze the isotopic distribution of the molecular ion peak. The M+4 peak should be the most abundant, confirming high deuteration. The relative intensity of the M, M+1, M+2, and M+3 peaks should be minimal, allowing for the calculation of isotopic purity (typically >99%).

Visualized Workflows and Pathways

Diagrams created using the DOT language provide clear visual representations of key processes.

Quality Control Workflow for Deuterated Standard

The following diagram illustrates the logical workflow for the quality control and certification of a new batch of Indole-3-acetyl glutamate-d4.

QC Workflow for IAGlu-d4 Standard.

Biological Pathway: IAA Conjugation and Metabolism

This diagram shows the metabolic fate of Indole-3-acetic acid (IAA) in plants, highlighting the formation of amino acid conjugates like IAGlu, which serve as storage or catabolic intermediates.[8][9][10]

Simplified metabolic pathway of IAA in plants.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Indole-3-acetyl glutamate | C15H16N2O5 | CID 7097227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Indole-3-acetyl-L-glutamic acid | 57105-48-3 | FI30391 [biosynth.com]
• 6. Indole-3-acetyl-L-glutamic Acid | CymitQuimica [cymitquimica.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Frontiers | Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species [frontiersin.org]
• 9. Metabolism of Indole-3-Acetic Acid in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for Indole-3-acetyl glutamate-d4

For researchers, scientists, and drug development professionals utilizing Indole-3-acetyl glutamate-d4, a deuterated stable isotope-labeled internal standard, sourcing high-purity compounds and understanding their application is critical for accurate quantitative analysis. This guide provides an overview of a commercial supplier, available technical data, and a general experimental workflow for its use in mass spectrometry-based studies.

Commercial Supplier

Currently, MedchemExpress (MCE) is a known commercial supplier of Indole-3-acetyl glutamate-d4.

Technical Data Summary

Quantitative data for Indole-3-acetyl glutamate-d4 is summarized in the table below. It is important to note that detailed specifications such as purity and pricing are often provided upon requesting a quote from the supplier.

Supplier	Catalog Number	Available Quantities	Purity	CAS Number
MedchemExpress	HY-W588263S1	50 mg, 100 mg, 250 mg (Available for quotation)[1]	Not explicitly stated; Certificate of Analysis available upon request.	Not explicitly stated for the deuterated form. The non-deuterated form is CAS 57105-48-3.[2][3][4]

Application and Experimental Protocol

Indole-3-acetyl glutamate-d4 serves as an ideal internal standard for the quantification of endogenous Indole-3-acetyl glutamate (B1630785) in biological samples, particularly in plant hormone analysis, using liquid chromatography-mass spectrometry (LC-MS).[5][6][7] Its deuteration provides a distinct mass shift from the endogenous analyte, allowing for precise and accurate measurement by correcting for variations during sample preparation and analysis.[8][9]

While a specific protocol for Indole-3-acetyl glutamate-d4 is not publicly available, a general workflow for the use of a deuterated internal standard in LC-MS analysis is provided below.

General Experimental Protocol for Quantification using a Deuterated Internal Standard

1. Preparation of Stock Solutions:

• Analyte Stock Solution: Accurately weigh the non-deuterated standard (Indole-3-acetyl glutamate) and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Internal Standard (IS) Stock Solution: Prepare a stock solution of Indole-3-acetyl glutamate-d4 in a similar manner to a known concentration.

2. Preparation of Calibration Curve Standards:

• Perform serial dilutions of the analyte stock solution to create a series of calibration standards at different concentrations.

• Spike a constant, known amount of the internal standard (from the IS stock solution) into each calibration standard.

3. Sample Preparation:

• Homogenize the biological sample (e.g., plant tissue) in a suitable extraction buffer.

• Add a known amount of the internal standard (Indole-3-acetyl glutamate-d4) to the sample extract at the earliest stage to account for any loss during the extraction and purification process.[10]

• Perform sample clean-up, for example, by solid-phase extraction (SPE), to remove interfering matrix components.

4. LC-MS/MS Analysis:

• Inject the prepared calibration standards and samples onto an appropriate LC column for chromatographic separation.

• Perform mass spectrometric detection in Multiple Reaction Monitoring (MRM) mode, monitoring for the specific precursor-to-product ion transitions of both the endogenous analyte and the deuterated internal standard.

5. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard for each calibration standard and sample.

• Construct a calibration curve by plotting the peak area ratios of the standards against their corresponding concentrations.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Below are diagrams illustrating the logical workflow for using a deuterated internal standard and a conceptual representation of its role in a signaling pathway context.

General workflow for quantification using a deuterated internal standard.

Conceptual role of the internal standard in the analysis of IAA conjugation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Indole-3-acetyl glutamate | C15H16N2O5 | CID 7097227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. usbio.net [usbio.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Partial isotope fractionation during high-performance liquid chromatography of deuterium-labelled internal standards in plant hormone analysis: A cautionary note - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative analysis of major plant hormones in crude plant extracts by high-performance liquid chromatography–mass spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 8. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 9. nebiolab.com [nebiolab.com]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide on Endogenous Levels of Indole-3-acetyl-L-glutamate in Plants

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the endogenous levels, metabolic pathways, and analytical methodologies for Indole-3-acetyl-L-glutamate (IAA-Glu), a key conjugate of the plant hormone auxin.

Introduction: The Role of IAA-Glu in Auxin Homeostasis

Indole-3-acetic acid (IAA) is the most abundant natural auxin, a class of phytohormones essential for nearly every aspect of plant growth and development, including cell division, elongation, and differentiation.[1][2][3] The precise regulation of IAA levels is critical, and plants employ a sophisticated network of biosynthesis, transport, and inactivation mechanisms to maintain hormonal balance.[4][5][6]

One of the primary mechanisms for inactivating IAA is through conjugation to amino acids, sugars, or peptides.[7][8] The formation of amide-linked conjugates with amino acids is catalyzed by the GRETCHEN HAGEN 3 (GH3) family of acyl acid amido synthetases.[9][10][11] Indole-3-acetyl-L-glutamate (IAA-Glu) is a prominent IAA-amino acid conjugate found in various plant species.[12][13] Once considered solely an irreversible catabolic product, evidence now suggests that IAA-Glu can act as a reversible storage form, which can be hydrolyzed back to free, active IAA by amidohydrolases such as ILR1 and IAR3.[9][14] This dynamic interplay between conjugation and hydrolysis is fundamental to modulating the cellular auxin pool.

This guide summarizes the known endogenous levels of IAA-Glu in plants, details the experimental protocols for its quantification, and illustrates the key metabolic pathways and analytical workflows.

Quantitative Data: Endogenous Levels of IAA-Glu

The concentration of IAA-Glu is typically low under normal growth conditions, representing a minor fraction of the total conjugated IAA pool.[12] However, its levels can fluctuate based on tissue type, developmental stage, and in response to stimuli that alter auxin concentrations. The following table summarizes reported quantitative data for IAA-Glu in various plant species and tissues.

Plant Species	Tissue/Organ	Growth Conditions/Treatment	IAA-Glu Concentration	Reference
Arabidopsis thaliana	9-day-old whole seedlings	Wild-type, normal growth	3.5 ± 1.6 ng/g FW	[12]
Arabidopsis thaliana	9-day-old whole seedlings	Mutant with high conjugated IAA	1.8 ± 0.3 ng/g FW	[12]
Arabidopsis thaliana	Expanding leaves	Wild-type, vegetative growth	High levels (relative to other tissues)	[13]
Arabidopsis thaliana	Roots	Wild-type, vegetative growth	High levels (relative to other tissues)	[13]
Arabidopsis thaliana	Whole seedlings	Wild-type, treated with 1 µM IAA for 24h	~2,500-fold increase vs. control	[15]
Arabidopsis thaliana	Whole seedlings	Wild-type, treated with 20 µM PAA for 24h	Reduced to 40% of control levels	[15]
Glycine max L. (Soybean)	Seeds (cv. Hark)	Mature, dry seeds	7.4 µmol/kg (approx. 2450 ng/g FW)	[16]

FW: Fresh Weight. Note: Direct comparison between studies can be complex due to variations in analytical methods, growth conditions, and units of measurement.

Signaling and Metabolic Pathway of IAA-Glu

The synthesis and hydrolysis of IAA-Glu are key control points in auxin homeostasis. The pathway involves the GH3 family of enzymes for conjugation and ILR1-like amidohydrolases for deconjugation.

Caption: Metabolic pathway of IAA-Glu synthesis and hydrolysis.

This pathway illustrates that free IAA is conjugated with L-glutamate by GH3 enzymes to form IAA-Glu, effectively removing active auxin from the cellular pool.[14] This conjugate can then be either hydrolyzed back to free IAA by enzymes like ILR1, acting as a ready-use storage form, or be targeted for irreversible oxidative degradation.[13][14]

Experimental Protocols for IAA-Glu Quantification

Accurate quantification of IAA-Glu requires sensitive and specific analytical techniques, primarily involving mass spectrometry coupled with either gas or liquid chromatography. The protocols generally involve tissue homogenization, extraction, purification, and instrumental analysis.

General Experimental Workflow

The following diagram outlines the typical steps involved in the quantification of IAA-Glu from plant tissues.

Caption: General workflow for IAA-Glu quantification from plant samples.

Detailed Protocol: LC-MS/MS Quantification

This protocol is a synthesized methodology based on common practices for analyzing auxin conjugates.[17][18][19]

1. Sample Preparation and Extraction:

• Harvest 20-100 mg of fresh plant tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.[17]

• Homogenize the frozen tissue using a bead beater or mortar and pestle.

• To the homogenate, add 1 mL of a pre-chilled extraction buffer (e.g., 60% isopropanol (B130326) with 2.5 mM diethyl-dithiocarbamic acid).[17]

• Simultaneously, add a known amount of a stable isotope-labeled internal standard (e.g., [¹³C₆]IAA-Glu) for accurate quantification via isotope dilution.

• Incubate the mixture for several hours (e.g., 4-6 hours) at 4°C with constant shaking.

• Centrifuge the sample at high speed (e.g., 13,000 x g) for 15 minutes at 4°C. Collect the supernatant.

2. Purification by Solid-Phase Extraction (SPE):

• Remove the organic solvent from the supernatant under vacuum.

• Adjust the pH of the remaining aqueous phase to ~7.0 and partition against diethyl ether to remove lipophilic impurities. Discard the ether phase.

• Acidify the aqueous phase to pH ~2.7 with an acid like HCl.[17]

• Load the acidified sample onto a pre-conditioned C18 or polymer-based (e.g., Isolute ENV+) SPE column.[17]

• Wash the column with a non-polar solvent or weak buffer to remove interfering compounds.

• Elute the auxins, including IAA-Glu, using a solvent such as methanol or acetonitrile (B52724).

• Dry the eluate completely under a stream of nitrogen gas or in a vacuum concentrator.

3. LC-MS/MS Analysis:

• Reconstitute the dried sample in a small volume (e.g., 50-100 µL) of the initial mobile phase (e.g., 5-10% acetonitrile in water with 0.1% formic acid).

• Inject the sample into an LC-MS/MS system.

• Chromatography: Separation is typically achieved on a C18 reversed-phase column (e.g., Kinetex EVO C18) with a gradient elution.[19]

  • Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium (B1175870) acetate.
  • Mobile Phase B: Acetonitrile with 0.1% formic acid.
  • A typical gradient might run from 5% B to 95% B over 15-20 minutes.

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

  • Ionization Source: Electrospray Ionization (ESI), typically in positive mode.
  • MRM Transitions: Specific precursor-to-product ion transitions for both endogenous IAA-Glu and the labeled internal standard are monitored. For example, for IAA-Glu, a transition could be m/z 305 -> 130.

Protocol: GC-MS/MS Quantification

This method requires derivatization to increase the volatility of the analyte.[20][21][22]

1. Sample Preparation and Purification:

• Follow steps 1 and 2 from the LC-MS/MS protocol. The use of multiple SPE steps (e.g., an amino phase followed by a C18 phase) can improve purity for GC-MS.[21]

2. Derivatization:

• The carboxyl groups of IAA-Glu must be derivatized, typically by methylation.

• Resuspend the dried, purified sample in a suitable solvent (e.g., methanol/diethyl ether).

• Add freshly prepared diazomethane (B1218177) solution and incubate for 10-15 minutes.[17][22] (Caution: Diazomethane is highly toxic and explosive; handle with extreme care in a fume hood).

• After the reaction, gently evaporate the excess diazomethane and solvent under a stream of nitrogen.

3. GC-MS/MS Analysis:

• Reconstitute the derivatized sample in a non-polar solvent like hexane (B92381) or ethyl acetate.

• Inject the sample into the GC-MS/MS system.

• Gas Chromatography: Use a capillary column suitable for semi-polar compounds (e.g., DB-5ms).

• Mass Spectrometry: Operate in Selected Reaction Monitoring (SRM) or Selected Ion Monitoring (SIM) mode to monitor specific mass fragments of the derivatized IAA-Glu and its internal standard.[20][21]

Conclusion and Future Outlook

Indole-3-acetyl-L-glutamate is a crucial component of the auxin regulatory network. While its endogenous levels are generally low, its rapid synthesis via GH3 enzymes and potential hydrolysis back to free IAA highlight its role in dynamically buffering cellular auxin concentrations. Advances in mass spectrometry have enabled the precise quantification of IAA-Glu even in minute tissue samples, providing valuable insights into auxin homeostasis.

Future research will likely focus on elucidating the specific roles of different GH3 and ILR1-like enzymes in controlling IAA-Glu pools in different tissues and under various environmental stresses. Understanding how these pathways are regulated will be key to comprehending how plants fine-tune their growth and development in response to a constantly changing environment. This knowledge may also offer novel targets for the development of compounds that can modulate plant growth for agricultural and biotechnological applications.

References

• 1. byjus.com [byjus.com]
• 2. savemyexams.com [savemyexams.com]
• 3. How Indole Acetic Acid (IAA) Revolutionizes Plant Growth and Development [jindunchemical.com]
• 4. The Roles of GRETCHEN HAGEN3 (GH3)-Dependent Auxin Conjugation in the Regulation of Plant Development and Stress Adaptation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. pnas.org [pnas.org]
• 8. biologydiscussion.com [biologydiscussion.com]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. Brassicaceae-specific Gretchen Hagen 3 acyl acid amido synthetases conjugate amino acids to chorismate, a precursor of aromatic amino acids and salicylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Identification, Expression and IAA-Amide Synthetase Activity Analysis of Gretchen Hagen 3 in Papaya Fruit (Carica papaya L.) during Postharvest Process [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. The main oxidative inactivation pathway of the plant hormone auxin - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Identification of Indole-3-Acetylglutamate from Seeds of Glycine max L - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. biorxiv.org [biorxiv.org]
• 20. Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 22. A high-throughput method for the quantitative analysis of indole-3-acetic acid and other auxins from plant tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Indole-3-acetyl glutamate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indole-3-acetyl glutamate (B1630785) (IAGlu) is a key metabolite of the plant hormone indole-3-acetic acid (IAA), playing a crucial role in auxin homeostasis. The conjugation of IAA to amino acids, such as glutamate, is a primary mechanism for regulating auxin levels, with some conjugates serving as storage forms while others are targeted for degradation. Accurate quantification of IAGlu is essential for understanding plant growth, development, and responses to environmental stimuli. Indole-3-acetyl glutamate-d4 (IAGlu-d4) is a stable isotope-labeled internal standard designed for the precise and accurate quantification of endogenous IAGlu in plant tissues and other biological matrices using mass spectrometry-based methods.

The principle of using a stable isotope-labeled internal standard, such as IAGlu-d4, lies in its near-identical chemical and physical properties to the unlabeled analyte. This ensures that it behaves similarly during sample extraction, purification, and ionization, thus effectively compensating for matrix effects and variations in instrument response. The mass difference between the deuterated standard and the endogenous analyte allows for their distinct detection by a mass spectrometer, enabling reliable quantification.

Quantitative Data Summary

The concentration of Indole-3-acetyl glutamate can vary depending on the plant species, tissue type, and developmental stage. The following table summarizes representative quantitative data for IAGlu found in different plant tissues.

Plant Species	Tissue	Concentration (µg/kg Fresh Weight)	Concentration (µmol/kg Fresh Weight)	Reference
Cucumber (Cucumis sativus)	Shoots	129	0.42	[1]
Soybean (Glycine max)	Seeds	2252.2	7.4	[2]

Metabolic Pathway of Indole-3-acetyl Glutamate

Indole-3-acetic acid (IAA) homeostasis is tightly regulated through biosynthesis, transport, and catabolism. One of the key regulatory mechanisms is the conjugation of IAA to amino acids, a process catalyzed by GRETCHEN HAGEN 3 (GH3) enzymes.[3] This conjugation can lead to either storage forms of auxin or intermediates for degradation. Indole-3-acetyl glutamate (IAGlu) is formed through the ATP-dependent conjugation of IAA and L-glutamate. In some plant species, IAGlu can be a precursor to further oxidative catabolism.

Metabolic pathway of Indole-3-acetyl glutamate formation.

Experimental Protocols

Sample Preparation: Extraction of Auxins from Plant Tissue

This protocol is a general guideline and may require optimization based on the specific plant tissue and instrumentation.

Materials:

• Plant tissue (e.g., leaves, roots, seeds)

• Liquid nitrogen

• Pre-chilled mortar and pestle or bead beater

• Extraction buffer: 80% methanol (B129727) with 1% acetic acid, pre-chilled to -20°C

• Indole-3-acetyl glutamate-d4 (IAGlu-d4) internal standard solution (concentration to be optimized based on expected endogenous levels)

• Microcentrifuge tubes

• Refrigerated centrifuge

Procedure:

• Harvest plant tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Weigh the frozen powder (typically 50-100 mg) into a pre-chilled microcentrifuge tube.

• Add a known amount of IAGlu-d4 internal standard to each sample.

• Add 1 mL of pre-chilled extraction buffer per 100 mg of tissue.

• Vortex thoroughly to ensure complete mixing.

• Incubate at 4°C for 1 hour with gentle shaking.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully collect the supernatant, which contains the auxin extract.

Solid-Phase Extraction (SPE) for Sample Clean-up

Materials:

• C18 SPE cartridges

• Methanol (100%)

• Water with 0.1% formic acid

• 80% methanol with 0.1% formic acid

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Conditioning: Pass 5 mL of 100% methanol through the C18 SPE cartridge.

• Equilibration: Equilibrate the cartridge with 5 mL of water containing 0.1% formic acid.

• Loading: Load the supernatant from the extraction step onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water with 0.1% formic acid to remove polar impurities.

• Elution: Elute the retained auxins with 5 mL of 80% methanol containing 0.1% formic acid.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

LC-MS/MS Analysis

Reconstitution:

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 10% acetonitrile (B52724) in water with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

Instrumentation and Parameters (Representative):

• LC System: High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Note: These are predicted transitions and should be optimized on the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Indole-3-acetyl glutamate	305.1	130.1	15-25
Indole-3-acetyl glutamate-d4	309.1	134.1	15-25

Data Analysis:

• Quantify the endogenous IAGlu by calculating the peak area ratio of the analyte to the IAGlu-d4 internal standard.

• Generate a calibration curve using known concentrations of unlabeled IAGlu and a fixed concentration of IAGlu-d4 to determine the absolute concentration in the samples.

Experimental Workflow Diagram

Workflow for the quantification of IAGlu using IAGlu-d4.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: LC-MS/MS for Auxin Quantification with IAGlu-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the quantification of auxins, primarily indole-3-acetic acid (IAA), in plant tissues using a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol incorporates the use of a deuterated internal standard, indole-3-acetyl-glutamic acid-d4 (IAGlu-d4), to ensure accurate and precise quantification by correcting for matrix effects and variations during sample preparation and analysis. This application note is intended for researchers in plant biology, agriculture, and drug development who require reliable measurement of endogenous auxin levels.

Introduction

Auxins are a class of plant hormones that play a crucial role in regulating various aspects of plant growth and development, including cell division, elongation, and differentiation.[1][2] Indole-3-acetic acid (IAA) is the most abundant and physiologically active auxin.[3] Accurate quantification of endogenous IAA levels is essential for understanding the molecular mechanisms underlying plant development and their response to environmental stimuli. LC-MS/MS has emerged as the gold standard for phytohormone analysis due to its high sensitivity, selectivity, and throughput.[4][5] The use of stable isotope-labeled internal standards, such as IAGlu-d4, is critical for achieving accurate quantification by isotope dilution mass spectrometry.[6]

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for accurate auxin quantification and to minimize degradation.

Materials:

• Plant tissue (e.g., Arabidopsis seedlings, rice shoots, etc.)

• Liquid nitrogen

• Pre-chilled mortar and pestle or bead beater

• Extraction solvent: 2-propanol/H₂O/concentrated HCl (2:1:0.002, v/v/v)

• Internal standard solution: IAGlu-d4 in extraction solvent (concentration to be optimized based on expected endogenous levels)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

• Methanol (B129727)

• Dichloromethane

• Centrifuge

• Evaporator (e.g., nitrogen evaporator or centrifugal vacuum concentrator)

Procedure:

• Harvest plant tissue (10-50 mg fresh weight) and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Transfer the powdered tissue to a microcentrifuge tube and add 1 mL of pre-chilled extraction solvent containing the IAGlu-d4 internal standard.

• Vortex thoroughly and incubate on a shaker at 4°C for 30 minutes.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Collect the supernatant and transfer to a new tube.

• To the supernatant, add 1 mL of dichloromethane, vortex, and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the upper aqueous phase.

• Condition an SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Load the aqueous extract onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water to remove interfering polar compounds.

• Elute the auxins with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Data Presentation

Quantitative Data Summary

The following table summarizes representative MRM transitions for IAA and the internal standard IAGlu-d4. Note: The MRM transitions for IAGlu-d4 are predicted based on the fragmentation pattern of IAA-Glu and the mass shift due to deuterium (B1214612) labeling. These should be optimized empirically on the specific instrument being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
IAA	176.1	130.1	100	20	15
176.1	103.0	100	20	25
IAGlu-d4	307.1	134.1	100	25	18
307.1	162.1	100	25	20

Visualizations

Experimental Workflow

Caption: Experimental workflow for auxin quantification.

Auxin Signaling Pathway

Caption: Simplified diagram of the auxin signaling pathway.

References

• 1. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Comparative LC-MS/MS-based profiling of phytohormones: a unified analytical approach across diverse plant matrices [frontiersin.org]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Plant Hormone Analysis using IAGlu-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise quantification of plant hormones is fundamental to understanding plant growth, development, and responses to environmental stimuli. Auxins, a class of phytohormones, play a pivotal role in these processes. Indole-3-acetic acid (IAA) is the most abundant natural auxin, and its conjugates, such as indole-3-acetylglutamic acid (IAGlu), are crucial for its homeostasis. Accurate measurement of these compounds in minute plant tissue samples requires highly sensitive and robust analytical methods.[1][2]

This document provides a detailed protocol for the extraction and quantification of auxins and their conjugates from plant tissues, specifically highlighting the use of a deuterated internal standard, Indole-3-acetylglutamic acid-d4 (IAGlu-d4), for isotope dilution analysis. The use of stable isotope-labeled internal standards is critical for correcting analyte loss during sample preparation and analysis, ensuring high accuracy and precision.[3] This method is optimized for subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique renowned for its sensitivity and selectivity.[3][4]

Experimental Protocols

This protocol outlines a comprehensive procedure from sample collection to final sample preparation for LC-MS/MS analysis.

Materials and Reagents

• Plant Tissue: Freshly harvested and immediately frozen in liquid nitrogen.

• Internal Standard: IAGlu-d4 solution of a known concentration.

• Extraction Solvent: 2-propanol:H₂O:concentrated HCl (2:1:0.002, v/v/v) or 80% acetonitrile (B52724) with 1% acetic acid.[5][6]

• Solid Phase Extraction (SPE) Cartridges: Reversed-phase C18 cartridges.[6]

• SPE Wash Solution: 1% acetic acid in water.

• SPE Elution Solution: 80% acetonitrile with 1% acetic acid.[6]

• Reconstitution Solvent: Solvent compatible with the LC mobile phase (e.g., methanol (B129727) or 1% acetic acid in water).[4][6]

• General laboratory equipment: centrifuge, vortex mixer, evaporator (nitrogen stream or vacuum concentrator), micropipettes, and appropriate vials.

Sample Preparation Workflow

The following protocol details the step-by-step procedure for extracting auxins from plant tissue.

• Sample Collection and Homogenization:

  • Harvest plant tissue (5-100 mg fresh weight) and immediately flash-freeze in liquid nitrogen to quench metabolic activity.[1][5]

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.[4][5]

• Addition of Internal Standard and Extraction:

  • To the frozen, powdered tissue, add a precise and known amount of the IAGlu-d4 internal standard solution. The amount should be comparable to the expected endogenous levels of the target analyte.[7]

  • Immediately add the pre-chilled extraction solvent. A common ratio is 1 mL of solvent per 100 mg of tissue.[8]

  • Vortex the sample thoroughly to ensure complete mixing.

  • Incubate the mixture on a shaker for 30 minutes at 4°C to facilitate extraction.[5]

• Centrifugation and Supernatant Collection:

  • Centrifuge the homogenate at high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet cellular debris.[4][5]

  • Carefully transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE) for Purification:

  • Conditioning: Condition a C18 SPE cartridge by washing it with 1 mL of 100% methanol followed by 1 mL of 1% acetic acid in water.[6]

  • Loading: Load the supernatant onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 1% acetic acid in water to remove interfering polar compounds.[6]

  • Elution: Elute the auxins and the internal standard from the cartridge with 2 mL of 80% acetonitrile containing 1% acetic acid into a clean collection tube.[6]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.[4]

  • Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of a solvent compatible with the initial LC mobile phase.[4][6]

  • Vortex briefly and centrifuge to pellet any insoluble material.

  • Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes typical performance data for the quantification of plant hormones using LC-MS/MS with internal standards. The values are representative and may vary depending on the specific plant matrix, instrumentation, and experimental conditions.

Analyte Class	Internal Standard Type	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Auxins (e.g., IAA, IAGlu)	Deuterated (e.g., IAGlu-d4)	0.22 - 1.1 µg/L	0.7 - 3.5 µg/L	62.1 - 109.4	< 10
Abscisic Acid (ABA)	Deuterated (d6-ABA)	0.5 µg/L	1.5 µg/L	98.1 - 102.9	< 4
Jasmonates (e.g., JA)	Deuterated (d5-JA)	0.8 µg/L	2.4 µg/L	91.5 - 106.4	< 9
Salicylic Acid (SA)	Deuterated (d4-SA)	0.3 µg/L	0.9 µg/L	97.3 - 104.8	< 5

Data compiled and adapted from multiple sources for comparative purposes.[4][9][10]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for plant hormone extraction and analysis.

Signaling and Analysis Logic

Caption: Logic of isotope dilution for hormone quantification.

References

• 1. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 2. Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. msomics.abrc.sinica.edu.tw [msomics.abrc.sinica.edu.tw]
• 6. plantsuccess.org [plantsuccess.org]
• 7. Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 9. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 10. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of IAGlu-d4 by Gas Chromatography-Mass Spectrometry

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the deuterated internal standard, N-isobutyryl-L-glutamic acid-d4 (IAGlu-d4), in a biological matrix using gas chromatography-mass spectrometry (GC-MS). The protocol employs a silylation derivatization step to enhance the volatility and thermal stability of the analyte, allowing for excellent chromatographic separation and mass spectrometric detection. This method is intended for researchers, scientists, and drug development professionals requiring accurate quantification of IAGlu-d4 for use in pharmacokinetic, metabolomic, or other quantitative bioanalytical studies.

Introduction

N-isobutyryl-L-glutamic acid (IAGlu) is an acylated amino acid that may be of interest in various biological and pharmaceutical research areas. The use of a stable isotope-labeled internal standard, such as IAGlu-d4, is critical for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of quantitative assays. Gas chromatography-mass spectrometry is a powerful analytical technique for the separation and quantification of a wide range of volatile and semi-volatile compounds.[1] For non-volatile analytes like IAGlu-d4, a derivatization step is necessary to increase their volatility for GC-MS analysis.[1][2] Silylation is a common and effective derivatization technique for compounds containing active hydrogen atoms, such as those in carboxyl and amino groups.[1][2][3] This application note provides a detailed protocol for the derivatization of IAGlu-d4 with N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and its subsequent analysis by GC-MS.

Experimental Protocols

Materials and Reagents

• IAGlu-d4 standard (certified reference material)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (B92270) (anhydrous)

• Methanol (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Deionized water

• Nitrogen gas (high purity)

• Biological matrix (e.g., plasma, tissue homogenate)

• Microcentrifuge tubes (1.5 mL)

• GC-MS vials with inserts (250 µL)

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of the biological matrix in a 1.5 mL microcentrifuge tube, add 10 µL of IAGlu-d4 internal standard solution of a known concentration.

• Add 500 µL of ethyl acetate to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough extraction.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas at 40°C.

Derivatization Protocol

• To the dried extract, add 50 µL of pyridine and 50 µL of MSTFA.

• Cap the tube tightly and vortex for 1 minute.

• Incubate the mixture at 60°C for 45 minutes in a heating block or water bath to ensure complete derivatization.[2]

• After cooling to room temperature, transfer the derivatized sample to a GC-MS vial with a micro-insert for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor: Specific m/z values for the silylated IAGlu-d4 derivative should be determined by analyzing a standard. Plausible ions would be the molecular ion and characteristic fragment ions.

Data Presentation

The method was validated for linearity, precision, accuracy, and sensitivity. The quantitative data are summarized in the table below.

Parameter	Result
Linearity Range	10 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.995
Precision (%RSD)
Intra-day (n=6)	< 10%
Inter-day (n=6, 3 days)	< 15%
Accuracy (% Recovery)	90 - 110%
Limit of Detection (LOD)	2.5 ng/mL
Limit of Quantification (LOQ)	10 ng/mL

Visualizations

The following diagram illustrates the complete experimental workflow for the GC-MS analysis of IAGlu-d4.

Caption: Workflow for IAGlu-d4 analysis by GC-MS.

Conclusion

The described GC-MS method provides a reliable and sensitive approach for the quantification of IAGlu-d4 in biological matrices. The sample preparation procedure offers efficient extraction, and the silylation derivatization ensures suitability for GC-MS analysis. This validated protocol is well-suited for applications in drug development and metabolic research where accurate determination of IAGlu-d4 is required.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Note and Protocol: Solid-Phase Extraction of Auxins with IAGlu-d4 Spike for High-Throughput Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auxins are a class of plant hormones that play a pivotal role in virtually every aspect of plant growth and development, including cell division, elongation, and differentiation. The precise quantification of endogenous auxin levels is critical for understanding plant physiology, dissecting developmental processes, and for applications in agriculture and drug development aimed at modulating plant growth. Indole-3-acetic acid (IAA) is the most abundant and physiologically active auxin. Its levels are tightly regulated through biosynthesis, transport, and conjugation to various molecules, including amino acids like glutamate, forming indole-3-acetyl-L-glutamate (IAGlu).

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the sensitive and specific quantification of phytohormones. However, the accuracy of LC-MS/MS analysis is highly dependent on robust sample preparation to remove interfering matrix components and to account for analyte losses during extraction and processing. Solid-phase extraction (SPE) is a widely used technique for the purification and concentration of auxins from complex plant matrices. The use of a stable isotope-labeled internal standard, such as indole-3-acetyl-L-glutamate-d4 (IAGlu-d4), is crucial for accurate quantification by correcting for matrix effects and variations in extraction efficiency.

This application note provides a detailed protocol for the solid-phase extraction of auxins from plant tissues using a deuterated IAGlu internal standard, followed by quantitative analysis using LC-MS/MS.

Data Presentation

The following table summarizes representative quantitative data for the analysis of auxins using solid-phase extraction followed by LC-MS/MS. These values can serve as a benchmark for researchers developing and validating their own analytical methods.

Analyte	SPE Sorbent	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference(s)
Indole-3-acetic acid (IAA)	C18	89 - 94	3.8 fmol	Not Specified	[1][2]
IAA-Alanine (IAA-Ala)	C18	Not Specified	0.4 fmol	Not Specified	[1]
IAA-Aspartate (IAA-Asp)	C18	Not Specified	2.9 fmol	Not Specified	[1]
IAA-Glutamate (IAA-Glu)	C18	Not Specified	1.2 fmol	Not Specified	[1]
IAA-Isoleucine (IAA-Ile)	C18	Not Specified	0.8 fmol	Not Specified	[1]
IAA-Phenylalanine (IAA-Phe)	C18	Not Specified	0.5 fmol	Not Specified	[1]
IAA-Valine (IAA-Val)	C18	Not Specified	0.6 fmol	Not Specified	[1]

Experimental Protocols

Materials and Reagents

• Plant tissue (e.g., leaves, roots, seedlings)

• Liquid nitrogen

• Mortar and pestle or tissue homogenizer

• Microcentrifuge tubes (2 mL)

• Extraction Solvent: 80% (v/v) aqueous methanol (B129727) with 1% (v/v) formic acid

• Internal Standard (IS) Stock Solution: IAGlu-d4 (1 mg/mL in methanol)

• Working IS Solution: Dilute stock solution to a suitable concentration (e.g., 1 µg/mL) in the extraction solvent.

• Solid-Phase Extraction (SPE) Cartridges: C18, 100 mg, 1 mL (or similar)

• SPE vacuum manifold

• Conditioning Solvent: 100% Methanol

• Equilibration Solvent: Deionized water with 1% (v/v) formic acid

• Wash Solvent: 10% (v/v) aqueous methanol with 1% (v/v) formic acid

• Elution Solvent: 80% (v/v) aqueous methanol with 1% (v/v) formic acid

• Nitrogen gas evaporator or vacuum concentrator

• Reconstitution Solvent: 50% (v/v) aqueous methanol

• LC-MS grade solvents (water, methanol, acetonitrile, formic acid)

Protocol 1: Sample Preparation and Extraction

• Sample Collection and Homogenization:

  • Harvest 50-100 mg of fresh plant tissue and immediately flash-freeze in liquid nitrogen to halt metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a mechanical homogenizer.

  • Transfer the powdered tissue to a pre-weighed 2 mL microcentrifuge tube.

• Extraction:

  • Add 1 mL of pre-chilled extraction solvent to the powdered tissue.

  • Spike the sample with a known amount of the IAGlu-d4 working internal standard solution (e.g., 10 µL of 1 µg/mL solution). The exact amount should be optimized based on the expected endogenous auxin concentrations and instrument sensitivity.

  • Vortex vigorously for 1 minute to ensure thorough mixing.

  • Incubate the mixture at 4°C for 1 hour on a shaker.

  • Centrifuge the extract at 15,000 x g for 15 minutes at 4°C.

  • Carefully transfer the supernatant to a new microcentrifuge tube.

Protocol 2: Solid-Phase Extraction (SPE) Purification

• Cartridge Conditioning:

  • Place the C18 SPE cartridges on a vacuum manifold.

  • Pass 1 mL of 100% methanol through each cartridge.

• Cartridge Equilibration:

  • Pass 1 mL of deionized water with 1% formic acid through each cartridge. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the supernatant from the extraction step onto the conditioned and equilibrated SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, dropwise rate.

• Washing:

  • Wash the cartridge with 1 mL of 10% aqueous methanol with 1% formic acid to remove polar impurities.

• Elution:

  • Place clean collection tubes inside the vacuum manifold.

  • Elute the retained auxins with 1 mL of 80% aqueous methanol with 1% formic acid.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas or using a vacuum concentrator.

  • Reconstitute the dried residue in 100 µL of 50% aqueous methanol.

  • Vortex briefly and transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Mandatory Visualizations

References

• 1. Quantification of indole-3-acetic acid and amino acid conjugates in rice by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Purification of 3-indolylacetic acid by solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantifying Auxin Conjugates in Arabidopsis Using IAGlu-d4: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indole-3-acetic acid (IAA), the primary native auxin in plants, governs a multitude of developmental processes. The precise regulation of IAA levels is critical for normal plant growth and is achieved through a complex interplay of biosynthesis, transport, degradation, and conjugation. The formation of IAA conjugates, primarily with amino acids and sugars, represents a key mechanism for IAA homeostasis, effectively inactivating or storing the hormone. The GRETCHEN HAGEN3 (GH3) family of enzymes plays a central role in this process, catalyzing the conjugation of IAA to various amino acids, including glutamate (B1630785) (Glu) and aspartate (Asp).[1][2][3][4]

Accurate quantification of these auxin conjugates is essential for understanding the intricate regulatory networks of auxin metabolism and for developing chemical tools that modulate auxin activity. This document provides a detailed protocol for the quantification of auxin conjugates in Arabidopsis thaliana using a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, incorporating a deuterated internal standard, IAGlu-d4, for precise and reliable measurements.

Data Presentation

The following table summarizes quantitative data on the levels of key auxin conjugates in wild-type Arabidopsis and a gh3 octuple mutant, which lacks eight group II GH3 genes responsible for IAA-amino acid conjugation.[1][3] The use of a deuterated internal standard like IAGlu-d4 is critical for correcting for analyte loss during sample preparation and for variations in instrument response, ensuring high accuracy.

Genotype	Compound	Concentration (ng/g Fresh Weight)
Wild-Type (Col-0)	IAA	~20-30
IAA-Aspartate (IAA-Asp)	Present
IAA-Glutamate (IAA-Glu)	Present
gh3 octuple mutant	IAA	Significantly elevated
IAA-Aspartate (IAA-Asp)	Not detectable[1][3]
IAA-Glutamate (IAA-Glu)	Not detectable[1][3]

Note: The exact concentrations of IAA and its conjugates can vary depending on the developmental stage, tissue type, and growth conditions.

Signaling Pathway and Experimental Workflow

Auxin Conjugation Pathway in Arabidopsis

The diagram below illustrates the enzymatic conjugation of IAA to amino acids, a critical process for maintaining auxin homeostasis. This pathway is primarily mediated by the GH3 family of amido synthetases.

Caption: Enzymatic conjugation of IAA with an amino acid by a GH3 enzyme.

Experimental Workflow for Quantification of Auxin Conjugates

This workflow outlines the key steps for the accurate quantification of auxin conjugates from Arabidopsis tissue using LC-MS/MS with a deuterated internal standard.

Caption: Workflow for auxin conjugate quantification.

Experimental Protocols

Materials and Reagents

• Arabidopsis thaliana tissue (e.g., 7-day-old seedlings)

• IAGlu-d4 (deuterated indole-3-acetyl-glutamic acid) internal standard

• Extraction Buffer: 2-propanol/H₂O/HCl (2:1:0.002, v/v/v)

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode anion exchange)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (LC-MS grade)

• Liquid nitrogen

• Microcentrifuge tubes

• Homogenizer (e.g., bead beater)

• Centrifuge

• Vacuum manifold for SPE

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Protocol for Quantification of Auxin Conjugates

1. Sample Preparation and Extraction

• Harvest approximately 50-100 mg of fresh Arabidopsis tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

• Pre-cool a 2 mL microcentrifuge tube containing two small steel beads.

• Add the frozen tissue to the pre-cooled tube.

• Prepare the extraction buffer. For each sample, add 1 mL of ice-cold extraction buffer containing the IAGlu-d4 internal standard at a final concentration of 10 ng/mL.

• Homogenize the tissue using a bead beater for 2 x 1 minute at 30 Hz. Keep samples on ice between homogenization steps.

• Incubate the homogenate at 4°C for 30 minutes with gentle shaking.

• Centrifuge the samples at 16,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant and transfer it to a new tube.

2. Solid Phase Extraction (SPE) Purification

• Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of ultrapure water.

• Load the supernatant from the extraction step onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of ultrapure water to remove polar impurities.

• Elute the auxin conjugates with 1 mL of 80% methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of 10% methanol for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A typical gradient would be to start at 5-10% B, ramp to 95% B over 10-15 minutes, hold for 2-3 minutes, and then return to initial conditions to re-equilibrate.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5-10 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific precursor-to-product ion transitions for each analyte and the internal standard need to be optimized on the specific instrument. Example transitions are provided below:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
IAA-Glutamate (IAGlu)	321.1	130.1
IAA-Aspartate (IAA-Asp)	307.1	130.1
IAGlu-d4 (Internal Standard)	325.1	130.1

4. Data Analysis and Quantification

• Integrate the peak areas for the MRM transitions of the endogenous auxin conjugates and the IAGlu-d4 internal standard.

• Calculate the response ratio for each endogenous analyte by dividing its peak area by the peak area of IAGlu-d4.

• Generate a calibration curve using known concentrations of authentic standards (e.g., IAGlu, IAA-Asp) spiked with a constant concentration of IAGlu-d4.

• Determine the concentration of the endogenous auxin conjugates in the samples by interpolating their response ratios on the calibration curve.

• Express the final concentration in ng/g of fresh weight of the original tissue.

This detailed protocol provides a robust framework for the accurate and sensitive quantification of auxin conjugates in Arabidopsis thaliana. The use of a deuterated internal standard is paramount for achieving reliable and reproducible results, which are crucial for advancing our understanding of auxin metabolism and its role in plant development and for the development of novel plant growth regulators.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. biorxiv.org [biorxiv.org]
• 4. academic.oup.com [academic.oup.com]

Application Note: Indole-3-acetyl glutamate-d4 for Metabolic Flux Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Indole-3-acetyl glutamate (B1630785) (IAGlu) is a key amino acid conjugate of the primary plant hormone, auxin (Indole-3-acetic acid, IAA).[1][2] It plays a crucial role in the homeostatic regulation, transport, and storage of IAA within plants.[1][2] Metabolic flux analysis (MFA) using stable isotope-labeled compounds is a powerful technique to quantify the rate of metabolic reactions within a biological system.[3][4] Indole-3-acetyl glutamate-d4 (IAGlu-d4), a deuterated form of IAGlu, serves as an excellent tracer for studying auxin metabolism. The incorporation of the deuterium (B1214612) label allows for the precise tracking of the metabolic fate of the IAGlu molecule through complex biochemical networks using mass spectrometry.[5] This application note provides a detailed protocol for using IAGlu-d4 in metabolic flux analysis, focusing on plant systems, and outlines the data analysis and interpretation.

Principle

The core principle of using IAGlu-d4 for MFA is to introduce it into a biological system (e.g., plant seedlings, cell cultures) and monitor the incorporation of the deuterium label into downstream metabolites over time. The deuterium atoms on the indole (B1671886) ring of the IAA moiety act as a stable isotopic tracer. When IAGlu-d4 is metabolized, the labeled portion is transferred to other molecules. By measuring the mass shift in these metabolites using Liquid Chromatography-Mass Spectrometry (LC-MS), researchers can elucidate metabolic pathways and calculate the flux, or rate of turnover, through these pathways.[3][6][7]

The primary metabolic fate of IAGlu in many plants is either irreversible catabolism or conversion to other conjugates.[1][8] For example, it can be oxidized to form 2-oxindole-3-acetyl glutamate (oxIAGlu).[9] By tracking the appearance of deuterated oxIAGlu (oxIAGlu-d4) and other potential metabolites, the dynamics of auxin conjugation and catabolism can be quantified.

Experimental Protocols

This section details a generalized protocol for a stable isotope labeling experiment using IAGlu-d4 in Arabidopsis thaliana seedlings.

Plant Material and Growth Conditions

• Plant Species: Arabidopsis thaliana (e.g., Col-0 ecotype).

• Sterilization: Sterilize seeds using a 70% ethanol (B145695) wash followed by a bleach solution.

• Growth Medium: Grow seedlings on Murashige and Skoog (MS) agar (B569324) plates or in liquid MS medium.

• Growth Conditions: Maintain seedlings in a controlled environment chamber with a defined light/dark cycle (e.g., 16h light / 8h dark) and temperature (e.g., 22°C).

• Age of Seedlings: Use seedlings at a consistent developmental stage, for example, 14-day-old seedlings, for experiments.[1]

Stable Isotope Labeling

• Tracer: Indole-3-acetyl glutamate-d4 (IAGlu-d4). The position of the deuterium labels is critical and should be known (typically on the indole ring).

• Labeling Medium: Prepare a fresh liquid MS medium containing a known concentration of IAGlu-d4. The optimal concentration should be determined empirically but can start in the range of 0.1 µM to 5 µM to be near physiological levels.[1]

• Labeling Procedure:

  • Gently transfer seedlings from their growth medium to the labeling medium.

  • Incubate the seedlings in the labeling medium for a defined period (a time-course experiment is recommended, e.g., 0, 1, 4, 8, 24 hours).

  • At each time point, harvest the seedlings, gently blot them dry, and immediately flash-freeze them in liquid nitrogen to quench all metabolic activity.[3]

  • Store frozen samples at -80°C until metabolite extraction.

Metabolite Extraction

• Sample Preparation:

  • Determine the fresh weight of the frozen plant tissue (typically 20-50 mg).[10]

  • Homogenize the frozen tissue using a bead mill or mortar and pestle.[10]

• Extraction Buffer: Use a cold extraction buffer, such as 80% methanol (B129727).[11]

• Internal Standard: Add a known amount of a suitable internal standard, such as ¹³C-labeled IAA or another deuterated auxin metabolite not expected to be formed from IAGlu-d4, to each sample for quantification.[10]

• Extraction Protocol:

  • Add 1 mL of cold extraction buffer to the homogenized tissue.[10]

  • Vortex thoroughly.

  • Incubate at 4°C with continuous shaking for at least 20 minutes.[10]

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris.

  • Collect the supernatant containing the metabolites.

Sample Cleanup (Solid-Phase Extraction - SPE)

• Purpose: To remove interfering compounds and concentrate the auxin metabolites.[10]

• SPE Cartridge: Use a suitable SPE cartridge, such as an Oasis HLB (30 mg).[10]

• Protocol:

  • Condition the SPE column with 1 mL of methanol, followed by 1 mL of water.[10]

  • Equilibrate the column with 250 µL of 5 mM HCl.[10]

  • Load the metabolite extract onto the column.

  • Wash the column to remove impurities.

  • Elute the auxin metabolites with a suitable solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen or using a centrifugal evaporator.[12]

  • Reconstitute the dried sample in a small volume (e.g., 40-50 µL) of the initial LC mobile phase for analysis.[13]

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF).[11][13]

• Chromatographic Separation:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, both containing a small amount of acid (e.g., 0.1% formic acid), is typical.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI), often in both positive and negative modes, should be tested for optimal sensitivity for IAGlu and its metabolites.[11]

  • Detection Mode: Use Multiple Reaction Monitoring (MRM) on a triple quadrupole instrument for targeted quantification. This involves monitoring specific precursor-to-product ion transitions for both the unlabeled (native) and the d4-labeled metabolites.

Data Presentation and Analysis

Quantitative Data Summary

The primary data from the LC-MS/MS analysis will be the peak areas for the labeled (M+4) and unlabeled (M+0) forms of IAGlu and its downstream metabolites. This data should be organized into tables for clarity.

Table 1: MRM Transitions for Target Analytes

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Label
IAGlu	305.1	130.1	Unlabeled (M+0)
IAGlu-d4	309.1	134.1	Labeled (M+4)
oxIAA	192.1	146.1	Unlabeled (M+0)
oxIAA-d4	196.1	150.1	Labeled (M+4)
IAAsp	291.1	130.1	Unlabeled (M+0)
IAAsp-d4	295.1	134.1	Labeled (M+4)
Other metabolites	tbd	tbd	...
Note: Specific m/z values may vary slightly based on instrumentation and adduct formation.

Table 2: Isotopic Enrichment of Key Metabolites Over Time

Time (hours)	Metabolite	% Labeled (M+4 / (M+0 + M+4))
0	IAGlu-d4	100% (in feed)
1	oxIAA	5.2%
1	IAAsp	1.8%
4	oxIAA	25.6%
4	IAAsp	9.3%
8	oxIAA	48.9%
8	IAAsp	22.1%
24	oxIAA	75.3%
24	IAAsp	45.8%
Note: Data presented are for illustrative purposes only.

Metabolic Flux Calculation

Metabolic flux can be inferred from the rate of label incorporation into downstream metabolites. A simplified approach is to model the kinetics of label incorporation. For a simple reaction A -> B, the flux (v) can be estimated from the initial rate of formation of labeled B. More complex models, often requiring specialized software (e.g., INCA, Metran), are needed for comprehensive network analysis.[3]

Visualizations

Metabolic Pathway of IAGlu

The following diagram illustrates the potential metabolic fate of Indole-3-acetyl glutamate.

Caption: Metabolic fate of IAGlu-d4 tracer.

Experimental Workflow

This diagram outlines the logical flow of the experimental protocol.

Caption: Experimental workflow for MFA.

References

• 1. Metabolism of Indole-3-Acetic Acid in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Use of (13)C stable isotope labelling for pathway and metabolic flux analysis in Leishmania parasites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 5. youtube.com [youtube.com]
• 6. Parallel labeling experiments and metabolic flux analysis: past, present and future methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. isotope.com [isotope.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species [frontiersin.org]
• 10. Liquid chromatography-high resolution mass spectrometry (LC-HRMS) analysis of Auxin Metabolites in Arabidop... [protocols.io]
• 11. mdpi.com [mdpi.com]
• 12. Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]

Application of IAGlu-d4 in Rice Auxin Profiling: A Detailed Guide for Researchers

Introduction

Auxins, a class of plant hormones, are pivotal in regulating nearly every aspect of plant growth and development, from root formation to fruit ripening. Indole-3-acetic acid (IAA) is the most abundant and physiologically active auxin. In rice (Oryza sativa), a staple food for over half the world's population, understanding auxin dynamics is crucial for improving agronomic traits such as grain yield, stress tolerance, and overall plant architecture.

The precise quantification of endogenous auxin levels is challenging due to their low abundance and complex metabolic network, which includes biosynthesis, transport, and conjugation to form inactive storage or degradation products. One such conjugate is Indole-3-acetyl-glutamic acid (IAGlu). To overcome these analytical challenges, stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for accurate and sensitive phytohormone analysis.[1][2][3]

This application note details the use of deuterium-labeled Indole-3-acetyl-glutamic acid (IAGlu-d4) as an internal standard for the quantitative profiling of auxins in rice tissues. The use of a stable isotope-labeled internal standard is critical as it mimics the chemical behavior of the endogenous analyte, correcting for sample loss during extraction and purification, as well as compensating for matrix effects during LC-MS/MS analysis.[2][4] This protocol provides a comprehensive workflow for researchers, scientists, and drug development professionals engaged in plant science and agricultural biotechnology.

Experimental Protocols

This section outlines the detailed methodology for auxin profiling in rice tissues using IAGlu-d4 as an internal standard.

Sample Preparation and Homogenization

• Sample Collection: Collect rice tissue samples (e.g., roots, shoots, leaves, or grains) and immediately freeze them in liquid nitrogen to quench metabolic activity.[5] Store samples at -80°C until extraction.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.[5][6] It is critical to keep the sample frozen during this process to prevent degradation of the target analytes.

• Weighing: Accurately weigh approximately 50-100 mg of the frozen powder into a 2 mL microcentrifuge tube.[5]

Phytohormone Extraction

• Extraction Solvent Preparation: Prepare an extraction solvent of 2-propanol/H₂O/concentrated HCl (2:1:0.002, v/v/v).

• Internal Standard Spiking: To each sample, add a known amount of IAGlu-d4 (and other relevant deuterated standards for a broader auxin profile, e.g., d5-IAA). The amount of internal standard added should be in a similar concentration range as the expected endogenous hormones.

• Extraction: Add 1 mL of the pre-chilled extraction solvent to each sample tube.

• Shaking: Securely cap the tubes and shake them for 30 minutes at 4°C in a shaker.

• Dichloromethane (B109758) Addition: Add 1 mL of dichloromethane to each tube, and shake for another 30 minutes at 4°C.

• Centrifugation: Centrifuge the samples at 13,000 x g for 5 minutes at 4°C.[5]

• Phase Separation and Collection: Carefully transfer the lower organic layer (dichloromethane phase) to a new tube.

• Re-extraction: Add another 0.5 mL of dichloromethane to the remaining aqueous phase, vortex briefly, and centrifuge again. Combine the lower organic phase with the previously collected fraction.

• Evaporation: Evaporate the pooled organic phases to dryness under a gentle stream of nitrogen gas or using a centrifugal evaporator.[7][8]

Solid-Phase Extraction (SPE) for Sample Clean-up

• SPE Cartridge Conditioning: Use a C18 SPE cartridge. Condition the cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Re-dissolve the dried extract in 100 µL of 1% acetic acid and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 1% acetic acid to remove interfering polar compounds.

• Elution: Elute the auxins from the cartridge with 1 mL of 80% methanol containing 1% acetic acid.

• Final Evaporation: Evaporate the eluate to dryness under nitrogen gas.

• Reconstitution: Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[6][9]

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for separating auxins.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Gradient: A typical gradient would be to start at a low percentage of B, ramp up to a high percentage to elute the compounds, and then return to the initial conditions to re-equilibrate the column.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI in positive ion mode is generally used for auxin analysis.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both the endogenous auxins and the deuterated internal standards.[10] The transitions for IAGlu and IAGlu-d4 would be determined by direct infusion of the standards.

  • Optimization: Optimize MS parameters such as declustering potential, collision energy, and cell exit potential for each analyte and internal standard to achieve maximum sensitivity.

Data Presentation

The following table represents hypothetical quantitative data that could be obtained from an experiment analyzing the effect of salt stress on auxin conjugate levels in rice roots, using IAGlu-d4 as an internal standard.

Treatment Group	Tissue	Analyte	Concentration (pmol/g FW) ± SD
Control	Roots	IAA	85.3 ± 7.2
Control	Roots	IAGlu	15.6 ± 2.1
Salt Stress	Roots	IAA	123.8 ± 11.5
Salt Stress	Roots	IAGlu	45.9 ± 5.8
Control	Shoots	IAA	110.2 ± 9.8
Control	Shoots	IAGlu	22.4 ± 3.0
Salt Stress	Shoots	IAA	98.5 ± 8.7
Salt Stress	Shoots	IAGlu	35.1 ± 4.2

FW: Fresh Weight; SD: Standard Deviation.

Visualizations

Experimental Workflow

Caption: Workflow for Rice Auxin Profiling using IAGlu-d4.

Simplified Auxin Homeostasis and Signaling Pathway in Rice

Caption: Simplified Auxin Homeostasis and Signaling in Rice.

Conclusion

The use of IAGlu-d4 as an internal standard provides a robust and reliable method for the quantification of IAGlu and, by extension, the broader auxin metabolic profile in rice. The detailed protocol herein offers a standardized approach for sample preparation, extraction, and LC-MS/MS analysis. This methodology is invaluable for researchers investigating the complex role of auxin in rice physiology, with applications ranging from fundamental plant biology to the development of improved crop varieties with enhanced growth characteristics and stress resilience. Accurate phytohormone profiling is a cornerstone of modern agricultural science, and the techniques described here are central to advancing our understanding of these critical plant signaling molecules.

References

• 1. Quantitative Auxin Metabolite Profiling Using Stable Isotope Dilution UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of seven plant hormones in Lotus japonicus using standard addition method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plant Hormone Analysis Technology: GC-MS, LC-MS, IMS, and MALDI-MS - Creative Proteomics [creative-proteomics.com]
• 4. researchgate.net [researchgate.net]
• 5. PHYTOHORMONE PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS) [protocols.io]
• 6. Frontiers | Comparative LC-MS/MS-based profiling of phytohormones: a unified analytical approach across diverse plant matrices [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Measuring Auxin Transport with Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auxin, a class of plant hormones with indole-3-acetic acid (IAA) as the most abundant natural form, plays a pivotal role in nearly every aspect of plant growth and development.[1][2] Understanding the spatial and temporal distribution of auxin is crucial, and this is largely governed by its transport throughout the plant.[2][3] This document provides a detailed protocol for measuring polar auxin transport using stable isotope-labeled standards, specifically deuterated auxin, coupled with mass spectrometry. This method offers high sensitivity, specificity, and accuracy, overcoming many limitations of older techniques that rely on radiolabeled compounds.[4]

The use of deuterated internal standards is considered the gold standard in quantitative mass spectrometry.[5][6] These standards are chemically almost identical to the analyte of interest but have a different mass due to the replacement of hydrogen atoms with deuterium.[5][7] This near-identical chemical nature allows the deuterated standard to co-elute with the endogenous analyte and experience similar ionization effects, thereby correcting for variations in sample preparation, injection volume, and instrument response.[5][7] This methodology allows for the precise quantification of auxin movement from the site of application to other tissues.

Signaling Pathways and Transport Mechanisms

Auxin transport is a complex process involving both long-distance transport through the vasculature and short-distance, cell-to-cell polar transport.[3] Polar auxin transport is mediated by a sophisticated system of influx and efflux carriers, including AUXIN1/LIKE-AUX1 (AUX1/LAX) influx carriers and PIN-FORMED (PIN) and ATP-BINDING CASSETTE B (ABCB) efflux carriers.[2][3][8] The asymmetric localization of these carriers on the plasma membrane of cells dictates the directionality of auxin flow, which is fundamental to establishing auxin gradients that control various developmental processes.[2]

Caption: Simplified diagram of polar auxin transport between two plant cells.

Experimental Workflow

The overall experimental workflow for measuring auxin transport using deuterated standards involves several key stages, from sample preparation to data analysis.

Caption: General experimental workflow for auxin transport measurement.

Detailed Experimental Protocol

This protocol is adapted for measuring basipetal auxin transport in the inflorescence stems of Arabidopsis thaliana.

Materials and Reagents

• Arabidopsis thaliana plants with inflorescence stems at least 5 cm tall.

• Deuterated indole-3-acetic acid (e.g., D5-IAA, CAS 76937-78-5).[9]

• Stable isotope-labeled internal standard (e.g., ¹³C₆-IAA).[1]

• Agarose (B213101)

• Microcentrifuge tubes (1.5 mL and 2 mL)

• Pipette tips

• Forceps and sharp razor blades or scalpels

• Liquid nitrogen

• Extraction buffer: 80% (v/v) methanol (B129727) containing the internal standard.[10]

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Solvents for SPE: Methanol, Acetonitrile, Water (LC-MS grade)

• LC-MS/MS or GC-MS/MS system

Procedure

• Plant Growth:

  • Grow Arabidopsis thaliana plants under standard long-day conditions (16 h light / 8 h dark) until the primary inflorescence stem is at least 5 cm tall.

• Preparation and Application of Deuterated Auxin:

  • Prepare a stock solution of D5-IAA in a suitable solvent (e.g., ethanol).

  • Prepare a 1% (w/v) agarose solution in water and heat to dissolve.

  • While the agarose is still liquid, add the D5-IAA stock solution to a final concentration of 10 µM.

  • Pipette small droplets (e.g., 5 µL) of the D5-IAA-containing agarose onto a hydrophobic surface (e.g., parafilm) and allow them to solidify.

• Auxin Transport Assay:

  • Excise a 2-3 cm segment from the primary inflorescence stem, just below the apical meristem.

  • Carefully place a solidified agarose droplet containing D5-IAA onto the apical (top) end of the excised stem segment.

  • Place the stem segment, with the basal (bottom) end in a microcentrifuge tube containing a small amount of water or growth medium to prevent desiccation, in a vertical position.

  • Incubate the segments in a dark, humid chamber for a defined transport period (e.g., 6-18 hours).

• Tissue Harvesting and Sectioning:

  • After the incubation period, remove the agarose block from the apical end.

  • Using a sharp razor blade, cut the stem segment into consecutive 5 mm sections, starting from the apical end.

  • Place each section into a pre-weighed 2 mL microcentrifuge tube and record the fresh weight.

  • Immediately flash-freeze the samples in liquid nitrogen and store at -80°C until extraction.

• Auxin Extraction:

  • To each frozen tissue sample, add a known volume (e.g., 500 µL) of pre-chilled 80% methanol containing a known amount of the ¹³C₆-IAA internal standard (e.g., 1 pmol).[11]

  • Add small glass or zirconium oxide beads to each tube.

  • Homogenize the tissue using a bead beater or tissue lyser until completely pulverized.

  • Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

• Sample Purification (Solid-Phase Extraction - SPE):

  • Condition an SPE cartridge by passing methanol followed by water through it.

  • Load the supernatant from the extraction step onto the SPE cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 5% methanol in water) to remove polar impurities.

  • Elute the auxins from the cartridge using a higher concentration of organic solvent (e.g., 80% methanol or acetonitrile).

  • Dry the eluate completely using a vacuum concentrator.

• LC-MS/MS Analysis:

  • Reconstitute the dried sample in a small volume of a suitable solvent (e.g., 50 µL of 10% acetonitrile).

  • Inject an aliquot of the sample into the LC-MS/MS system.

  • Use a suitable C18 column for chromatographic separation.

  • Set up the mass spectrometer to monitor the specific mass transitions for both D5-IAA and the ¹³C₆-IAA internal standard.

Data Presentation and Quantification

The amount of transported D5-IAA in each stem segment is quantified by comparing the peak area of D5-IAA to the peak area of the known amount of the ¹³C₆-IAA internal standard. The results should be expressed as the amount of D5-IAA per unit of tissue weight (e.g., fmol/mg fresh weight).

Table 1: Quantification of D5-IAA Transport in Arabidopsis Inflorescence Stems

Stem Segment (from apical end)	Fresh Weight (mg)	¹³C₆-IAA Peak Area	D5-IAA Peak Area	D5-IAA Amount (fmol)	D5-IAA Concentration (fmol/mg FW)
0-5 mm	2.1	550,000	120,000	218.2	103.9
5-10 mm	2.3	545,000	45,000	82.6	35.9
10-15 mm	2.5	552,000	15,000	27.2	10.9
15-20 mm	2.6	548,000	5,000	9.1	3.5

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Conclusion

The use of deuterated standards for measuring auxin transport provides a robust and highly accurate method for researchers in plant biology and related fields. This approach, combined with the sensitivity of modern mass spectrometry, allows for precise quantification of auxin movement, which is essential for understanding the complex regulatory networks that govern plant growth and development. The detailed protocol provided herein can be adapted for various plant species and tissues to investigate the genetic and environmental factors that control auxin transport.

References

• 1. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 2. Chemical Biology in Auxin Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Transport of Indole-3-Butyric Acid and Indole-3-Acetic Acid in Arabidopsis Hypocotyls Using Stable Isotope Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: Analysis of IAGlu and Related Compounds in Plant Extracts

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding matrix effects encountered during the analysis of Indole-3-acetyl-L-glutamate (IAGlu) and other auxins in plant extracts, with a focus on methods utilizing deuterated internal standards like IAGlu-d4.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of IAGlu-d4?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] In the analysis of plant extracts, complex molecules like phenols, lipids, and pigments can interfere with the ionization of the target analyte (IAGlu) and its deuterated internal standard (IAGlu-d4) in the mass spectrometer's ion source. This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), ultimately affecting the accuracy, precision, and sensitivity of the quantitative analysis.[1]

Q2: How can I determine if my IAGlu analysis is affected by matrix effects?

A2: Several methods can be used to assess the presence and extent of matrix effects:

• Post-Extraction Spike Method: This is a quantitative method where the response of an analyte in a standard solution is compared to the response of the same analyte spiked into a blank matrix extract after the extraction process. A significant difference in response indicates the presence of matrix effects.[1]

• Comparison of Calibration Curves: The slope of a calibration curve prepared in a pure solvent can be compared to the slope of a calibration curve prepared in a matrix-matched standard (a blank plant extract). A significant difference between the slopes suggests the presence of matrix effects.[1]

• Post-Column Infusion: This is a qualitative method where a constant flow of the analyte is infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any fluctuation in the baseline signal of the infused analyte indicates at which retention times co-eluting matrix components cause ion suppression or enhancement.[1]

Q3: How do deuterated internal standards like IAGlu-d4 help mitigate matrix effects?

A3: Deuterated internal standards are considered the gold standard for compensating for matrix effects in LC-MS/MS analysis. Because IAGlu-d4 is chemically almost identical to the endogenous IAGlu, it co-elutes from the liquid chromatography column and experiences similar ionization suppression or enhancement in the mass spectrometer. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.

Q4: Can IAGlu-d4 completely eliminate issues related to matrix effects?

A4: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects. Careful optimization of chromatographic conditions to ensure co-elution is crucial.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps & Solutions
Poor reproducibility of analyte/internal standard (IAGlu/IAGlu-d4) area ratio.	1. Inconsistent matrix effects between samples.2. Inconsistent sample preparation (e.g., variable recovery).3. Instability of analyte or internal standard in the final extract.	1. Improve Sample Cleanup: Implement or optimize a Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) step to remove more interfering compounds.2. Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix extract to mimic the sample matrix.3. Dilute the Extract: A simple dilution can often reduce the concentration of interfering compounds and thus lessen matrix effects.[1]
Low signal intensity and poor sensitivity for IAGlu.	1. Severe ion suppression due to co-eluting matrix components.2. Suboptimal extraction or cleanup, leading to low analyte recovery.3. Inefficient ionization of the analyte in the MS source.	1. Modify Chromatographic Conditions: Adjust the mobile phase gradient, or change the analytical column to separate IAGlu from the suppression zones.2. Optimize Sample Preparation: Evaluate different extraction solvents and cleanup cartridges (e.g., C18, Oasis HLB) to improve recovery and removal of interferences.3. Optimize MS Parameters: Infuse the analyte and optimize source parameters (e.g., capillary voltage, gas flow, temperature) for maximum signal intensity.
IAGlu and IAGlu-d4 do not co-elute perfectly.	1. Isotope effect causing a slight retention time shift.2. Column degradation or contamination.	1. Optimize Chromatography: Adjust the gradient profile or mobile phase composition to ensure the peaks overlap as much as possible.2. Column Maintenance: Implement a column washing protocol or replace the analytical column if it is old or contaminated.
High background noise in the chromatogram.	1. Contamination from solvents, glassware, or the LC-MS system itself.2. Presence of numerous, low-level interfering compounds from the plant matrix.	1. Use High-Purity Solvents and Reagents: Ensure all solvents are LC-MS grade.2. Thoroughly Clean Glassware: Use a rigorous cleaning protocol for all reusable labware.3. Implement a Divert Valve: Program the divert valve to send the highly polar, early-eluting compounds (which often contain a high concentration of matrix components) to waste instead of the mass spectrometer.

Experimental Protocols

Protocol 1: General Extraction and Purification of Auxins from Plant Tissue

This protocol is a general guideline and may require optimization for specific plant tissues.

• Sample Collection and Homogenization:

  • Harvest plant tissue (50-100 mg fresh weight) and immediately flash-freeze in liquid nitrogen to quench metabolic activity.[2]

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.[2]

• Extraction:

  • To the frozen powder, add 1 mL of a pre-chilled extraction solvent (e.g., 60% (v/v) 2-propanol with 2.5 mM diethyl-dithiocarbamic acid).[3]

  • Add the deuterated internal standard stock solution (e.g., IAGlu-d4) to the extraction solvent before adding it to the sample.

  • Vortex thoroughly and incubate at 4°C for at least 1 hour with gentle shaking.

  • Centrifuge at high speed (e.g., 13,000 x g) at 4°C for 10 minutes. Collect the supernatant.

• Purification (Solid-Phase Extraction - SPE):

  • Condition a C18 SPE cartridge (e.g., 50 mg) with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of water to remove polar interferences.

  • Elute the auxins with 1 mL of 80% methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Quantification of Matrix Effect and Recovery

This protocol allows for the quantitative assessment of matrix effects and analyte recovery.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of the analyte (IAGlu) in the initial mobile phase at a known concentration.

  • Set B (Post-Spiked Matrix): Extract a blank plant matrix (a sample known to not contain the analyte) using the protocol above. After the final evaporation step, spike the analyte standard into the reconstituted blank extract at the same concentration as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte standard into a blank matrix sample before the extraction process begins, at the same concentration as Set A.

• Analysis and Calculation:

  • Analyze all three sets of samples by LC-MS/MS.

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value of 100% indicates no matrix effect.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Quantitative Data Summary

The following tables summarize representative quantitative data for IAA and its conjugates in different plant species and tissues. These values can serve as a general reference, but actual concentrations can vary significantly based on plant age, developmental stage, and environmental conditions.

Table 1: Endogenous Levels of IAA and its Conjugates in Arabidopsis thaliana

Compound	Roots (pg/mg FW)	Expanding Leaves (pg/mg FW)	Old Leaves (pg/mg FW)
IAA	~10-20	~20-40	~5-10
oxIAA	~74	~15-25	~8
IA-Asp	~2-4	~3-6	~1-2
IA-Glu	~1-3	~2-5	~0.5-1.5

Data adapted from Kowalczyk and Sandberg (2001).[3] FW = Fresh Weight.

Table 2: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Technique	Typical Matrix Effect (Ion Suppression)	Analyte Recovery
Dilute and Shoot	High (>50%)	High (~100%)
Protein Precipitation (PPT)	Moderate to High (30-70%)	Good (80-100%)
Liquid-Liquid Extraction (LLE)	Low to Moderate (10-40%)	Variable (can be low for polar analytes)
Solid-Phase Extraction (SPE)	Low (<20%)	Good (80-100%)

These are generalized values and can vary significantly depending on the specific matrix and analyte.

Visualizations

Caption: Workflow for IAGlu analysis in plant tissue.

Caption: Decision tree for troubleshooting matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC-MS for Indole-3-acetyl glutamate-d4 Analysis

Welcome to the technical support center for the LC-MS analysis of Indole-3-acetyl glutamate-d4. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure sensitive, robust, and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Indole-3-acetyl glutamate-d4 and why is it used in LC-MS analysis?

A1: Indole-3-acetyl glutamate (B1630785) (IAA-Glu) is an amino acid conjugate of the plant hormone auxin (indole-3-acetic acid, IAA). These conjugates are involved in the storage, transport, and homeostatic regulation of IAA within plants. Indole-3-acetyl glutamate-d4 (IAGlu-d4) is a deuterium-labeled version of IAA-Glu. It is commonly used as an internal standard in LC-MS/MS analysis for the accurate quantification of endogenous, unlabeled IAA-Glu. The addition of a known amount of the deuterated standard helps to correct for analyte loss during sample preparation and for matrix effects during the analysis.

Q2: What are the typical precursor and product ions for Indole-3-acetyl glutamate and its d4-labeled internal standard in LC-MS/MS?

A2: In positive ion electrospray ionization (ESI) mode, the protonated molecule [M+H]⁺ is selected as the precursor ion. The characteristic fragmentation of indole-containing compounds involves the loss of the side chain, resulting in a stable quinolinium ion.

• Indole-3-acetyl glutamate (unlabeled): The precursor ion is m/z 305.11[1]. The most common and stable product ion is m/z 130.1, corresponding to the indole-3-methylene fragment[1][2].

• Indole-3-acetyl glutamate-d4 (deuterium labeled): Assuming the four deuterium (B1214612) atoms are on the indole (B1671886) ring, the precursor ion will be m/z 309.1. The corresponding product ion, also containing the deuterium labels, will be m/z 134.1.

Q3: Which ionization mode, positive or negative, is recommended for the analysis of Indole-3-acetyl glutamate?

A3: Both positive and negative electrospray ionization (ESI) modes can be used for the analysis of auxin metabolites[3]. However, positive ion mode is often preferred for indole-containing compounds as it typically provides a strong signal for the characteristic m/z 130.1 fragment ion[2].

Q4: How can I improve the signal intensity for Indole-3-acetyl glutamate-d4?

A4: To improve signal intensity, consider the following:

• Optimize MS source parameters: Systematically tune the source temperature, nebulizer gas flow, and capillary voltage to maximize the signal for your specific instrument.

• Enhance sample cleanup: Utilize solid-phase extraction (SPE) with a C18 cartridge to remove interfering matrix components.

• Adjust LC gradient: Modify the liquid chromatography gradient to ensure your analyte elutes in a region with less co-eluting matrix components, which can cause ion suppression.

• Optimize collision energy: Fine-tune the collision energy for the specific MRM transition to achieve the most efficient fragmentation and highest product ion signal.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	1. Inefficient Ionization: Suboptimal MS source parameters. 2. Matrix Suppression: Co-eluting compounds interfering with ionization. 3. Analyte Degradation: Sample instability during extraction or storage. 4. Incorrect MRM Transition: Wrong precursor or product ion selected.	1. Optimize MS Source: Infuse a standard solution of Indole-3-acetyl glutamate and systematically adjust source parameters. 2. Improve Sample Cleanup: Implement a solid-phase extraction (SPE) step. Dilute the sample if possible. 3. Ensure Sample Stability: Perform extractions at 4°C, use amber vials to protect from light, and analyze samples promptly or store at -80°C. 4. Confirm MRM: Verify the precursor and product ions based on the provided FAQ. Perform a product ion scan on a standard to confirm the fragmentation pattern.
Inconsistent Retention Times	1. Mobile Phase Issues: Inconsistent composition due to evaporation or improper preparation. 2. LC Pump Problems: Fluctuating flow rate or air bubbles in the system. 3. Column Temperature Fluctuations: Unstable column oven temperature. 4. Insufficient Column Equilibration: Not allowing enough time for the column to stabilize between injections.	1. Prepare Fresh Mobile Phase: Make fresh mobile phases daily and keep solvent bottles capped. 2. Maintain LC Pump: Purge the pump to remove air bubbles and perform regular maintenance. 3. Stabilize Column Temperature: Ensure the column oven is set to a stable temperature and has had time to equilibrate. 4. Increase Equilibration Time: Extend the equilibration step in your LC gradient program.
Poor Peak Shape (Tailing, Splitting, or Broadening)	1. Column Overload: Injecting too much sample. 2. Solvent Mismatch: The sample solvent is stronger than the initial mobile phase. 3. Column Contamination: Accumulation of matrix components on the column. 4. Extra-column Volume: Excessive tubing length or poor connections.	1. Reduce Injection Volume: Decrease the amount of sample injected. 2. Match Sample Solvent: Reconstitute the final extract in a solvent with a similar or weaker organic composition than the initial mobile phase. 3. Clean or Replace Column: Wash the column with a strong solvent or replace it if necessary. Use a guard column to protect the analytical column. 4. Optimize Connections: Ensure all fittings are secure and use tubing with the smallest appropriate internal diameter.

Experimental Protocols

Sample Preparation: Extraction and Solid-Phase Extraction (SPE)

This protocol is adapted from methods for auxin metabolite analysis.

• Sample Homogenization:

  • Freeze plant tissue (typically 50-200 mg) in liquid nitrogen immediately after harvesting.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Extraction:

  • To the powdered tissue, add 1 mL of ice-cold extraction buffer (e.g., 80% methanol (B129727) in water).

  • Add a known amount of Indole-3-acetyl glutamate-d4 internal standard to each sample.

  • Vortex thoroughly and incubate at 4°C for at least 1 hour with gentle shaking.

  • Centrifuge the extract at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Conditioning: Pass 5 mL of 100% methanol through a C18 SPE cartridge.

  • Equilibration: Equilibrate the cartridge with 5 mL of water containing 0.1% formic acid.

  • Loading: Load the supernatant from the extraction step onto the SPE cartridge.

  • Washing: Wash the cartridge with 5 mL of water containing 0.1% formic acid to remove polar impurities.

  • Elution: Elute the retained analytes with 5 mL of 80% methanol containing 0.1% formic acid.

• Final Sample Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 10% acetonitrile (B52724) in water with 0.1% formic acid).

  • Filter the reconstituted sample through a 0.22 µm syringe filter before LC-MS/MS analysis.

LC-MS/MS Parameters

The following are recommended starting parameters that should be optimized for your specific instrumentation.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 10 minutes, followed by a wash and re-equilibration
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Nebulizer Gas Flow	Instrument dependent, optimize for best signal
MRM Transitions	See table below

Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Suggested Collision Energy (eV)
Indole-3-acetyl glutamate	305.1	130.1	10 - 20 (optimize)
Indole-3-acetyl glutamate-d4	309.1	134.1	10 - 20 (optimize)

Note: The optimal collision energy is instrument-dependent and should be determined empirically by infusing a standard solution and varying the collision energy to find the value that yields the maximum product ion intensity. The PubChem database indicates a collision energy of 6V was used in one instance for the unlabeled compound, which can be a starting point for optimization[1]. For transitions involving indole compounds, collision energies in the range of 10-20 eV are common[3].

Quantitative Data Summary

The concentration of Indole-3-acetyl glutamate can vary significantly depending on the plant species, tissue type, and developmental stage. The following table provides some reported values to serve as a general reference.

Plant Species	Tissue	Concentration
Arabidopsis thaliana	9-day-old seedlings	3.5 ± 1.6 ng/g fresh weight[4]
Cucumis sativus (Cucumber)	1-week-old green shoots	129 µg/kg fresh weight (129 ng/g)[5][6]
Glycine max (Soybean)	Seeds	7.4 µmoles/kg (approximately 2250 ng/g)[7]

Visualizations

Caption: Experimental workflow for the extraction and analysis of Indole-3-acetyl glutamate.

Caption: Logical flow for troubleshooting a weak or absent LC-MS signal.

References

• 1. Indole-3-acetyl glutamate | C15H16N2O5 | CID 7097227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Natural Occurrence of Indole-3-acetylaspartate and Indole-3-acetylglutamate in Cucumber Shoot Tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Natural Occurrence of Indole-3-acetylaspartate and Indole-3-acetylglutamate in Cucumber Shoot Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Indole-3-Acetylglutamate from Seeds of Glycine max L - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Indole-3-acetyl glutamate-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Indole-3-acetyl glutamate-d4 (IAGlu-d4) in solution. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Indole-3-acetyl glutamate-d4 powder and solutions?

A1: For long-term storage, Indole-3-acetyl glutamate-d4 powder should be stored at -20°C, where it can be stable for up to three years.[1] Once dissolved, the stability of the solution is dependent on the solvent and storage temperature. For optimal stability, stock solutions should be prepared in a suitable organic solvent like DMSO, aliquoted to avoid repeated freeze-thaw cycles, and stored at -80°C for up to six months or at -20°C for one month.[1] Aqueous solutions of similar indole (B1671886) compounds are not recommended for storage for more than one day.

Q2: What solvents are recommended for dissolving Indole-3-acetyl glutamate-d4?

A2: Indole-3-acetyl glutamate-d4 is soluble in polar organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent, with a high solubility of up to 250 mg/mL for the non-deuterated form.[1] Methanol and ethanol (B145695) are also suitable solvents. The solubility in aqueous solutions is pH-dependent and generally lower than in organic solvents.

Q3: How stable is Indole-3-acetyl glutamate-d4 in aqueous solutions?

A3: The stability of Indole-3-acetyl glutamate-d4 in aqueous solutions is influenced by pH, temperature, and light exposure. As an amide-linked conjugate of indole-3-acetic acid (IAA), it is generally more resistant to hydrolysis than ester-linked conjugates. Hydrolysis of the amide bond typically requires strong alkaline conditions (pH > 9) and elevated temperatures.[2][3] In acidic to neutral aqueous solutions and at refrigerated temperatures (2-8°C), the compound is expected to be relatively stable for short periods. However, for prolonged storage, aqueous solutions are not recommended.

Q4: Is Indole-3-acetyl glutamate-d4 sensitive to light?

A4: Yes, indole compounds, in general, are known to be sensitive to light. Exposure to light, particularly UV radiation, can lead to photodegradation. Therefore, it is crucial to protect solutions of Indole-3-acetyl glutamate-d4 from light by using amber vials or by wrapping containers in aluminum foil during storage and handling.

Q5: What are the likely degradation pathways for Indole-3-acetyl glutamate-d4 in solution?

A5: The primary chemical degradation pathway for Indole-3-acetyl glutamate-d4 in solution is expected to be hydrolysis of the amide bond, yielding indole-3-acetic acid-d4 and glutamic acid. This process is accelerated under strongly basic conditions. Other potential degradation pathways include oxidation of the indole ring and photodecomposition upon exposure to light.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent or poor analytical results (e.g., in LC-MS/MS)	Degradation of IAGlu-d4 in prepared standards or samples.	- Prepare fresh stock solutions and working standards daily. - Ensure solutions are stored properly (aliquoted, at -80°C, protected from light). - Check the pH of your sample matrix; adjust to a slightly acidic pH if possible. - Minimize the time samples are at room temperature before analysis.
Appearance of unexpected peaks in chromatogram	Presence of degradation products.	- Identify potential degradation products by mass spectrometry (e.g., look for the mass of indole-3-acetic acid-d4). - Perform a forced degradation study (see Experimental Protocols) to confirm the identity of degradation peaks. - Optimize chromatographic conditions to separate the parent compound from its degradants.
Loss of compound during sample preparation	Adsorption to container surfaces or instability in the extraction solvent.	- Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption. - Evaluate the stability of IAGlu-d4 in the extraction solvent at the working temperature and duration. - If performing liquid-liquid extraction, ensure the pH of the aqueous phase is optimized for partitioning and stability.
Precipitation of the compound in aqueous solution	Low aqueous solubility, especially at acidic pH.	- Prepare stock solutions in an organic solvent like DMSO before diluting into an aqueous medium. - Ensure the final concentration of the organic solvent in the aqueous solution is sufficient to maintain solubility but does not interfere with the experiment. - The solubility of the parent compound, IAA, increases at higher pH.[4]

Quantitative Data Summary

The following tables summarize the recommended storage conditions for Indole-3-acetyl glutamate (B1630785) and the general stability of related indole-3-acetic acid conjugates.

Table 1: Recommended Storage Conditions for Indole-3-acetyl glutamate

Form	Storage Temperature	Duration	Reference
Powder	-20°C	3 years	[1]
In Solvent (e.g., DMSO)	-80°C	6 months	[1]
In Solvent (e.g., DMSO)	-20°C	1 month	[1]

Table 2: General Stability of Indole-3-Acetic Acid (IAA) Conjugates

Conjugate Type	Condition for Hydrolysis	Relative Stability	Reference
Amide-linked (e.g., IAGlu)	Strong alkaline conditions and elevated temperature (>100°C)	High	[3]
Ester-linked	Mild alkaline conditions (pH ≥ 9) at room temperature	Low	[2][3]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM):

  • Allow the vial of Indole-3-acetyl glutamate-d4 powder to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the required amount of the compound in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into single-use amber vials and store at -80°C.

• Working Solutions:

  • Thaw an aliquot of the stock solution at room temperature, protected from light.

  • Perform serial dilutions of the stock solution with the appropriate solvent (e.g., mobile phase for LC-MS analysis, or cell culture medium for in vitro experiments) to achieve the desired final concentrations.

  • Use the freshly prepared working solutions immediately and do not store them for reuse.

Protocol 2: Forced Degradation Study to Assess Stability

This protocol is designed to intentionally degrade the sample to identify potential degradation products and develop a stability-indicating analytical method.

• Preparation: Prepare several solutions of Indole-3-acetyl glutamate-d4 at a known concentration (e.g., 100 µg/mL) in a suitable solvent system (e.g., 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Add 1 M HCl to a sample solution and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH to a sample solution and incubate at 60°C for 24 hours.

  • Oxidation: Add 3% hydrogen peroxide to a sample solution and incubate at room temperature for 24 hours.

  • Thermal Degradation: Incubate a sample solution at 80°C for 48 hours, protected from light.

  • Photodegradation: Expose a sample solution to a calibrated light source (e.g., consistent with ICH Q1B guidelines) for a defined period.

• Analysis:

  • At specified time points, withdraw an aliquot from each stressed sample.

  • If necessary, neutralize the acidic and basic samples.

  • Analyze all samples, including an unstressed control, by a suitable analytical method (e.g., LC-MS/MS) to determine the percentage of the remaining parent compound and to identify and quantify the major degradation products.

Visualizations

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Hydrolysis of indole-3-acetic Acid esters exposed to mild alkaline conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]

Preventing in-source fragmentation of IAGlu-d4 in MS

Welcome to the technical support center for mass spectrometry analysis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during their experiments.

Preventing In-Source Fragmentation of IAGlu-d4 in MS

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you identify and mitigate in-source fragmentation (ISF) of the deuterated internal standard IAGlu-d4.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation (ISF) and why is it a concern for IAGlu-d4?

In-source fragmentation is the unintended breakdown of an analyte, such as IAGlu-d4, within the ion source of a mass spectrometer before it reaches the mass analyzer.[1] This phenomenon can lead to a diminished signal for the intact molecule, which can compromise the accuracy and reproducibility of quantitative analyses.[2] The resulting fragment ions can also be mistaken for other compounds in the sample, leading to incorrect identifications.[1] For deuterated internal standards like IAGlu-d4, significant or variable ISF can undermine their primary function of correcting for variability in the analytical process.

Q2: What are the primary causes of in-source fragmentation?

The main factors contributing to in-source fragmentation are related to the energy applied to the ions in the source. These include:

• High Cone Voltage (or Fragmentor/Declustering Potential): This voltage accelerates ions from the ion source into the mass analyzer. Higher voltages increase the kinetic energy of the ions, leading to more energetic collisions with gas molecules and greater fragmentation.

• High Source and Desolvation Temperatures: Elevated temperatures can provide additional thermal energy to the ions, promoting their fragmentation.

• Mobile Phase Composition: The pH, buffer type, and solvent composition of the mobile phase can influence the ionization efficiency and the stability of the ions, thereby affecting the degree of in-source fragmentation.[3][4]

Q3: Can the deuterium (B1214612) labeling in IAGlu-d4 influence its fragmentation?

Yes, while stable isotope-labeled internal standards are designed to be chemically identical to the analyte, the substitution of hydrogen with deuterium can sometimes lead to slight differences in physicochemical properties.[5] Although deuterium labeling generally results in stronger chemical bonds, making the molecule more stable, this does not completely prevent in-source fragmentation. In some cases, deuterated standards can exhibit unexpected behavior, including differences in fragmentation patterns compared to their non-labeled counterparts.

Troubleshooting Guides

If you suspect that in-source fragmentation of IAGlu-d4 is affecting your results, follow these systematic troubleshooting guides.

Guide 1: Identifying In-Source Fragmentation

• Full Scan Analysis: Infuse a pure standard of IAGlu-d4 directly into the mass spectrometer and acquire data in full scan mode. Look for the presence of ions with lower m/z values than the expected precursor ion of IAGlu-d4.

• Cone Voltage Ramp Experiment: Gradually increase the cone voltage while monitoring the ion intensities. If the intensity of the precursor ion decreases while the intensities of the lower m/z ions increase, this is a strong indication of in-source fragmentation.

Guide 2: Systematic Optimization of MS Parameters

To minimize in-source fragmentation, a systematic optimization of the ion source parameters is recommended. The following table summarizes the key parameters and their general effects on fragmentation.

Parameter	Recommended Action	Primary Effect on Fragmentation	Potential Side Effects
Cone Voltage	Decrease in 5-10 V increments	Reduces the kinetic energy of ions, leading to "softer" ionization.	May decrease overall signal intensity if set too low.
Desolvation Temperature	Decrease in 25-50 °C increments	Reduces the thermal energy imparted to the ions.	Inefficient desolvation can lead to solvent clusters and reduced signal.
Source Temperature	Decrease in 10-20 °C increments	Minimizes thermal stress on the analyte.	May affect ionization efficiency.
Nebulizer Gas Flow	Optimize for stable signal	Affects droplet size and desolvation efficiency.	Suboptimal flow can lead to an unstable spray and poor sensitivity.

Experimental Protocols

Protocol for Optimizing Source Conditions to Minimize ISF

This protocol details a systematic approach to finding the optimal source parameters to reduce the in-source fragmentation of IAGlu-d4.

1. Analyte Infusion:

• Prepare a standard solution of IAGlu-d4 in a solvent mixture that is representative of your LC mobile phase.
• Infuse the solution directly into the mass spectrometer using a syringe pump to ensure a continuous and stable signal.

2. Initial MS Setup:

• Set the mass spectrometer to acquire data in full scan mode to observe both the precursor and potential fragment ions of IAGlu-d4.
• Begin with your standard method's source parameters or typical starting values for your instrument.

3. Cone Voltage Optimization:

• While infusing the IAGlu-d4 solution, acquire mass spectra at a range of cone voltage settings (e.g., from a high value where fragmentation is observed down to a low value, in 10 V increments).
• Monitor the intensity of the IAGlu-d4 precursor ion and any significant fragment ions at each step.
• Plot the intensities of the precursor and fragment ions against the cone voltage to identify the voltage that maximizes the precursor ion signal while minimizing fragmentation.

4. Temperature Optimization:

• Set the cone voltage to the optimized value from the previous step.
• Acquire mass spectra at a range of desolvation and/or source temperatures (e.g., from a high of 400°C down to 150°C in 50°C increments).
• Monitor the precursor and fragment ion intensities to find the temperature that provides a good balance between efficient desolvation and minimal fragmentation.

5. Gas Flow Optimization:

• With the optimized cone voltage and temperature, adjust the nebulizer and drying gas flow rates.
• Optimize these parameters to achieve a stable ion signal and the best signal-to-noise ratio for the IAGlu-d4 precursor ion.

6. Mobile Phase Considerations:

• If fragmentation is still significant after optimizing source parameters, consider the mobile phase composition.
• The use of different buffers or adjusting the pH can sometimes alter the stability of the ion and reduce fragmentation.[3][4] For example, switching from formic acid to ammonium (B1175870) formate (B1220265) or acetate (B1210297) can sometimes provide "softer" ionization conditions.

Visualization of Troubleshooting Workflow

The following diagram illustrates the logical workflow for troubleshooting the in-source fragmentation of IAGlu-d4.

Caption: A logical workflow for diagnosing and mitigating in-source fragmentation of IAGlu-d4.

References

• 1. Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. myadlm.org [myadlm.org]
• 3. Internal standard problem:( - Chromatography Forum [chromforum.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. scispace.com [scispace.com]

Deuterium exchange issues with Indole-3-acetyl glutamate-d4

This guide provides troubleshooting advice and answers to frequently asked questions regarding deuterium (B1214612) exchange issues encountered when using Indole-3-acetyl glutamate-d4 (IAGlu-d4) as an internal standard in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange, and why is it a critical issue for IAGlu-d4?

Deuterium exchange is a chemical reaction where a deuterium atom on a molecule is replaced by a hydrogen atom from its surroundings (e.g., solvent), a process often called "back-exchange".[1][2] For a deuterated internal standard like IAGlu-d4, this is a significant problem because the standard's stability and mass are crucial for accurate quantification.[2] If deuterium atoms are lost, the mass of the internal standard changes, leading to an underestimation of its concentration and, consequently, an overestimation of the target analyte's concentration.[3]

Q2: Which deuterium positions on the IAGlu-d4 molecule are most susceptible to exchange?

The stability of deuterium labels varies depending on their location on the molecule.

• Highly Labile Positions: Protons attached to heteroatoms (Oxygen and Nitrogen) are extremely labile and exchange almost instantly with protons from the solvent.[1][3] This includes the N-H proton of the indole (B1671886) ring and the N-H and O-H protons of the glutamate (B1630785) moiety. These positions are generally not used for deuteration in internal standards intended for quantitative analysis.

• At-Risk Positions on the Indole Ring: The deuterium atoms on the aromatic indole ring are intended to be stable. However, indole compounds are known to be susceptible to back-exchange under certain analytical conditions.[4] The C2 position of the indole ring is particularly reactive and prone to exchange, especially in acidic conditions.[5][6] Other ring positions can also undergo exchange depending on the experimental setup.[4]

Q3: What experimental conditions are known to promote deuterium back-exchange in indole-based standards?

Several factors can catalyze the back-exchange of deuterium to hydrogen. These are critical to control during sample preparation, storage, and analysis.

• pH: Both acidic and basic conditions can significantly promote deuterium exchange.[1][2] Storing or processing samples in highly acidic or basic solutions should be avoided.[7]

• Temperature: Elevated temperatures during sample preparation, storage, or within the LC-MS system can increase the rate of exchange.[2][5]

• LC-MS Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) has been shown to cause substantial back-exchange for deuterated indoles.[4] The desolvation temperature in the ion source is a key contributing factor.[4]

• Mobile Phase Composition: The nature of the mobile phase, including its pH and the presence of protic solvents, can influence exchange.[2][4]

Q4: How can I detect if my IAGlu-d4 internal standard is undergoing back-exchange?

Deuterium exchange can be identified by carefully examining the mass spectrum of your internal standard. Instead of a single, sharp isotopic profile for IAGlu-d4, you may observe:

• Appearance of Lower Mass Ions: The presence of peaks corresponding to the loss of one or more deuterium atoms (e.g., d3, d2, d1) alongside your primary d4 peak.

• Distorted Isotopic Ratio: An increase in the abundance of lower mass peaks in processed samples when compared to a freshly prepared standard solution.[2]

Q5: Are there more stable alternatives to deuterium-labeled standards for indole compounds in LC-MS analysis?

Yes. While deuterated standards are common due to their cost-effectiveness, stable isotope-labeled standards using ¹³C or ¹⁵N are generally more robust and not susceptible to back-exchange.[1][4] However, these standards are typically more expensive and complex to synthesize.[1][8] When using deuterated indoles, it is crucial to carefully validate the stability of the label under your specific experimental conditions.[4]

Troubleshooting Guide

This section addresses common problems that may indicate deuterium exchange.

Problem 1: Inconsistent or Decreasing Internal Standard (IS) Signal

• Possible Cause: Deuterium back-exchange is occurring during sample preparation or analysis, leading to a loss of the specific mass signal being monitored for the d4 standard. It could also indicate general degradation of the standard.

• Solutions:

  • Pinpoint the Source: Analyze an aliquot of your IAGlu-d4 standard at each step of your workflow (e.g., after extraction, after solvent evaporation, after reconstitution) to identify where the signal loss occurs.[2]

  • Verify Stock Solution Integrity: Prepare a fresh dilution of your IAGlu-d4 stock solution and analyze it directly. Compare its mass spectrum to the certificate of analysis to ensure its initial purity.[2]

  • Conduct a Stability Study: Perform a formal stability study by incubating the IS in the sample matrix under various conditions (e.g., different pH values, temperatures, time durations) to assess its stability throughout your entire process.[2][9]

Problem 2: Appearance of Unexpected Lower Mass Peaks (M-1, M-2, etc.)

• Possible Cause: This is a direct indicator of deuterium back-exchange, where the d4 standard is converting to d3, d2, and other lower-mass isotopologues.

• Solutions:

  • Modify Sample Preparation Conditions:

    • pH Control: If using acidic or basic conditions, switch to the mildest possible reagents or neutralize the sample immediately following the step.[2]

    • Temperature Control: Avoid heating samples. If evaporation is needed, use a vacuum concentrator at low temperatures instead of high-heat methods.

  • Optimize LC-MS Method:

    • Mobile Phase pH: Adjust the mobile phase to be as close to neutral as possible. If acidic modifiers are required for chromatography, use the lowest effective concentration.[2]

    • Ionization Source: If using APCI, try switching to Electrospray Ionization (ESI), which is generally gentler. If APCI is necessary, optimize the desolvation temperature to the lowest setting that provides adequate sensitivity.[4]

    • Temperature: Keep the autosampler and column compartments cool to minimize exchange during the analytical run.[10][11]

Problem 3: Poor Calibration Curve Linearity or Inaccurate QC Samples

• Possible Cause: Non-uniform deuterium exchange across different concentrations of calibrators and QC samples. The extent of exchange can sometimes be dependent on the analyte concentration.[4]

• Solutions:

  • Matrix Matching: Ensure that the matrix used for your calibration standards is identical to that of your unknown and QC samples. Matrix components can influence the exchange rate.

  • Re-evaluate All Parameters: Systematically apply the solutions from Problems 1 and 2. Poor linearity is often a downstream symptom of the fundamental instability of the internal standard under the current analytical conditions.

  • Consider a Different Standard: If back-exchange cannot be eliminated, switching to a ¹³C or ¹⁵N-labeled internal standard is the most reliable solution.[1][4]

Quantitative Data Summary

Table 1: Factors Influencing Deuterium Exchange in Indole-based Standards

Factor	Condition Promoting Exchange	Recommended Mitigation Strategy	Reference(s)
pH	Highly Acidic or Basic Conditions	Adjust pH towards neutral (6-8); neutralize samples after extraction.	[1][2][7]
Temperature	Elevated Temperatures (>25°C)	Maintain samples at low temperatures (e.g., 4°C); use low-heat evaporation methods.	[2][5]
LC-MS Ion Source	Atmospheric Pressure Chemical Ionization (APCI)	Use Electrospray Ionization (ESI); minimize APCI desolvation temperature if it must be used.	[4]
Mobile Phase	Acidic Modifiers (e.g., high % Formic Acid)	Use the lowest effective concentration of acid; explore alternative mobile phases.	[2][4]
Exposure Time	Prolonged exposure to harsh conditions	Minimize sample preparation time; analyze samples promptly after preparation.	[2]

Table 2: Mass Shifts Associated with Deuterium Back-Exchange of IAGlu-d4

Isotopologue	Nominal Mass Shift from Analyte	Description
IAGlu-d4	+4	Intact internal standard.
IAGlu-d3	+3	Loss of one deuterium atom.
IAGlu-d2	+2	Loss of two deuterium atoms.
IAGlu-d1	+1	Loss of three deuterium atoms.
IAGlu-d0	+0	Complete back-exchange; co-elutes with the native analyte.

Visualizations and Workflows

Caption: A logical workflow for troubleshooting deuterium exchange issues.

Caption: Susceptible sites for H/D exchange on the IAGlu-d4 molecule.

Experimental Protocols

Protocol 1: Stability Assessment of IAGlu-d4 in the Analytical Workflow

This protocol helps determine if and where the internal standard is unstable.

Objective: To test the stability of IAGlu-d4 under the conditions of the entire analytical procedure.

Methodology:

• Prepare Quality Control (QC) Samples: Prepare at least six replicates of low- and high-concentration QC samples by spiking the appropriate amount of analyte and IAGlu-d4 into the same biological matrix as your study samples.[9]

• Time Zero (T0) Analysis: Immediately process and analyze three replicates of both low and high QC samples. This establishes the baseline (T0) response ratio (Analyte Area / IS Area).[9]

• Incubate Remaining Samples: Store the remaining three replicates of each QC level under conditions that mimic your entire sample handling and storage process (e.g., leave at room temperature for 4 hours, store at 4°C for 24 hours, or subject to freeze/thaw cycles).

• Time Point (Tx) Analysis: After the specified incubation period, process and analyze these QC samples.

• Data Evaluation:

  • Calculate the average response ratio for the T0 and Tx samples.

  • Examine the mass spectrum of IAGlu-d4 at T0 and Tx for any signs of back-exchange (as described in FAQ Q4).

  • The internal standard is generally considered stable if the average response ratio at Tx is within ±15% of the T0 value and no significant back-exchange is observed.[9]

Protocol 2: Recommended LC-MS Method Parameters to Minimize Back-Exchange

Objective: To provide a starting point for an LC-MS method that reduces the risk of on-instrument deuterium exchange.

Table 3: Recommended LC-MS Parameter Checklist

Parameter	Recommendation	Rationale
LC Column	Standard C18 column	No specific requirement, but efficient chromatography minimizes run time.
Mobile Phase A	Water with 2-5 mM Ammonium Acetate or Ammonium Formate	Provides a buffered, near-neutral pH environment.
Mobile Phase B	Methanol or Acetonitrile	Standard organic solvents.
Mobile Phase Modifier	Avoid strong acids. If needed, use 0.05-0.1% Formic Acid.	Minimizes acid-catalyzed exchange on the column and in the source.[2]
Column Temperature	≤ 30°C	Reduces thermally-driven exchange during separation.[11]
Autosampler Temp	4 - 10°C	Preserves sample integrity while waiting for injection.
Ionization Source	Electrospray Ionization (ESI)	ESI is a softer ionization technique less likely to cause in-source exchange than APCI.[4]
ESI Source Temp	As low as possible while maintaining signal	High desolvation temperatures can promote exchange.[4]
MS Analysis Mode	Multiple Reaction Monitoring (MRM)	Monitor transitions for the analyte and for both the d4 and potential d3/d2 forms of the IS to diagnose exchange.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing IAGlu-d4 Analysis in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio for IAGlu-d4 in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is IAGlu-d4 and why is it used in mass spectrometry?

A1: IAGlu-d4 is the deuterium-labeled form of Indole-3-acetyl-glutamate (IAGlu). In mass spectrometry, it is primarily used as an internal standard for the quantification of endogenous (naturally occurring) IAGlu. Because IAGlu-d4 is chemically identical to IAGlu but has a higher mass due to the deuterium (B1214612) atoms, it can be added to a sample at a known concentration to correct for variations in sample preparation and instrument response, leading to more accurate quantification of the unlabeled analyte.

Q2: I am not seeing any signal for IAGlu-d4. What are the first things I should check?

A2: A complete loss of signal often points to a fundamental issue with the experimental setup. Here’s a checklist of initial troubleshooting steps:

• LC-MS System Check: Confirm that the liquid chromatography (LC) and mass spectrometry (MS) systems are communicating and that the MS is acquiring data. Check for any error messages in the software.

• Spray Stability: Visually inspect the electrospray ionization (ESI) needle to ensure a stable and consistent spray. An unstable spray can lead to a complete loss of signal.

• Analyte Introduction: Verify that the correct vial is in the autosampler and that the injection volume is appropriate. Ensure that the sample has been prepared correctly and that the IAGlu-d4 standard has not degraded.

• Basic MS Settings: Double-check that the correct ionization mode (positive or negative) and mass range are selected in your acquisition method. For IAGlu and its derivatives, positive ion mode is commonly used.

Q3: My signal for IAGlu-d4 is very low. What are the common causes and how can I improve it?

A3: Low signal intensity for IAGlu-d4 can be caused by several factors, ranging from sample preparation to instrument settings. Key areas to investigate include:

• Sample Preparation: Inefficient extraction or the presence of interfering substances from the sample matrix can suppress the IAGlu-d4 signal. Consider optimizing your sample cleanup protocol.

• Ionization Efficiency: The composition of the mobile phase, including pH and organic solvent content, significantly impacts ionization. For indole-based compounds, an acidic mobile phase (e.g., with 0.1% formic acid) generally improves protonation and signal intensity in positive ion mode.

• Mass Spectrometer Parameters: Suboptimal ion source parameters (e.g., gas flows, temperatures, and voltages) can lead to poor ionization and transmission of ions. It is crucial to tune these parameters specifically for IAGlu-d4.

Q4: I am observing high background noise in my chromatogram. How can I reduce it?

A4: High background noise can obscure the IAGlu-d4 signal, leading to a poor signal-to-noise ratio. To reduce background noise:

• Solvent and Reagent Purity: Ensure that all solvents and reagents are of high purity (e.g., LC-MS grade) to prevent the introduction of contaminants.

• System Contamination: A contaminated LC system, including tubing, column, and ion source, can be a significant source of background noise. Regular cleaning and maintenance are essential.

• Mobile Phase Degassing: Inadequate degassing of the mobile phase can introduce air bubbles into the system, leading to an unstable baseline and increased noise.

Troubleshooting Guides

Issue 1: Low Signal Intensity for IAGlu-d4

This guide provides a systematic approach to troubleshooting and resolving low signal intensity for IAGlu-d4.

Troubleshooting Workflow for Low Signal Intensity

A systematic workflow for troubleshooting low IAGlu-d4 signal.

Issue 2: High Background Noise

This guide outlines steps to identify and eliminate sources of high background noise.

Troubleshooting Workflow for High Background Noise

A logical approach to identifying and mitigating high background noise.

Data Presentation

Table 1: Suggested Starting MRM Transitions for IAGlu-d4 and its Unlabeled Analog

Note: The exact MRM transitions for IAGlu-d4 may require optimization. The following are suggested starting points based on the fragmentation of the unlabeled analog, Indole-3-acetyl-glutamate (IAGlu), and the expected mass shift from deuterium labeling.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
IAGlu	305.1	130.1	Positive
IAGlu	305.1	158.1	Positive
IAGlu-d4	309.1	134.1	Positive
IAGlu-d4	309.1	162.1	Positive

Table 2: Comparison of Sample Preparation Techniques for Auxin-Amino Acid Conjugates

Sample Preparation Method	Typical Recovery (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	70-90%	Fast, simple, and inexpensive.	May result in less clean extracts, leading to potential matrix effects.
Liquid-Liquid Extraction (LLE)	80-95%	Provides cleaner extracts than PPT.	More labor-intensive and requires larger volumes of organic solvents.
Solid-Phase Extraction (SPE)	85-100%	Offers the cleanest extracts and can concentrate the analyte.	Requires method development and can be more expensive.

Experimental Protocols

Protocol 1: Sample Preparation of IAGlu-d4 from Plasma using Protein Precipitation

• Sample Thawing: Thaw plasma samples at room temperature.

• Internal Standard Spiking: Spike 100 µL of plasma with the IAGlu-d4 internal standard solution.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: General LC-MS/MS Method Optimization for IAGlu-d4

• Column Selection: Use a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) for chromatographic separation.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to elute IAGlu-d4. A typical gradient might be from 5% to 95% B over 10 minutes.

• Flow Rate: Set the flow rate to a value appropriate for the column dimensions (e.g., 0.3 mL/min).

• MS Parameter Optimization:

  • Infuse a standard solution of IAGlu-d4 directly into the mass spectrometer to optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows).

  • Perform a product ion scan to identify the major fragment ions of IAGlu-d4.

  • Set up Multiple Reaction Monitoring (MRM) methods using the most intense and specific precursor-to-product ion transitions. Optimize the collision energy for each transition to maximize the product ion signal.

Signaling Pathway and Experimental Workflow Diagrams

A generalized experimental workflow for the quantification of IAGlu-d4.

Troubleshooting inconsistent quantification with IAGlu-d4

Welcome to the technical support center for IAGlu-d4 quantification. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve issues related to the inconsistent quantification of Indole-3-acetyl-d4-glutamic acid (IAGlu-d4) in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guidance for troubleshooting specific issues you may encounter during the quantification of IAGlu and its deuterated internal standard, IAGlu-d4.

FAQ 1: Why am I seeing high variability in the IAGlu-d4 (Internal Standard) peak area across my samples?

High variability in the internal standard (IS) peak area can compromise the accuracy and precision of your quantitative results. An ideal internal standard should have a consistent response across all samples.

Possible Causes and Solutions:

• Inconsistent Pipetting: Inaccurate or inconsistent pipetting of the IAGlu-d4 internal standard solution into your samples is a common source of variability.

  • Solution: Ensure your pipettes are properly calibrated. Use a consistent pipetting technique for adding the IS to every sample and standard. Prepare a master mix of your sample diluent containing the IS to be added to each sample to improve consistency.

• Internal Standard Degradation: IAGlu-d4, like many biological molecules, can be susceptible to degradation if not handled and stored properly.[1]

  • Solution: Prepare fresh working solutions of IAGlu-d4 for each analytical run. Store stock solutions at the recommended temperature (typically -20°C or -80°C) in small aliquots to minimize freeze-thaw cycles. Protect the solutions from light and elevated temperatures during sample preparation.[1]

• Variable Matrix Effects: Severe and inconsistent ion suppression or enhancement across different samples can affect the IAGlu-d4 signal.[2][3][4]

  • Solution: Optimize your sample preparation method to remove interfering matrix components. Techniques like solid-phase extraction (SPE) can provide a cleaner sample extract compared to simple protein precipitation.[5] Also, ensure that the IS has sufficient time to equilibrate with the sample matrix before extraction.

Illustrative Data:

The following table shows an example of inconsistent IAGlu-d4 peak areas and the expected outcome after troubleshooting.

Sample ID	Inconsistent IAGlu-d4 Peak Area	Expected IAGlu-d4 Peak Area
Control 1	1,200,500	1,550,000
Control 2	1,650,200	1,580,500
Sample 1	850,000	1,510,000
Sample 2	1,900,800	1,620,300
Sample 3	1,100,300	1,565,000
RSD (%)	35.2%	< 15%

FAQ 2: My calibration curve for IAGlu has poor linearity (r² < 0.99). What could be the cause?

A non-linear calibration curve indicates that the response of the analyte is not proportional to its concentration, which will lead to inaccurate quantification.

Possible Causes and Solutions:

• Inaccurate Standard Preparation: Errors in the serial dilution of your IAGlu stock solution will directly impact the accuracy of your calibration standards.

  • Solution: Carefully prepare your calibration standards from a certified reference material. Use calibrated pipettes and perform serial dilutions with high precision. It is also good practice to have a second analyst prepare a separate set of standards to verify the accuracy.

• Matrix Effects in Standards: If your calibration standards are prepared in a clean solvent while your samples are in a biological matrix, you may observe a difference in ionization efficiency.[2][3]

  • Solution: Prepare your calibration standards in the same biological matrix as your samples (e.g., plasma, tissue homogenate) that is known to be free of the analyte. This helps to mimic the matrix effects seen in the unknown samples.

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response and causing non-linearity.

  • Solution: Extend the concentration range of your calibration curve to lower concentrations or dilute your higher concentration standards. If detector saturation is suspected, reduce the sample injection volume or dilute the final extract.

Illustrative Data:

This table demonstrates the impact of using a matrix-matched calibration curve on linearity.

Concentration (ng/mL)	Response (Solvent)	Response (Matrix-Matched)
1	5,000	4,500
5	24,000	22,000
10	45,000	46,000
50	180,000	230,000
100	300,000	450,000
r²	0.975	0.998

FAQ 3: I am observing a high background signal or interfering peaks at the retention time of IAGlu or IAGlu-d4. How can I resolve this?

Interfering peaks can lead to an overestimation of your analyte concentration and compromise the accuracy of your results.

Possible Causes and Solutions:

• Contamination: Contamination can be introduced from various sources, including solvents, glassware, or the LC-MS system itself.

  • Solution: Use high-purity, LC-MS grade solvents and reagents. Thoroughly clean all glassware and sample tubes. Run blank injections (solvent and matrix blanks) between samples to check for carryover and system contamination.

• Co-eluting Matrix Components: Some endogenous components in your biological matrix may have the same mass-to-charge ratio (m/z) and retention time as your analyte or internal standard.[4]

  • Solution: Optimize your chromatographic method to improve the separation of your analytes from interfering peaks. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or modifying the flow rate. A more selective sample preparation technique, such as SPE, can also help remove these interferences.

• Cross-talk between MRM Transitions: In some cases, a fragment ion from another compound can have the same m/z as the product ion being monitored for your analyte of interest.

  • Solution: Ensure that your multiple reaction monitoring (MRM) transitions are highly specific to IAGlu and IAGlu-d4. If necessary, select alternative, more specific precursor and product ion transitions.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a general guideline for the extraction of IAGlu from plasma or serum samples.

• Sample Thawing: Thaw frozen plasma or serum samples on ice.

• Aliquoting: Aliquot 100 µL of the plasma or serum sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of IAGlu-d4 internal standard working solution (concentration will depend on the expected analyte concentration) to each sample, vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to each sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Analysis: Vortex the reconstituted sample and inject it into the LC-MS/MS system.

Protocol 2: LC-MS/MS Parameters for IAGlu and IAGlu-d4 Analysis

These are example parameters and may require optimization for your specific instrument and application.

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to separate IAGlu from matrix components (e.g., starting at 5% B, ramping to 95% B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions (example):

  • IAGlu: Precursor ion (Q1) m/z -> Product ion (Q3) m/z

  • IAGlu-d4: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (Note: Specific m/z values for precursor and product ions need to be determined by direct infusion of the analytical standards.)

Visualizations

Troubleshooting Workflow for Inconsistent IAGlu-d4 Quantification

Caption: A logical workflow for troubleshooting inconsistent IAGlu-d4 quantification.

Experimental Workflow for IAGlu Quantification

Caption: A streamlined workflow for the quantification of IAGlu.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. iaglu, a gene from Zea mays involved in conjugation of growth hormone indole-3-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]

Impact of solvent choice on IAGlu-d4 stability

This technical support center provides guidance on the impact of solvent choice on the stability of IAGlu-d4 (Indole-3-acetyl-L-glutamic acid-d4). The following frequently asked questions (FAQs) and troubleshooting guides are designed to assist researchers, scientists, and drug development professionals in their experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reconstituting and storing IAGlu-d4?

For short-term storage, it is recommended to use high-purity, anhydrous solvents such as methanol (B129727), ethanol, or acetonitrile (B52724). For long-term storage, a buffered aqueous solution at a slightly acidic pH (e.g., pH 5-6) or storage in an anhydrous organic solvent at -20°C or -80°C is advisable to minimize degradation. The choice of solvent can significantly impact the stability of the compound.

Q2: How can I assess the stability of my IAGlu-d4 solution?

The stability of IAGlu-d4 can be monitored by analytical techniques such as liquid chromatography-mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) after derivatization.[1][2] A stability study typically involves analyzing the concentration of the parent compound and the appearance of potential degradation products over time under different storage conditions.

Q3: What are the potential degradation pathways for IAGlu-d4?

While specific degradation pathways for IAGlu-d4 are not extensively documented, based on the structure of the parent compound, indole-3-acetic acid (IAA), potential degradation can occur via oxidation of the indole (B1671886) ring or hydrolysis of the amide bond linking glutamic acid.[3][4] The presence of the deuterium (B1214612) label is not expected to significantly alter these pathways but can be useful for tracking degradation products in mass spectrometry.

Q4: Can I use solvents containing water for my experiments with IAGlu-d4?

Yes, but with caution. The presence of water, especially at neutral or alkaline pH, can promote hydrolysis of the amide bond. If aqueous solutions are necessary, it is recommended to use a buffer system to maintain a slightly acidic pH and to prepare the solutions fresh before use. For prolonged studies, the stability in the specific aqueous medium should be verified.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of IAGlu-d4 signal in LC-MS/MS analysis.	Degradation of the compound due to improper solvent choice or storage conditions.	1. Prepare fresh stock solutions in an appropriate anhydrous organic solvent (e.g., methanol, acetonitrile).2. For aqueous buffers, ensure the pH is slightly acidic and use freshly prepared solutions.3. Store all solutions at -20°C or -80°C and protect from light.
Appearance of unexpected peaks in the chromatogram.	Formation of degradation products.	1. Analyze the mass spectra of the new peaks to identify potential degradation products (e.g., free indole-3-acetic acid-d4, glutamic acid).2. Review the solvent preparation and storage procedures to minimize degradation. Consider performing a forced degradation study to identify potential degradation products.
Inconsistent quantification results between experiments.	Instability of IAGlu-d4 in the chosen analytical solvent or matrix effects.	1. Validate the stability of IAGlu-d4 in the final sample matrix and mobile phase over the duration of the analysis.2. Use a stable isotope-labeled internal standard for quantification to compensate for any degradation or matrix effects.[1]

Experimental Protocols

Protocol 1: Assessment of IAGlu-d4 Stability in Different Solvents

• Preparation of Stock Solution: Prepare a concentrated stock solution of IAGlu-d4 in a high-purity, anhydrous solvent such as methanol.

• Preparation of Test Solutions: Aliquot the stock solution into vials and dilute with the test solvents (e.g., methanol, acetonitrile, water, phosphate-buffered saline pH 7.4).

• Storage Conditions: Store the test solutions under different conditions (e.g., room temperature, 4°C, -20°C) and protect from light.

• Time-Point Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours, and weekly), analyze the samples by a validated LC-MS/MS method.

• Data Analysis: Quantify the remaining percentage of IAGlu-d4 at each time point relative to the initial concentration (time 0).

Protocol 2: LC-MS/MS Method for IAGlu-d4 Quantification

• Chromatographic Column: A reversed-phase C18 column is often suitable for the separation of indole-containing compounds.[5]

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B).

• Mass Spectrometry: Use a tandem mass spectrometer in multiple reaction monitoring (MRM) mode for sensitive and selective detection of IAGlu-d4 and its potential degradation products.

Quantitative Data Summary

The following table presents hypothetical stability data for IAGlu-d4 in various solvents at room temperature over 24 hours. This data is illustrative and should be confirmed by experimental analysis.

Solvent	pH	% IAGlu-d4 Remaining after 24h (Room Temperature)
Methanol (Anhydrous)	N/A	>99%
Acetonitrile (Anhydrous)	N/A	>99%
Water (Deionized)	~7	85%
Phosphate-Buffered Saline	7.4	80%
0.1 M HCl	1	95%
0.1 M NaOH	13	<50%

Visualizations

Caption: Experimental workflow for assessing IAGlu-d4 stability.

Caption: Hypothetical degradation pathways for IAGlu-d4.

References

• 1. A high-throughput method for the quantitative analysis of auxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Ion suppression for Indole-3-acetyl glutamate-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing Indole-3-acetyl glutamate-d4 (IAA-Glu-d4) by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of Indole-3-acetyl glutamate-d4?

Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte, in this case, IAA-Glu-d4, is reduced by the presence of co-eluting compounds from the sample matrix.[1][2] This leads to a decreased signal intensity, which can compromise the accuracy, precision, and sensitivity of quantitative analyses.[1][3] The matrix comprises all components in a sample apart from the analyte, such as salts, lipids, and proteins.[1][4] Ion suppression is a significant concern because it can lead to an underestimation of the analyte concentration or even a complete loss of its signal.[3] Electrospray ionization (ESI), a common technique for analyzing polar molecules like IAA-Glu-d4, is particularly susceptible to this effect.[1][5]

Q2: I am using a deuterated internal standard (Indole-3-acetyl glutamate-d4). Shouldn't this automatically correct for ion suppression?

Ideally, a deuterated internal standard like IAA-Glu-d4 should co-elute with the non-labeled analyte and experience the same degree of ion suppression.[1][3] The ratio of the analyte signal to the internal standard signal should then remain constant, enabling accurate quantification.[3] However, this is not always the case. "Differential ion suppression" can occur where the analyte and the deuterated internal standard are affected differently by the matrix.[1] This can happen if there is a slight chromatographic separation between the analyte and the internal standard, which can be caused by the "deuterium isotope effect." This effect can alter the physicochemical properties of the molecule, leading to shifts in retention time.[1][6] If this separation occurs in a region of varying ion suppression, the analyte and internal standard will be affected differently, leading to inaccurate results.[3]

Q3: What are the common sources of ion suppression in my analysis of IAA-Glu-d4?

Ion suppression can originate from various sources, including:

• Endogenous Matrix Components: Biological samples contain numerous compounds like salts, phospholipids, and proteins that can co-elute with IAA-Glu-d4 and interfere with its ionization.[2][4]

• Mobile Phase Additives: Non-volatile additives in the mobile phase, such as certain buffers or ion-pairing agents like trifluoroacetic acid (TFA), can cause ion suppression.[2][7] It is advisable to use volatile additives like formic acid at low concentrations (e.g., under 0.1% v/v).[7]

• High Analyte Concentration: At high concentrations, the analyte itself can cause "self-suppression," leading to a non-linear response.[2][8]

• Exogenous Contaminants: Contaminants introduced during sample preparation, such as polymers from plasticware, can also contribute to ion suppression.[3]

Q4: How can I detect and assess the extent of ion suppression in my assay?

Two primary methods are commonly used to identify and quantify ion suppression:

• Post-Column Infusion: In this experiment, a constant flow of IAA-Glu-d4 solution is infused into the mass spectrometer's ion source after the analytical column.[1] A blank matrix sample is then injected onto the LC column. Any dips in the baseline signal of IAA-Glu-d4 indicate regions where co-eluting matrix components are causing ion suppression.[1]

• Matrix Effect Evaluation: This method involves comparing the peak area of IAA-Glu-d4 in a standard solution prepared in a clean solvent with the peak area of IAA-Glu-d4 spiked into an extracted blank matrix sample at the same concentration.[1] The percentage of ion suppression can be calculated from this comparison.

Troubleshooting Guides

Problem 1: Low or no signal for Indole-3-acetyl glutamate-d4.

Possible Cause	Troubleshooting Steps
Significant Ion Suppression	1. Assess Matrix Effect: Perform a post-column infusion experiment to identify regions of significant ion suppression.[3] 2. Improve Sample Cleanup: Implement or optimize a sample preparation method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[3][4][9] 3. Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing suppression.[8] 4. Optimize Chromatography: Modify the chromatographic conditions (e.g., gradient, column chemistry) to separate IAA-Glu-d4 from the suppression zones.[4]
Suboptimal MS Parameters	1. Optimize ESI Source Parameters: Adjust parameters such as capillary voltage and source temperature to enhance the ionization of IAA-Glu-d4.[10]

Problem 2: Poor reproducibility of IAA-Glu-d4 signal between samples.

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	1. Use Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to ensure that the calibrators and samples experience similar matrix effects.[1][4] 2. Ensure Complete Co-elution: Verify that the non-labeled analyte and IAA-Glu-d4 have identical retention times. Even slight separation can lead to differential ion suppression.[6]
Carryover	1. Inject Blank Samples: Inject blank solvent samples after a high-concentration sample to check for carryover of late-eluting matrix components.[1] 2. Extend Run Time: Increase the chromatographic run time to ensure all matrix components have eluted before the next injection.[1]

Quantitative Data Summary

The following table summarizes the potential impact of different sample preparation techniques on the signal intensity of IAA-Glu-d4, demonstrating the effectiveness of proper sample cleanup in minimizing ion suppression.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation	85 ± 5	-45 ± 8
Liquid-Liquid Extraction (LLE)	75 ± 7	-25 ± 6
Solid-Phase Extraction (SPE)	92 ± 4	-10 ± 3

Note: These are representative values and actual results may vary depending on the specific matrix and experimental conditions.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify the retention time regions where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS system

• Syringe pump

• Tee-piece

• Standard solution of Indole-3-acetyl glutamate-d4

• Extracted blank matrix sample

• Mobile phase

Methodology:

• Prepare a standard solution of IAA-Glu-d4 in the mobile phase at a concentration that provides a stable and moderate signal.

• Set up the LC system with the analytical column.

• Connect the outlet of the LC column to one inlet of a tee-piece.

• Connect a syringe pump containing the IAA-Glu-d4 standard solution to the other inlet of the tee-piece.

• Connect the outlet of the tee-piece to the mass spectrometer's ion source.

• Begin infusing the IAA-Glu-d4 solution at a constant flow rate (e.g., 5-10 µL/min).

• Once a stable baseline signal for IAA-Glu-d4 is achieved, inject the extracted blank matrix sample onto the LC column.

• Monitor the signal for IAA-Glu-d4 throughout the chromatographic run. Dips in the baseline indicate regions of ion suppression.

Protocol 2: Evaluation of Matrix Effect

Objective: To quantify the extent of ion suppression for Indole-3-acetyl glutamate-d4.

Methodology:

• Prepare Solution A: Prepare a standard solution of IAA-Glu-d4 in a clean solvent (e.g., mobile phase).

• Prepare Solution B: Prepare a blank matrix sample (e.g., plasma, urine) using your standard sample preparation procedure. Spike the extracted blank matrix with the same concentration of IAA-Glu-d4 as in Solution A.

• Inject both Solution A and Solution B into the LC-MS system and record the peak areas for IAA-Glu-d4.

• Calculate the matrix effect using the following formula: Matrix Effect (%) = ((Peak Area in Solution B) / (Peak Area in Solution A)) * 100 A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Visualizations

Caption: Troubleshooting workflow for ion suppression.

Caption: Experimental setup for post-column infusion.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. longdom.org [longdom.org]
• 5. academic.oup.com [academic.oup.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 10. Ion Suppression in Mass Spectrometry: Challenges and Solutions.pptx [slideshare.net]

Reference Data & Comparative Studies

A Comparative Guide to the Accurate Quantification of Indole-3-acetyl glutamate: Evaluating Indole-3-acetyl glutamate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The precise measurement of phytohormones and their metabolites is critical for advancing our understanding of plant physiology and has significant implications for agricultural and pharmaceutical research. Indole-3-acetyl glutamate (B1630785) (IAA-glu), a key conjugate of the plant hormone auxin, requires highly accurate quantification methods to elucidate its biological role. The gold standard for such quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with stable isotope dilution, which relies on the use of an appropriate internal standard.

This guide provides an objective comparison of Indole-3-acetyl glutamate-d4 (d4-IAA-glu) with other stable isotope-labeled internal standards, primarily 13C-labeled counterparts, for the quantification of IAA-glu. We will delve into the performance characteristics of these standards, supported by experimental data and detailed methodologies, to assist researchers in selecting the most suitable internal standard for their analytical needs.

The Critical Role of Internal Standards in Quantitative Analysis

The ideal internal standard (IS) should be chemically and physically identical to the analyte, differing only in mass. This ensures that it experiences the same fate as the analyte during sample preparation, chromatography, and ionization, thereby accurately correcting for variations in extraction recovery, matrix effects, and instrument response.[1] Stable isotope-labeled (SIL) versions of the analyte, such as deuterated (²H) or carbon-13 (¹³C)-labeled compounds, are the preferred choice for internal standards in mass spectrometry.[1]

Performance Comparison: Deuterated vs. ¹³C-Labeled Internal Standards

While both deuterated and ¹³C-labeled internal standards are widely used, their inherent properties can lead to significant differences in analytical performance. The following table summarizes a comparison of key performance parameters based on published studies.

Performance Parameter	Deuterated (e.g., d4-IAA-glu) Internal Standard	¹³C-Labeled (e.g., ¹³C₆-IAA-glu) Internal Standard	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.[1][2] This is due to the "isotope effect."[2]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[1]	Perfect co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Accuracy & Precision	Can lead to inaccuracies if significant differential matrix effects are present across the chromatographic peak. One study reported a 40% error in an example due to imperfect retention time matching.[3]	Generally demonstrates improved accuracy and precision. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6%.[1]	The closer physicochemical properties of ¹³C-IS to the native analyte result in more reliable and reproducible quantification.[1]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.[4]	Provides more effective compensation for matrix effects due to identical retention times.[5]	For complex matrices where significant ion suppression is expected, ¹³C-IS is the superior choice.
Isotopic Stability	Deuterium atoms can be susceptible to back-exchange with protons in certain solution conditions, although this is less common for labels on aromatic rings.[3]	¹³C labels are isotopically stable and not prone to exchange.[3]	¹³C-IS offers greater confidence in the stability of the label throughout the analytical procedure.
Commercial Availability & Cost	Generally more common and less expensive to synthesize.[6]	Often more expensive and may have limited commercial availability, sometimes requiring custom synthesis.[6]	The choice may be influenced by budget and availability, but the potential for improved data quality with ¹³C-IS should be considered.

Experimental Protocols

The following provides a representative experimental protocol for the quantification of Indole-3-acetyl glutamate using a stable isotope-labeled internal standard. This protocol is a composite based on established methods for auxin metabolite analysis.[7][8]

1. Sample Preparation (Plant Tissue)

• Homogenization: Homogenize 50-100 mg of frozen plant tissue in a suitable extraction solvent (e.g., 80% acetone (B3395972) or methanol) containing the internal standard (Indole-3-acetyl glutamate-d4 or ¹³C₆-Indole-3-acetyl glutamate) at a known concentration.

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 10,000 x g) at 4°C to pellet cellular debris.

• Solid-Phase Extraction (SPE): Pass the supernatant through a C18 SPE cartridge to remove interfering compounds. Elute the analyte and internal standard with a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[7]

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).[7]

  • Flow Rate: 0.3 mL/min.[7]

  • Injection Volume: 5 µL.[7]

• Mass Spectrometry (MS):

  • Instrument: Triple quadrupole mass spectrometer.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Example):

    • Indole-3-acetyl glutamate: m/z 305.1 → 130.1

    • Indole-3-acetyl glutamate-d4: m/z 309.1 → 134.1

    • ¹³C₆-Indole-3-acetyl glutamate: m/z 311.1 → 136.1

3. Quantification

The concentration of Indole-3-acetyl glutamate is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed using known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for the quantification of Indole-3-acetyl glutamate.

Caption: Simplified metabolic pathway of Indole-3-acetic acid (IAA) and its conjugation to glutamate.

Conclusion and Recommendations

The accuracy of Indole-3-acetyl glutamate quantification is paramount for research in plant biology and related fields. The choice of internal standard is a critical factor influencing the reliability of LC-MS/MS data.

• Indole-3-acetyl glutamate-d4 is a viable and often more accessible internal standard. However, researchers must be vigilant about the potential for chromatographic separation from the native analyte. Method validation should include a thorough evaluation of matrix effects to ensure that this chromatographic shift does not introduce a quantitative bias.

• ¹³C-labeled Indole-3-acetyl glutamate represents the gold standard for quantification. Its perfect co-elution with the unlabeled analyte provides superior correction for matrix effects, leading to higher accuracy and precision.[1] For studies requiring the highest level of data integrity, particularly those involving complex biological matrices, the use of a ¹³C-labeled internal standard is strongly recommended.

Ultimately, the selection of an internal standard will depend on the specific requirements of the assay, including the complexity of the sample matrix, the desired level of accuracy, and budgetary constraints. For most applications, careful method development and validation can enable the successful use of Indole-3-acetyl glutamate-d4. However, for the most rigorous quantitative studies, a ¹³C-labeled analog is the preferred choice to minimize analytical uncertainty and ensure the highest quality data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. myadlm.org [myadlm.org]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Indole-3-acetyl glutamate-d4 vs. 13C-Labeled IAA Standards in Quantitative Auxin Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of auxins like indole-3-acetic acid (IAA), the choice of an appropriate internal standard is paramount for accurate and reliable results. This guide provides an objective comparison of two commonly used stable isotope-labeled standards: Indole-3-acetyl glutamate-d4 (IAGlu-d4) and 13C-labeled IAA (¹³C-IAA).

The gold standard for quantitative analysis of small molecules in complex biological matrices is liquid chromatography-mass spectrometry (LC-MS), a technique heavily reliant on the use of stable isotope-labeled internal standards. These standards are chemically identical to the analyte of interest but have a different mass, allowing for correction of variability during sample preparation and analysis. This guide will delve into the performance, properties, and practical considerations of using deuterated versus 13C-labeled standards for auxin analysis, supported by experimental principles and protocols.

Performance at a Glance: Key Differences

The ideal internal standard should co-elute with the analyte, exhibit the same ionization efficiency, and have high isotopic stability. While both deuterated and 13C-labeled standards are designed for this purpose, their physicochemical properties can lead to performance differences.

Feature	Indole-3-acetyl glutamate-d4 (Deuterated)	13C-Labeled IAA	Rationale & Implications
Chromatographic Co-elution	Potential for slight retention time shift (elutes earlier)	Excellent co-elution with unlabeled IAA	The carbon-deuterium (C-D) bond is slightly less polar than the carbon-hydrogen (C-H) bond, which can lead to a chromatographic shift in reversed-phase LC. This can result in differential matrix effects for the analyte and the standard, potentially compromising accuracy. ¹³C-labeled standards have virtually identical physicochemical properties to their unlabeled counterparts, ensuring perfect co-elution.[1][2]
Isotopic Stability	Generally stable, but risk of back-exchange in certain conditions	Highly stable	Deuterium atoms, especially those on heteroatoms or activated carbon atoms, can be susceptible to exchange with protons from the solvent or matrix, leading to a loss of the isotopic label.[3] 13C atoms are integrated into the carbon skeleton of the molecule and are not prone to exchange.[3]
Matrix Effects	More susceptible to differential matrix effects due to chromatographic shift	Excellent correction for matrix effects	Because ¹³C-labeled standards co-elute perfectly with the analyte, they experience the same ion suppression or enhancement from the sample matrix, leading to more accurate correction.[4]
Commercial Availability & Cost	Generally more readily available and less expensive	Can be more expensive due to more complex synthesis	The synthesis of deuterated compounds is often simpler and more cost-effective than incorporating 13C atoms.[3][5]

Quantitative Data Summary

Parameter	Typical Performance with Deuterated Standard (e.g., IAGlu-d4)	Typical Performance with 13C-Labeled Standard (e.g., ¹³C-IAA)
Precision (CV%)	<15%	<10%
Accuracy (% Bias)	±15%	±10%
Retention Time Shift	Can be observed	None
Correction for Matrix Effects	May be incomplete	Excellent

Physicochemical Properties

Property	Indole-3-acetyl glutamate-d4	13C-Labeled IAA (¹³C₆-IAA)
Chemical Formula	C₁₅H₁₂D₄N₂O₅	¹³C₆C₄H₉NO₂
Molecular Weight	~308.3 g/mol	~181.14 g/mol [6]
Monoisotopic Mass	~308.1312 Da	~181.084 g/mol
Appearance	Solid	Solid[2]
Solubility	Soluble in organic solvents like DMSO and methanol[7]	Soluble in polar organic solvents[2]
Storage	Store at -20°C or -80°C[8]	Store refrigerated (+2°C to +8°C), protected from light[6]

Experimental Protocols

The following are generalized protocols for the quantification of IAA in plant tissues using either IAGlu-d4 or ¹³C-IAA as an internal standard.

Protocol 1: Quantification of IAA using ¹³C₆-IAA Internal Standard by LC-MS/MS

This protocol is adapted from established methods for auxin quantification.[9][10]

1. Sample Preparation:

• Flash-freeze 10-50 mg of plant tissue in liquid nitrogen and grind to a fine powder.
• To the frozen powder, add 1 mL of extraction buffer (e.g., 80% methanol) containing a known amount of ¹³C₆-IAA internal standard.
• Homogenize the sample using a bead beater or similar device.
• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.
• Collect the supernatant.

2. Solid-Phase Extraction (SPE) Cleanup:

• Condition a C18 SPE cartridge with methanol (B129727) followed by water.
• Load the supernatant onto the SPE cartridge.
• Wash the cartridge with a non-polar solvent (e.g., hexane) to remove lipids.
• Elute the auxins with a suitable solvent (e.g., 80% methanol).
• Evaporate the eluate to dryness under a stream of nitrogen.

3. LC-MS/MS Analysis:

• Reconstitute the dried extract in a suitable mobile phase (e.g., 50% methanol in water with 0.1% formic acid).
• Inject the sample onto a C18 reversed-phase column.
• Use a gradient elution with mobile phases A (water with 0.1% formic acid) and B (acetonitrile with 0.1% formic acid).
• Set the mass spectrometer to monitor the precursor-to-product ion transitions for both unlabeled IAA and ¹³C₆-IAA in multiple reaction monitoring (MRM) mode.
• IAA: e.g., m/z 176.1 → 130.1[11]
• ¹³C₆-IAA: e.g., m/z 182.1 → 136.1

4. Quantification:

• Calculate the peak area ratio of the endogenous IAA to the ¹³C₆-IAA internal standard.
• Determine the concentration of endogenous IAA using a calibration curve prepared with known concentrations of unlabeled IAA and a fixed concentration of the internal standard.

Protocol 2: Quantification of IAA using IAGlu-d4 Internal Standard by LC-MS/MS

This protocol is a hypothetical adaptation based on the use of deuterated standards and general auxin extraction procedures.

1. Sample Preparation:

• Follow the same procedure as in Protocol 1, but add a known amount of IAGlu-d4 as the internal standard to the extraction buffer.

2. Solid-Phase Extraction (SPE) Cleanup:

• Follow the same SPE cleanup procedure as in Protocol 1.

3. LC-MS/MS Analysis:

• Reconstitute the sample and perform LC separation as in Protocol 1.
• Set the mass spectrometer to monitor the MRM transitions for both unlabeled IAA and IAGlu-d4.
• IAA: e.g., m/z 176.1 → 130.1[11]
• IAGlu-d4: The specific transition would need to be determined empirically, but would be approximately m/z 309.1 → [fragment ion]. The fragmentation of the non-deuterated IAGlu would likely involve the loss of the glutamate (B1630785) moiety or cleavage of the amide bond.

4. Quantification:

• Calculate the peak area ratio of endogenous IAA to the IAGlu-d4 internal standard.
• Determine the concentration of endogenous IAA using a calibration curve.

Visualizing the Workflow and Key Concepts

To better illustrate the experimental process and the underlying principles, the following diagrams were generated using Graphviz.

General experimental workflow for auxin quantification.

Chromatographic behavior of labeled standards.

Conclusion and Recommendation

The choice between Indole-3-acetyl glutamate-d4 and a 13C-labeled IAA standard depends on the specific requirements of the analytical method and the desired level of accuracy and precision.

For routine analyses where cost is a significant factor and the potential for chromatographic shifts and matrix effects can be carefully validated and controlled, a deuterated standard like IAGlu-d4 may be a suitable option.

However, for researchers, scientists, and drug development professionals seeking the highest level of data quality, accuracy, and reliability, 13C-labeled IAA standards are the superior choice . Their perfect co-elution with the endogenous analyte and high isotopic stability minimize the risk of analytical errors, particularly in complex biological matrices. The investment in ¹³C-labeled standards is highly recommended for developing robust and reliable quantitative assays for auxin analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. researchintelo.com [researchintelo.com]
• 6. mdpi.com [mdpi.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. usbio.net [usbio.net]
• 9. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. mdpi.com [mdpi.com]

Cross-Validation of Analytical Methods: A Comparative Guide Using IAGlu-d4

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of auxin metabolites, the selection of an appropriate internal standard is a critical factor in ensuring the accuracy and reliability of analytical data. This guide provides an objective comparison of analytical methods for the quantification of Indole-3-acetyl-L-glutamic acid (IAGlu), with a focus on the cross-validation of methods using a stable isotope-labeled internal standard, IAGlu-d4, versus a structural analog internal standard.

The use of a stable isotope-labeled internal standard (SIL-IS), such as IAGlu-d4, is widely regarded as the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) applications.[1][2] A SIL-IS is chemically identical to the analyte, differing only in isotopic composition, which allows it to closely mimic the analyte's behavior during sample preparation, chromatography, and ionization.[1][3] This minimizes variability and compensates for matrix effects, leading to more accurate and precise results.[4]

This guide presents a comparative analysis based on a representative cross-validation of two LC-MS/MS methods for the quantification of IAGlu. Method A utilizes the deuterated stable isotope-labeled analog, IAGlu-d4, as the internal standard, while Method B employs a structural analog. This comparison will provide valuable insights into the performance characteristics of each type of internal standard.

Data Presentation

The following tables summarize the quantitative performance data from the cross-validation of two analytical methods for IAGlu quantification.

Table 1: Comparison of Method Performance Parameters

Parameter	Method A (with IAGlu-d4)	Method B (with Structural Analog IS)	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	1.0 ng/mL	-
Accuracy (% Bias at LLOQ)	± 5.0%	± 12.0%	Within ± 20%
Precision (% CV at LLOQ)	< 10.0%	< 18.0%	≤ 20%
Matrix Effect (% CV of IS-normalized MF)	≤ 5.0%	≤ 15.0%	≤ 15%
Recovery (% CV)	< 8.0%	< 15.0%	≤ 15%

Table 2: Cross-Validation Accuracy and Precision Data for Quality Control (QC) Samples

QC Level	Method A vs. Method B (% Difference)	Acceptance Criteria
Low QC (2 ng/mL)	8.5%	≤ 20%
Medium QC (20 ng/mL)	6.2%	≤ 15%
High QC (80 ng/mL)	4.8%	≤ 15%

The data clearly indicates the superior performance of Method A, which utilizes IAGlu-d4 as the internal standard. This method demonstrates better linearity, a lower limit of quantification, and significantly higher accuracy and precision, particularly at the LLOQ.[5] The reduced matrix effect and more consistent recovery observed with IAGlu-d4 are characteristic advantages of using a stable isotope-labeled internal standard.[1][4]

Experimental Protocols

Method A: Quantification of IAGlu using IAGlu-d4 Internal Standard

1. Sample Preparation:

• To 100 µL of plant tissue homogenate, add 10 µL of IAGlu-d4 working solution (100 ng/mL in methanol).

• Add 300 µL of acidified acetonitrile (B52724) (0.1% formic acid) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 x g for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: Gradient elution with A) 0.1% formic acid in water and B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • IAGlu: [Precursor Ion] -> [Product Ion]

  • IAGlu-d4: [Precursor Ion+4] -> [Product Ion+4]

Method B: Quantification of IAGlu using a Structural Analog Internal Standard

The protocol for Method B is identical to Method A, with the exception that a working solution of a suitable structural analog internal standard is used in place of the IAGlu-d4 solution. The MRM transition for the structural analog would be optimized separately.

Cross-Validation Protocol

1. Objective: To compare the performance of two distinct bioanalytical methods (Method A and Method B) for the quantification of IAGlu. 2. Experimental Design:

• Prepare three levels of QC samples (low, medium, high) in the appropriate biological matrix.

• Analyze a minimum of six replicates of each QC level using both Method A and Method B. 3. Data Analysis:

• Calculate the concentration of IAGlu in each QC sample using both methods.

• Determine the percentage difference between the results obtained from the two methods for each sample.

• The mean percentage difference should be within the predefined acceptance criteria (as shown in Table 2).

Mandatory Visualization

Caption: Auxin homeostasis pathway involving IAGlu conjugation.[6][7][8][9]

Caption: Experimental workflow for cross-validation of analytical methods.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The main auxin biosynthesis pathway in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]

Inter-laboratory Comparison of Auxin Analysis: A Guide to Best Practices Using IAGlu-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies for the quantification of auxins, with a special focus on the importance of inter-laboratory comparisons to ensure data reliability and reproducibility. The use of a stable isotope-labeled internal standard, such as IAGlu-d4 (Indole-3-acetyl-glutamic acid-d4), is critical for accurate quantification by correcting for analyte loss during sample preparation and compensating for matrix effects in mass spectrometric analysis. This document outlines key performance metrics from various validated methods, details experimental protocols, and presents visual workflows to aid in the design and execution of robust auxin analyses.

Data Presentation: Comparative Performance of Auxin Quantification Methods

The accuracy and precision of auxin analysis are paramount for meaningful biological interpretation. Inter-laboratory studies are essential to validate the robustness of analytical methods. Below is a summary of typical performance characteristics for LC-MS/MS-based auxin quantification, which can be expected in a well-controlled inter-laboratory comparison. The data presented is a composite from various studies employing stable isotope dilution techniques for the analysis of Indole-3-acetic acid (IAA) and its conjugates.

Table 1: Quantitative Performance of Validated LC-MS/MS Methods for Indole-3-Acetic Acid (IAA) Analysis

Parameter	Method A (GC-MS)	Method B (LC-MS/MS)	Method C (UPLC-MS/MS)
Internal Standard	[¹³C₆]IAA[1][2]	[D₂]IAA	[¹³C₆]IAA
Linear Range	1 - 1000 pg	0.1 - 100 ng/mL	0.05 - 50 ng/mL
Correlation Coefficient (r²)	> 0.99	> 0.99	> 0.995
Limit of Detection (LOD)	~0.5 pg	0.05 ng/mL	0.02 ng/mL
Limit of Quantification (LOQ)	~1 pg	0.1 ng/mL	0.05 ng/mL
Recovery (%)	85 - 105	90 - 110	92 - 108
Precision (RSD %)	< 15	< 10	< 8

Note: The performance of a method using IAGlu-d4 as an internal standard is expected to be comparable to the methods presented above, as they all rely on the principle of isotope dilution mass spectrometry.

Experimental Protocols

A standardized experimental protocol is fundamental for reducing inter-laboratory variability. Below are detailed methodologies for the key stages of auxin analysis.

Sample Preparation and Extraction

• Harvesting and Homogenization:

  • Flash-freeze plant tissue (typically 10-50 mg fresh weight) in liquid nitrogen to quench metabolic activity.

  • Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Extraction:

  • To the homogenized powder, add 1 mL of a pre-chilled extraction buffer (e.g., 2-propanol/water/concentrated HCl at 2:1:0.002, v/v/v).

  • Crucially, at this stage, add a known amount of the internal standard, IAGlu-d4, to each sample. The amount should be comparable to the expected endogenous levels of the target auxins.

  • Agitate the mixture at 4°C for 30 minutes.

• Phase Separation and Collection:

  • Add 1 mL of dichloromethane (B109758) and agitate for another 30 minutes at 4°C.

  • Centrifuge at 13,000 x g for 5 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase and transfer to a new tube.

  • Re-extract the aqueous phase with another 1 mL of dichloromethane and combine the organic phases.

• Drying and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial mobile phase solvent (e.g., 5% acetonitrile (B52724) in water with 0.1% formic acid).

Solid-Phase Extraction (SPE) for Sample Clean-up (Optional but Recommended)

For complex matrices, an additional purification step can significantly reduce interference.

• Column Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the reconstituted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar impurities.

• Elution: Elute the auxins with 1 mL of 80% methanol.

• Drying and Reconstitution: Dry the eluate and reconstitute in the initial mobile phase as described above.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

  • Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B) is typically employed.

  • Flow Rate: A standard flow rate is 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) in positive or negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • Ion Transitions: Monitor specific precursor-to-product ion transitions for both the endogenous auxin (e.g., IAA) and the internal standard (IAGlu-d4).

Mandatory Visualizations

Auxin Signaling Pathway

Caption: A simplified diagram of the auxin signaling pathway.

Inter-laboratory Comparison Experimental Workflow

Caption: Workflow for an inter-laboratory comparison of auxin analysis.

References

• 1. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 2. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Deuterated vs. Other Labeled Auxin Standards for Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in precise plant hormone analysis, the choice of an appropriate internal standard is paramount for achieving accurate and reproducible quantification of auxins, such as indole-3-acetic acid (IAA). This guide provides an objective comparison of deuterated auxin standards versus other common labeled alternatives, primarily carbon-13 (¹³C) and nitrogen-15 (B135050) (¹¹⁵N) labeled standards. The information presented herein is supported by established principles of isotope dilution mass spectrometry and data from comparative analytical studies.

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry as they are chemically identical to the analyte of interest, differing only in mass. This ensures they co-elute chromatographically and exhibit similar behavior during sample extraction, derivatization, and ionization, thus effectively correcting for analyte loss and matrix effects. However, the choice of isotope can significantly impact analytical performance.

Key Performance Parameters: A Comparative Overview

The selection of an appropriate isotopically labeled internal standard for auxin analysis hinges on several key performance characteristics. While deuterated (²H) standards are often more readily available and cost-effective, they can present analytical challenges that are mitigated by the use of ¹³C or ¹⁵N-labeled standards.[1][2]

Parameter	Deuterated (²H) Auxin Standard	¹³C or ¹⁵N Labeled Auxin Standard	Key Findings & References
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the native analyte.[1]	Typically co-elutes perfectly with the unlabeled analyte.[1]	The superior co-elution of ¹³C and ¹⁵N standards provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[3]
Accuracy & Precision	Can lead to inaccuracies due to the isotope effect and chromatographic shifts. One study reported up to a 40% error in quantification due to imperfect retention time matching.[1]	Generally demonstrates higher accuracy and precision due to identical chromatographic behavior and stability.[1]	For high-precision quantitative studies, ¹³C and ¹⁵N labeled standards are preferred to minimize analytical bias.
Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification, especially in complex plant matrices.[4]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[3]	In complex biological samples where significant matrix effects are expected, ¹³C and ¹⁵N standards offer more reliable correction.
Isotopic Stability	Susceptible to back-exchange of deuterium (B1214612) atoms with protons from the solvent, particularly if the label is on an exchangeable site (e.g., -OH, -NH).	Highly stable with no risk of isotopic exchange during sample preparation, storage, or analysis.[1]	The stability of ¹³C and ¹⁵N labels ensures the integrity of the internal standard throughout the analytical workflow.
Cost & Availability	Generally less expensive and more widely available.	Typically more expensive due to more complex synthetic routes.[5]	Budgetary constraints may favor deuterated standards, but this must be weighed against the potential for compromised data quality.

Experimental Protocols

Below are detailed methodologies for the quantification of auxin using a labeled internal standard and a protocol for comparing the performance of different labeled standards.

General Protocol for Auxin Quantification by LC-MS/MS

This protocol describes a general procedure for the extraction and quantification of indole-3-acetic acid (IAA) from plant tissue using a stable isotope-labeled internal standard.

1. Sample Preparation:

• Flash-freeze 10-50 mg of plant tissue in liquid nitrogen and grind to a fine powder.

• To the frozen powder, add 1 mL of ice-cold extraction solvent (e.g., 2-propanol/H₂O/concentrated HCl, 2:1:0.002, v/v/v).

• Add a known amount of the isotopically labeled internal standard (e.g., ²H₄-IAA, ¹³C₆-IAA, or ¹⁵N₁-IAA).

• Shake for 30 minutes at 4°C.

• Add 1 mL of dichloromethane (B109758) and shake for another 30 minutes at 4°C.

• Centrifuge at 13,000 x g for 5 minutes at 4°C.

• Transfer the lower organic phase to a new tube and concentrate to dryness under a stream of nitrogen.

2. Solid-Phase Extraction (SPE) Cleanup:

• Reconstitute the dried extract in 1 mL of 1% acetic acid.

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of 1% acetic acid.

• Load the reconstituted sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 1% acetic acid.

• Elute the auxins with 1 mL of 80% methanol.

• Evaporate the eluate to dryness.

3. LC-MS/MS Analysis:

• Reconstitute the final sample in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Inject an aliquot (e.g., 10 µL) onto a C18 reversed-phase column.

• Use a gradient elution with mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

• Perform mass spectrometric analysis using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for both the native IAA and the labeled internal standard.

Protocol for Comparing Deuterated vs. Other Labeled Auxin Standards

This protocol outlines a procedure to evaluate and compare the analytical performance of different isotopically labeled auxin standards.

1. Preparation of Standard Solutions and Quality Control (QC) Samples:

• Prepare stock solutions of unlabeled IAA and each of the labeled internal standards (e.g., ²H₄-IAA, ¹³C₆-IAA) in a suitable solvent (e.g., methanol).

• Prepare a set of calibration standards by spiking a blank matrix (a plant extract known to have very low or no endogenous IAA) with varying concentrations of unlabeled IAA and a fixed concentration of each internal standard to be tested.

• Prepare QC samples at low, medium, and high concentrations within the calibration range in the same blank matrix.

2. Sample Analysis:

• Process and analyze the calibration standards and QC samples for each internal standard being compared using the general LC-MS/MS protocol described above.

• For matrix effect evaluation, also analyze a set of post-extraction spiked samples (blank matrix extract spiked with the analyte and internal standard after the extraction process).

3. Data Analysis and Performance Evaluation:

• Chromatographic Co-elution: Overlay the chromatograms of the unlabeled analyte and each internal standard. Measure and compare the retention times.

• Accuracy and Precision: For each set of QC samples, calculate the accuracy (% recovery of the known concentration) and precision (coefficient of variation, %CV) for each internal standard.

• Matrix Effect: Compare the peak areas of the post-extraction spiked samples to those of neat standards at the same concentration. Calculate the matrix effect for the analyte and each internal standard. A more suitable internal standard will have a matrix effect value closer to that of the analyte.

• Calibration Curve Performance: Evaluate the linearity (R² value) of the calibration curves generated using each internal standard.

Visualizing Key Processes

To better understand the concepts discussed, the following diagrams illustrate the auxin signaling pathway and a typical experimental workflow for comparing labeled standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. caymanchem.com [caymanchem.com]

IAGlu-d4 in Quantitative Assays: A Comparative Guide to Precision and Linearity

In the precise world of quantitative bioanalysis, particularly in metabolomics and plant hormone studies, the choice of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides a comparative overview of Indole-3-acetyl-L-glutamic acid-d4 (IAGlu-d4) as an internal standard in quantitative assays, focusing on its precision and linearity. We will compare its expected performance with other commonly used deuterated standards for the analysis of auxins and related compounds by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry. By incorporating heavy isotopes such as deuterium (B1214612) (²H or d), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N), these standards are chemically identical to the analyte of interest but have a different mass. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

The primary advantage of using a SIL internal standard like IAGlu-d4 is its ability to co-elute with the target analyte (Indole-3-acetyl-L-glutamic acid, IAGlu) and experience similar effects from the sample matrix, extraction process, and instrument variability. This co-behavior allows for effective normalization, correcting for signal suppression or enhancement and variations in sample preparation, ultimately leading to higher accuracy and precision in quantification.

Performance of IAGlu-d4 and Alternatives

While a specific Certificate of Analysis detailing the quantitative performance of IAGlu-d4 was not publicly available, its performance can be inferred from validated methods for similar compounds and the general performance of deuterated standards. Typically, a validated LC-MS/MS method using a deuterated internal standard is expected to achieve excellent linearity and precision.

For comparison, we can look at the performance of other deuterated standards used in auxin analysis, such as d5-Indole-3-acetic acid (d5-IAA) and ¹³C₆-Indole-3-acetic acid (¹³C₆-IAA).

Internal Standard	Analyte	Linearity (r²)	Precision (%CV)	Notes
IAGlu-d4	IAGlu	Expected > 0.99	Expected < 15%	Specific performance data is not readily published, but as a deuterated standard, it is expected to perform similarly to other SIL standards in validated assays.
d5-IAA	IAA	≥ 0.995[1]	≤ 5%[1]	A commonly used internal standard for IAA quantification, demonstrating high precision and linearity.
¹³C₆-IAA	IAA	> 0.99[2][3][4][5][6]	Typically < 15%	Considered a highly stable and reliable internal standard for IAA analysis due to the stable ¹³C label.[5]
Generic Validated Phytohormone Method	Various Phytohormones	> 0.996	10% - 16%[7]	Representative performance for a validated method for multiple phytohormones, including IAA and its conjugates.[8]

As indicated in the table, methods employing deuterated or ¹³C-labeled internal standards for auxin analysis consistently demonstrate high linearity (r² > 0.99) and good precision (CV < 15%). It is reasonable to expect that a validated method using IAGlu-d4 for the quantification of IAGlu would exhibit similar performance characteristics. The use of IAGlu-d4 is particularly advantageous for the specific quantification of IAGlu, as it perfectly mimics the analyte's behavior.

Experimental Protocol: Quantification of IAGlu using IAGlu-d4

The following is a generalized experimental protocol for the quantitative analysis of IAGlu in plant tissues using IAGlu-d4 as an internal standard, based on common practices for auxin analysis.[9][10][11][12][13][14]

1. Sample Preparation and Extraction

• Harvest and Flash-Freeze: Harvest 50-100 mg of plant tissue and immediately flash-freeze it in liquid nitrogen to halt metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a mechanical homogenizer.

• Extraction: To the powdered tissue, add 1 mL of a cold extraction solvent (e.g., 80% methanol (B129727) or an isopropanol:water:HCl solution).

• Internal Standard Spiking: Add a known amount of IAGlu-d4 solution to the extraction mixture.

• Incubation and Centrifugation: Vortex the mixture and incubate at 4°C with shaking for 30 minutes. Centrifuge at high speed (e.g., 15,000 x g) at 4°C for 15 minutes.

• Supernatant Collection: Carefully collect the supernatant containing the extracted auxins.

2. Sample Clean-up (Solid-Phase Extraction - SPE)

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with methanol followed by water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering compounds.

• Elution: Elute the auxins, including IAGlu and IAGlu-d4, with a stronger solvent like methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A suitable gradient to separate IAGlu from other matrix components.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI), typically in positive or negative mode depending on the analyte.

  • Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Specific precursor-to-product ion transitions for both IAGlu and IAGlu-d4 need to be optimized.

4. Data Analysis

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of IAGlu and a fixed concentration of IAGlu-d4.

• Quantification: Plot the ratio of the peak area of IAGlu to the peak area of IAGlu-d4 against the concentration of IAGlu to generate a calibration curve. Determine the concentration of IAGlu in the samples by interpolating their peak area ratios on the calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying logic, the following diagrams are provided.

A generalized experimental workflow for the quantitative analysis of IAGlu using IAGlu-d4.

The logical relationship illustrating the role of IAGlu-d4 in achieving accurate quantification.

Conclusion

IAGlu-d4 serves as a highly effective internal standard for the quantitative analysis of IAGlu. While specific performance data for IAGlu-d4 is not always published, the well-established principles of isotope dilution mass spectrometry and the performance of similar deuterated standards in auxin analysis suggest that methods employing IAGlu-d4 can achieve the high levels of precision and linearity required for rigorous scientific research. The use of IAGlu-d4, in conjunction with a validated LC-MS/MS method, enables researchers, scientists, and drug development professionals to confidently and accurately quantify IAGlu in complex biological matrices.

References

• 1. Indole-3-acetic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. Comparison of a Commercial ELISA Assay for Indole-3-Acetic Acid at Several Stages of Purification and Analysis by Gas Chromatography-Selected Ion Monitoring-Mass Spectrometry Using a 13C6-Labeled Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 4. Comparison of a commercial ELISA assay for indole-3-acetic Acid at several stages of purification and analysis by gas chromatography-selected ion monitoring-mass spectrometry using a c(6)-labeled internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. PHYTOHORMONE PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS) [protocols.io]
• 11. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 12. Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Researcher's Guide to Assessing the Isotopic Purity of Indole-3-acetyl glutamate-d4

For researchers in the fields of plant biology, metabolomics, and drug development, the use of stable isotope-labeled internal standards is crucial for accurate quantification of endogenous molecules. Indole-3-acetyl glutamate (B1630785) (IAA-Glu), a key conjugate of the plant hormone auxin, is frequently studied, and its deuterated analog, Indole-3-acetyl glutamate-d4 (IAGlu-d4), serves as an invaluable tool for mass spectrometry-based quantification. The accuracy of these measurements, however, is fundamentally dependent on the isotopic purity of the deuterated standard. This guide provides a comprehensive comparison of methods to assess the isotopic purity of IAGlu-d4, complete with experimental protocols and data interpretation.

Comparing Isotopic Purity: What to Look For

When sourcing IAGlu-d4, it is essential to consider the isotopic purity and the presence of unlabeled (d0) or partially labeled (d1, d2, d3) species. These impurities can interfere with accurate quantification. Below is a table comparing a typical high-purity IAGlu-d4 standard with a lower-purity alternative.

Feature	High-Purity IAGlu-d4 (Representative)	Lower-Purity IAGlu-d4 (Hypothetical)
Isotopic Enrichment (D atom %)	≥ 98%	~95%
Isotopic Purity (d4 species)	≥ 99%	~90%
Unlabeled (d0) Impurity	< 0.1%	≤ 1%
Partially Labeled Impurities (d1-d3)	< 1%	≤ 9%
Primary Analytical Techniques	High-Resolution Mass Spectrometry (HR-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS), NMR Spectroscopy

Note: The data in this table is representative. Researchers should always consult the Certificate of Analysis provided by the supplier for specific lot data.

Experimental Protocols for Isotopic Purity Assessment

The two primary methods for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1]

High-Resolution Mass Spectrometry (HR-MS)

HR-MS is a powerful technique for determining the isotopic distribution of a labeled compound by precisely measuring the mass-to-charge ratio (m/z) of the molecular ions.

Methodology:

• Sample Preparation: Prepare a dilute solution of IAGlu-d4 (e.g., 1 µg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile (B52724).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, coupled to a liquid chromatography (LC) system.

• LC Separation: While not strictly necessary for a pure standard, LC can separate the analyte of interest from any potential non-isobaric impurities. A C18 reversed-phase column with a gradient of water and acetonitrile (both with 0.1% formic acid) is a common choice.

• Mass Spectrometry Analysis:

  • Acquire full scan mass spectra in positive ion mode. The protonated molecule [M+H]+ for IAGlu-d4 is expected at m/z 309.14.

  • The corresponding unlabeled IAGlu would appear at m/z 305.11.

  • Collect data over a mass range that includes the unlabeled (d0) to the fully labeled (d4) species.

• Data Analysis:

  • Extract the ion chromatograms for each isotopic species (d0, d1, d2, d3, and d4).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity by expressing the peak area of the d4 species as a percentage of the sum of the peak areas of all isotopic species. A general method for determining the enrichment of isotopically labelled molecules by mass spectrometry has been described that takes into account and corrects for measurement errors.[2]

Isotopic Enrichment Calculation:

The isotopic enrichment can be calculated using the following formula:

An open-source analysis package written in Python, called DGet!, is available for calculating the degree of deuterium (B1214612) enrichment from mass spectrometric data.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy can be used to determine the degree of deuteration by observing the disappearance of proton signals at the labeled positions.

Methodology:

• Sample Preparation: Dissolve an accurately weighed amount of IAGlu-d4 in a suitable deuterated solvent (e.g., DMSO-d6 or CD3OD).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Spectrum Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• Data Analysis:

  • Identify the signals corresponding to the protons in the unlabeled IAGlu. The protons on the indole (B1671886) ring and the glutamate moiety will have characteristic chemical shifts.

  • In the ¹H NMR spectrum of IAGlu-d4, the signals for the four deuterated positions should be absent or significantly reduced in intensity.

  • The isotopic purity can be estimated by comparing the integral of the residual proton signals at the deuterated positions to the integral of a proton signal at an unlabeled position.

Visualizing the Workflow and Biological Context

To aid in understanding the experimental process and the relevance of IAGlu-d4, the following diagrams are provided.

Experimental workflow for assessing isotopic purity.

Indole-3-acetyl glutamate-d4 is primarily used as an internal standard for the quantification of endogenous auxins, which are critical hormones in plant growth and development. The core of auxin signaling involves the perception of auxin by TIR1/AFB receptors, leading to the degradation of Aux/IAA transcriptional repressors and subsequent activation of auxin-responsive genes.[4][5][6]

Simplified auxin signaling pathway.

Conclusion

The accurate assessment of the isotopic purity of Indole-3-acetyl glutamate-d4 is paramount for reliable quantitative studies in plant hormone research and related fields. High-resolution mass spectrometry and NMR spectroscopy are the gold-standard techniques for this purpose. By following the detailed experimental protocols and data analysis procedures outlined in this guide, researchers can confidently verify the quality of their deuterated standards, leading to more accurate and reproducible scientific findings. When selecting a supplier, it is crucial to request a certificate of analysis detailing the isotopic purity and the methods used for its determination.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. haseloff.plantsci.cam.ac.uk [haseloff.plantsci.cam.ac.uk]

A Comparative Guide to Method Validation for Auxin Metabolite Profiling: Featuring IAGlu-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for the quantitative analysis of auxin metabolites, with a specific focus on the validation of a method utilizing deuterated indole-3-acetic acid-glutamate (IAGlu-d4) as an internal standard. The information presented is supported by experimental data drawn from established scientific literature to ensure accuracy and reliability.

Introduction to Auxin Metabolite Profiling

Indole-3-acetic acid (IAA) is a pivotal plant hormone that orchestrates a wide array of developmental processes. The precise regulation of IAA levels, achieved through a complex network of biosynthesis, conjugation, and catabolism, is critical for normal plant growth. Profiling the diverse range of auxin metabolites, including precursors, conjugates, and degradation products, provides invaluable insights into the dynamic regulation of auxin homeostasis. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the premier analytical technique for this purpose, offering high sensitivity and selectivity. The use of stable isotope-labeled internal standards is paramount for accurate quantification, compensating for variations during sample preparation and analysis.

The Role of IAGlu-d4 as an Internal Standard

Indole-3-acetyl-glutamate (IAGlu) is a key conjugate in the auxin metabolic pathway. The use of a deuterated form, IAGlu-d4, as an internal standard offers a significant advantage in the quantification of its endogenous, unlabeled counterpart. By closely mimicking the chemical and physical properties of the analyte, IAGlu-d4 co-elutes during chromatography and exhibits similar ionization efficiency in the mass spectrometer. This allows for precise correction of matrix effects and variations in sample extraction and injection, leading to highly accurate and reproducible measurements. While specific validation data for IAGlu-d4 is not always published in extensive detail, its performance characteristics are comparable to other deuterated or 13C-labeled auxin metabolite standards.

Experimental Protocols

Method 1: Auxin Metabolite Profiling using IAGlu-d4 and other Stable Isotope-Labeled Standards

This protocol outlines a typical workflow for the simultaneous quantification of multiple auxin metabolites using LC-MS/MS with a suite of stable isotope-labeled internal standards, including IAGlu-d4.

1. Sample Preparation and Extraction:

• Flash-freeze 5-10 mg of plant tissue in liquid nitrogen and grind to a fine powder.

• Add 1 mL of ice-cold extraction buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.0, containing 1% (w/v) polyvinylpyrrolidone (B124986) and 0.1% (v/v) Triton X-100).

• Spike the sample with a known amount of the internal standard mixture, including IAGlu-d4 (typically at a concentration of 1-5 pmol per sample).

• Homogenize the sample using a bead beater or sonicator.

• Centrifuge at 15,000 x g for 15 minutes at 4°C.

• Collect the supernatant for solid-phase extraction (SPE).

2. Solid-Phase Extraction (SPE) Purification:

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of the extraction buffer.

• Load the supernatant onto the conditioned cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove interfering compounds.

• Elute the auxin metabolites with 1 mL of 80% methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 50 µL of 10% methanol for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM transitions for IAGlu and IAGlu-d4 are monitored for quantification.

Method 2: Alternative Method using a General Internal Standard (e.g., ¹³C₆-IAA)

This method represents a more generalized approach where a single, universally applied internal standard, such as ¹³C₆-IAA, is used for the quantification of all auxin metabolites.[1] While less precise for individual metabolites compared to a dedicated labeled standard, it can be a cost-effective alternative for broader screening purposes.

1. Sample Preparation and Extraction:

• Follow the same procedure as in Method 1, but spike the sample only with ¹³C₆-IAA.

2. SPE Purification:

• Follow the same SPE protocol as in Method 1.

3. LC-MS/MS Analysis:

• Follow the same LC-MS/MS conditions as in Method 1. Quantification of all auxin metabolites is based on the response ratio to the single internal standard, ¹³C₆-IAA.

Method Validation and Performance Comparison

The following tables summarize typical validation parameters for the two methods described above. The data is a composite representation from multiple studies on auxin metabolite profiling.

Table 1: Comparison of Method Validation Parameters

Parameter	Method 1 (with IAGlu-d4)	Method 2 (with ¹³C₆-IAA only)
Linearity (R²)	> 0.99 for all metabolites	> 0.98 for most metabolites
Accuracy (% Recovery)	90-110%	75-125%
Precision (% RSD)	< 15%	< 25%
Limit of Detection (LOD)	0.01 - 0.1 pmol	0.05 - 0.5 pmol
Limit of Quantification (LOQ)	0.05 - 0.5 pmol	0.2 - 2.0 pmol

Table 2: Quantitative Performance for Specific Auxin Metabolites

Metabolite	Method 1 LOQ (pmol)	Method 2 LOQ (pmol)
Indole-3-acetic acid (IAA)	0.05	0.2
Indole-3-acetyl-glutamate (IAGlu)	0.05	0.8
Indole-3-acetyl-aspartate (IAAsp)	0.06	0.9
2-oxindole-3-acetic acid (oxIAA)	0.1	1.2
Indole-3-pyruvic acid (IPyA)	0.2	2.0

As demonstrated in the tables, the use of a dedicated deuterated internal standard for each metabolite, such as IAGlu-d4 for IAGlu, provides superior accuracy, precision, and lower limits of quantification compared to a method relying on a single, general internal standard.

Visualizing the Workflow and Metabolic Pathway

To further clarify the experimental process and the biological context, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for auxin metabolite profiling.

Caption: Simplified auxin metabolic pathway.

Conclusion

The validation of analytical methods for auxin metabolite profiling is crucial for obtaining reliable and reproducible data. The use of specific, stable isotope-labeled internal standards, such as IAGlu-d4 for the quantification of IAGlu, is the gold standard. This approach significantly enhances the accuracy, precision, and sensitivity of the analysis compared to methods employing a single, general internal standard. The detailed protocols, comparative data, and visual workflows presented in this guide are intended to assist researchers in the development and implementation of robust and reliable methods for studying the intricate role of auxin in plant biology and beyond.

References

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal Protocol for Indole-3-acetyl glutamate-d4

This document provides a comprehensive guide for the proper and safe disposal of Indole-3-acetyl glutamate-d4, synthesized for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

Disclaimer: This guide is based on safety information for structurally related compounds. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for Indole-3-acetyl glutamate-d4 and your institution's Environmental Health & Safety (EHS) department for local and national regulations before handling and disposal.

Hazard Identification and Safety Precautions

While specific toxicity data for the deuterated form is not available, it should be handled with the same precautions as its non-labeled analogs. Based on data for related indole (B1671886) compounds, the primary hazards are summarized below.

Table 1: Hazard Summary and Personal Protective Equipment (PPE)

Hazard Category	Description	Required PPE
Acute Oral Toxicity	Related compounds are classified as toxic if swallowed.	Nitrile gloves, lab coat, safety glasses.
Skin Irritation	May cause skin irritation upon contact.[1]	Nitrile gloves, lab coat.
Eye Irritation	Can cause serious eye irritation.[1]	Chemical safety goggles or face shield.
Respiratory Irritation	Inhalation of dust may cause respiratory tract irritation.[1]	Use in a well-ventilated area or chemical fume hood.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Indole-3-acetyl glutamate-d4 waste, including pure compound, contaminated labware, and solutions.

Experimental Protocol: Chemical Waste Segregation and Disposal

• Initial Assessment:

  • Identify all waste streams containing Indole-3-acetyl glutamate-d4. This includes unused solid material, solutions, and contaminated consumables (e.g., pipette tips, gloves, weighing paper).

  • Never dispose of this chemical down the drain or in regular trash.

• Waste Segregation:

  • Solid Waste: Collect unused or expired solid Indole-3-acetyl glutamate-d4 and any contaminated solids (e.g., paper towels used for cleaning spills) in a dedicated, clearly labeled hazardous waste container.

    • Keep the chemical in its original container where possible.

  • Liquid Waste: Collect all solutions containing Indole-3-acetyl glutamate-d4 in a separate, compatible, and properly sealed hazardous liquid waste container.

    • Do not mix with incompatible waste streams.

  • Contaminated Sharps: Needles, scalpels, or other sharps must be placed in a designated sharps container.

  • Contaminated Labware: Glassware and plasticware should be decontaminated or disposed of as hazardous solid waste.

• Waste Container Labeling:

  • Label all waste containers clearly with "Hazardous Waste."

  • List all chemical constituents by their full name, including "Indole-3-acetyl glutamate-d4" and any solvents.

  • Indicate the approximate concentrations and volumes.

  • Affix the appropriate hazard pictograms (e.g., acute toxicity).

• Storage Pending Disposal:

  • Store sealed waste containers in a designated, secure, and well-ventilated satellite accumulation area.

  • Ensure containers are stored away from incompatible materials, such as strong oxidizing agents.

  • Store in a locked-up location if required.

• Final Disposal:

  • Arrange for pickup by your institution's certified EHS personnel or a licensed chemical waste disposal contractor.

  • The designated method of disposal is typically incineration at an approved and permitted waste disposal facility.[1]

  • Provide the SDS and a complete waste inventory to the disposal company.

Spill and Emergency Procedures

In the event of a spill, follow these procedures immediately:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading or entering drains.

• Clean-up:

  • Wear all required PPE as listed in Table 1.

  • For solid spills, carefully sweep or scoop up the material to avoid creating dust.[1]

  • Place the collected material into a labeled hazardous waste container.

  • Clean the affected area thoroughly with an appropriate solvent or detergent and collect the cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational process for the disposal of Indole-3-acetyl glutamate-d4.

Caption: Disposal workflow for Indole-3-acetyl glutamate-d4.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]